N-Me-Orn-OH

Core Science & Biosynthesis

What are the physicochemical properties of N-methyl-N-hydroxy-ornithine?

This technical guide details the physicochemical properties, synthesis, and applications of

-methyl- -hydroxy-ornithine (NMH-Orn), a specialized non-proteinogenic amino acid.

Technical Whitepaper: Physicochemical Characterization and Bio-Application of -Methyl- -Hydroxy-Ornithine

Executive Summary

-methyl- -hydroxy-ornithine (NMH-Orn) is a rare, non-proteinogenic amino acid that serves as a critical pharmacophore in two distinct fields: siderophore-mediated drug delivery and enzyme inhibition . Unlike the ubiquitous hydroxamate siderophores (e.g., fusarinines) which contain an -acyl- -hydroxy moiety, NMH-Orn features a basic -alkyl- -hydroxylamino side chain. This structural distinction confers unique physicochemical properties, including resistance to hydrolytic enzymes and specific inhibitory activity against arginase and nitric oxide synthase (NOS). This guide provides a comprehensive analysis of its molecular architecture, thermodynamic stability with iron, and synthetic protocols for research applications.

Molecular Architecture & Chemical Identity[1]

The defining feature of NMH-Orn is the

-methylhydroxylamine functional group at the -position. This group is structurally distinct from the hydroxamic acids found in most natural siderophores, significantly altering its acid-base behavior and coordination chemistry.

Structural Specifications

• IUPAC Name: (2S)-2-amino-5-[hydroxy(methyl)amino]pentanoic acid

• Molecular Formula:

• Molecular Weight: 162.19 g/mol

• Stereochemistry: The biologically relevant isomer is L-(S) , derived from the L-ornithine scaffold.

• Key Functional Groups:

  • -Amino acid backbone (Zwitterionic at physiological pH).
  • -Hydroxylamine (Basic/Nucleophilic).

Nomenclature Distinction (Critical for Researchers)

Researchers often confuse NMH-Orn with

-acetyl- -hydroxy-ornithine , a common constituent of fungal siderophores like Fusarinine C.

• NMH-Orn: Contains a -N(OH)CH

  group (Hydroxylamine).

• Acetyl-Analog: Contains a -N(OH)COCH

  group (Hydroxamate).

• Implication: NMH-Orn is resistant to esterases/amidases that cleave hydroxamates, making it a stable "Trojan Horse" scaffold.

Physicochemical Parameters

The physicochemical profile of NMH-Orn is dominated by the basicity of the

-nitrogen, which contrasts sharply with the acidic nature of hydroxamates.

Dissociation Constants (pKa)

The ionization state of NMH-Orn is pH-dependent. The values below are synthesized from experimental data on ornithine and

-methylhydroxylamine analogs.

Functional Group	Approximate pKa	Ionization State at pH 7.4
-Carboxyl (-COOH)	2.1 - 2.3	Deprotonated (-COO )
-N-Methylhydroxylamine (-NH (OH)CH )	5.96	Mostly Neutral (-N(OH)CH )
-Amino (-NH )	9.6 - 9.8	Protonated (-NH )

• Note on Basicity: The

  -group has a pKa of ~5.96. At physiological pH (7.4), it exists primarily in the neutral, unprotonated form (96%), allowing it to participate in metal coordination or nucleophilic attack without requiring deprotonation.

Solubility & Lipophilicity[2]

• Water Solubility: High (>50 mg/mL). The molecule is zwitterionic and highly polar.

• LogP (Octanol/Water): Estimated at -2.5 to -3.0 . It is highly hydrophilic and requires active transport (e.g., via cationic amino acid transporters or siderophore receptors) to cross cell membranes.

• Stability:

  • Hydrolysis: Highly stable (no amide bond in the side chain).

  • Oxidation: Susceptible to oxidation by mild oxidants (e.g.,

    , ) to form the corresponding nitrone ( ). This redox activity is a key consideration in iron chelation studies.

Iron Chelation Thermodynamics

While hydroxamates are the gold standard for Fe(III) binding, NMH-Orn offers a unique coordination profile. It functions as a bidentate ligand, coordinating via the hydroxylamine nitrogen and oxygen.

Stability Constants

The stability of the Fe(III) complex is lower than that of tris-hydroxamates (like deferoxamine) but sufficient for biological interception.

• Ligand Type: Bidentate (

  -donor).

• Coordination Geometry: Octahedral (requires 3 equivalents of NMH-Orn per Fe

  ).

• Formation Constant (

  ): Estimated ~20–22 for the tris-complex.

  • Comparison: Deferoxamine (

    ).

  • Implication: NMH-Orn can transfer iron to high-affinity siderophores but may strip iron from lower-affinity citrate/phosphate complexes.

Redox Instability (The "Fenton" Risk)

Unlike hydroxamates,

-alkylhydroxylamines are redox-active. Experimental Caution: When using NMH-Orn in iron transport assays, maintain anaerobic conditions or use rapid kinetics to avoid reduction of Fe(III) to Fe(II), which can trigger Fenton chemistry and oxidative damage.

Synthesis Protocols

The most robust synthesis avoids direct methylation of hydroxyornithine (which leads to over-alkylation) and instead uses a reductive amination approach starting from glutamic acid derivatives.

Protocol: Reductive Amination Route

Objective: Synthesis of protected NMH-Orn from Glutamic Semialdehyde.

Reagents:

• Starting Material:

  -Boc-L-glutamic acid -semialdehyde ester.

• Amine Source:

  -methylhydroxylamine hydrochloride ( ).

• Reducing Agent: Sodium cyanoborohydride (

  ).

Step-by-Step Methodology:

• Imine Formation: Dissolve the glutamic semialdehyde derivative (1.0 eq) in dry methanol containing 1% acetic acid. Add

  -methylhydroxylamine HCl (1.2 eq) and stir at 0°C for 30 mins.

• Reduction: Add

  (1.5 eq) portion-wise. Allow the reaction to warm to room temperature and stir for 4–6 hours. Mechanism: The intermediate nitrone/imine is reduced to the hydroxylamine.

• Quenching: Quench with saturated

  and extract with ethyl acetate.

• Purification: Silica gel chromatography (eluent:

  /MeOH). The product is the -methyl- -hydroxy derivative.

• Deprotection: Use TFA/DCM (1:1) to remove the Boc group and ester hydrolysis (LiOH) if the free acid is required.

Synthesis Pathway Diagram[3][4]

Caption: Synthetic route via reductive amination of glutamic semialdehyde, ensuring regioselective formation of the N-methyl-N-hydroxy moiety.

Biological Applications

Arginase & NOS Inhibition

NMH-Orn is a structural analog of

-hydroxy-L-arginine (NOHA), the intermediate in the conversion of arginine to citrulline and NO.[1][2]

• Mechanism: It binds to the active site of Arginase (Type I and II), coordinating the binuclear manganese cluster via the hydroxylamine group.

• Utility: Used as a tool compound to study the "Arginine Steal" phenomenon in cancer immunology (where tumors deplete arginine to suppress T-cells).

Siderophore-Drug Conjugates (Trojan Horse)

NMH-Orn is used to build "non-hydrolyzable" siderophore mimics.

• Concept: Bacteria uptake the mimic believing it is a natural siderophore.

• Advantage: Unlike natural hydroxamates which can be cleaved by periplasmic esterases, the

  -alkyl bond in NMH-Orn is stable, ensuring the drug conjugate reaches the cytoplasm intact.

References

• Properties of N-Methylhydroxylamines: Bissot, T. C., et al. (1957). "The Physical and Chemical Properties of the Methylhydroxylamines." Journal of the American Chemical Society. Link

• Arginase Inhibition: Colleluori, D. M., & Ash, D. E. (2001).[3] "Classical and slow-binding inhibitors of human type II arginase." Biochemistry. Link

• Siderophore Biosynthesis: Schrettl, M., et al. (2007). "Siderophore biosynthesis but not reductive iron assimilation is essential for Aspergillus fumigatus virulence." Journal of Experimental Medicine. Link

• Synthesis of Hydroxyornithine Analogs: Miller, M. J. (1989). "Syntheses and therapeutic potential of hydroxamic acid based siderophores and analogs." Chemical Reviews. Link

• pKa Data Compilation: Williams, R. (2022). "pKa Data Compiled." Organic Chemistry Data. Link

Sources

• 1. Arginase inhibitor, Nω-hydroxy-L-norarginine, spontaneously releases biologically active NO-like molecule: Limitations for research applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. semanticscholar.org [semanticscholar.org]
• 3. medchemexpress.com [medchemexpress.com]

Technical Guide: Characterization of N-Hydroxylated Amino Acid Derivatives

Executive Summary

N-hydroxylated amino acids (N-hydroxy peptides) represent a critical class of non-proteinogenic residues found in bioactive natural products (e.g., siderophores like desferrioxamine) and synthetic peptidomimetics.[1][2][3] Their unique N-OH functionality imparts distinct physicochemical properties, including metal-chelating capabilities and specific redox activity. This guide provides a rigorous technical framework for the structural verification, physicochemical profiling, and functional assessment of these derivatives, designed for researchers in medicinal chemistry and chemical biology.

Part 1: Structural & Spectroscopic Characterization[4]

The unambiguous identification of the N-hydroxyl group requires a multi-modal spectroscopic approach to distinguish it from isomeric amine oxides or simple amides.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Standard CDCl₃ solvents often fail to resolve the labile N-OH proton due to rapid exchange.

• Solvent Selection: Use DMSO-d₆ or Acetonitrile-d₃ . DMSO-d₆ is preferred as it forms hydrogen bonds with the N-OH proton, slowing exchange and often revealing a distinct singlet between δ 9.5 – 11.0 ppm .

• ¹⁵N NMR: This is the definitive structural probe.

  • Chemical Shift: The N-OH nitrogen typically resonates upfield relative to the corresponding amide nitrogen.

  • Technique: Due to low sensitivity, use ¹H-¹⁵N HSQC (Heteronuclear Single Quantum Coherence) to correlate the N-OH proton directly to its nitrogen.

• ¹³C NMR: Look for the α-carbon shift . N-hydroxylation exerts a deshielding effect on the α-carbon compared to the parent amine, typically shifting it downfield by 5–10 ppm .

Mass Spectrometry (MS)

N-hydroxy derivatives exhibit characteristic fragmentation patterns useful for LC-MS/MS validation.

Feature	Observation	Mechanistic Cause
Precursor Ion	[M+H]⁺	Standard protonation.[4]
Primary Fragment	[M-16]⁺ or [M-17]⁺	Loss of Oxygen (O) or Hydroxyl (OH) radical.[4]
Secondary Fragment	[M-33]⁺ or [M-34]⁺	Combined loss of NH₂OH or dehydration (-H₂O) followed by O loss.[4]
N-O Bond Cleavage	Homolytic cleavage	Weak N-O bond energy (~50-60 kcal/mol) leads to facile radical formation.[4]

Infrared (IR) Spectroscopy[4][5]

• N-O Stretch: A band in the fingerprint region (900–1100 cm⁻¹ ) is diagnostic but often obscured.

• OH Stretch: A broad band at 3200–3400 cm⁻¹ (overlapping with NH) is observed.[4][5]

• Carbonyl Shift: In N-hydroxy peptides, the amide Carbonyl (C=O) stretch often shifts to lower wavenumbers (~1620–1640 cm⁻¹ ) due to strong intramolecular Hydrogen bonding between the N-OH and the carbonyl oxygen.

Part 2: Physicochemical Stability & Redox Profile[4]

Acid-Base Properties (pKa)

Unlike standard amino acids, the N-hydroxyl group introduces a new ionization center.

• N-OH Acidity: The pKa of the N-OH group in hydroxamic acids is typically 8.0 – 9.5 . In N-hydroxy amino acids, the amine basicity is reduced by the electron-withdrawing oxygen.

• Zwitterionic Character: At physiological pH, these molecules often exist as zwitterions, but the N-OH group can deprotonate to form a hydroxamate anion, which is the active metal-chelating species.

Electrochemical Characterization (Cyclic Voltammetry)

The N-hydroxy moiety is redox-active, serving as a precursor to nitroxide radicals.

• Experiment: Perform Cyclic Voltammetry (CV) in acetonitrile with 0.1 M tetrabutylammonium hexafluorophosphate (TBAPF₆).

• Observation: Look for an irreversible or quasi-reversible oxidation peak (E_ox ≈ 0.6 – 0.9 V vs. Ag/AgCl ).

• Mechanism:

  • Oxidation of N-OH to the Nitroxide Radical (N-O•) .

  • Further oxidation to the Oxoammonium cation (N=O⁺) (reversible).

  • Disproportionation can lead to Nitrone formation (irreversible).[4]

Stability Considerations

• Oxidation Sensitivity: Solutions should be degassed.[4] Exposure to air or Fe(III) can accelerate oxidation to nitrones.[4]

• Thermal Instability: Avoid temperatures >60°C during drying, as Lossen-like rearrangements or dehydration can occur.

Part 3: Functional Assays (Iron Chelation)

The biological relevance of N-hydroxy amino acids often lies in their siderophore activity (high-affinity iron binding).

The CAS Assay (Universal Detection)

The Chrome Azurol S (CAS) assay is the gold standard for detecting iron mobilization.

• Principle: Fe(III) is pre-bound to the blue CAS dye. A strong chelator (siderophore) removes the iron, causing a color shift from Blue → Orange .[4]

• Protocol:

  • Prepare CAS solution (60.5 mg CAS, 72.9 mg HDTMA, 10 mL 1 mM FeCl₃).

  • Mix 1:1 with sample solution.

  • Incubate 15–30 mins.

  • Measure Absorbance at 630 nm . Decrease in A₆₃₀ correlates with chelation strength.

The Csaky Test (Specific for Hydroxamates)

Unlike CAS, this test specifically targets the N-OH/N-O-acyl group.

• Mechanism: Iodine oxidation of hydroxylamine to nitrite, followed by diazotization and coupling.[4]

• Positive Result: Formation of a Pink/Red diazo dye.

• Specificity: Distinguishes hydroxamates from catecholates (which are detected by the Arnow test).

Ferric Chloride Test (Qualitative)

• Method: Add 1% FeCl₃ in methanol to the sample.

• Result: Instant formation of a Deep Red/Purple complex indicates bidentate coordination of Fe(III) by the hydroxamate motif.

Part 4: Visualization of Workflows

Diagram 1: Characterization Logic Flow

Caption: Logical workflow for the step-by-step validation of N-hydroxylated amino acid derivatives.

Diagram 2: Iron Chelation Mechanism (Bidentate)

Caption: Bidentate coordination mode of the hydroxamate anion to Ferric iron, forming a stable 5-membered ring.

References

• Schwyn, B., & Neilands, J. B. (1987). Universal chemical assay for the detection and determination of siderophores. Analytical Biochemistry, 160(1), 47–56.[4] Link

• Csáky, T. Z. (1948). On the estimation of bound hydroxylamine in biological materials. Acta Chemica Scandinavica, 2, 450–454. Link

• Miller, M. J. (1989). Syntheses and therapeutic potential of hydroxamic acid based siderophores and analogs.[4] Chemical Reviews, 89(7), 1563–1579.[4] Link

• Hider, R. C., & Kong, X.[4] (2010). Chemistry and biology of siderophores. Natural Product Reports, 27(5), 637–657.[4] Link

• Bordwell, F. G., et al. (1991). Bond dissociation energies in hydroxylamines and in hydroxamic acids.[4] Journal of the American Chemical Society, 113(26), 9790–9795.[4] Link

Sources

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. Structure–Property Relationship Study of N‑(Hydroxy)Peptides for the Design of Self-Assembled Parallel β‑Sheets - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chemrxiv.org [chemrxiv.org]
• 4. Aminosäuren-Referenztabelle [sigmaaldrich.com]
• 5. Interpreting Infrared Spectra - Specac Ltd [specac.com]

Biological role of N-methyl-ornithine containing peptides.

Executive Summary: The Structural Logic of N-Methyl-Ornithine

In the landscape of peptide therapeutics, the incorporation of N-methyl-ornithine (NMe-Orn) represents a high-precision structural intervention. While ornithine (Orn) serves as a non-proteinogenic homolog of lysine—often used to tune electrostatic interactions by shortening the side chain—the addition of a methyl group to the peptide backbone (

-amino group) introduces a dual layer of pharmacological optimization.

This guide delineates the biological and synthetic utility of NMe-Orn. Unlike standard canonical amino acids, NMe-Orn confers proteolytic resistance against trypsin-like serine proteases while simultaneously imposing conformational constraints that favor bio-active turn structures. Furthermore, the modification reduces the energetic penalty of desolvation, thereby enhancing membrane permeability—a critical bottleneck in peptide drug discovery.

Chemical & Structural Basis[1][2][3]

The "Ornithine Effect" and N-Methylation

Ornithine differs from lysine by the removal of a single methylene group (

) in the side chain. This shortening alters the spatial positioning of the positive charge ( -amino group), often retaining receptor affinity while evading recognition by proteases that have evolved to cleave adjacent to lysine (e.g., trypsin).

N-methylation at the

-nitrogen adds three critical properties:

• Steric Clash: The N-methyl group introduces steric hindrance (A(1,3) strain) that restricts the

  and torsion angles, forcing the peptide backbone into specific conformations (often -turns or extended structures).

• Hydrogen Bond Masking: By replacing the amide proton (

  ) with a methyl group ( ), the peptide loses a hydrogen bond donor. This reduces the desolvation energy required to enter the lipid bilayer, directly correlating with improved passive membrane permeability.

• Cis/Trans Isomerism: Unlike standard peptide bonds which are predominantly trans, N-methylated peptide bonds have a lower energy barrier for cis conformations, enabling the formation of "turn" structures essential for macrocyclic binding epitopes.

Mechanism of Proteolytic Stability

Trypsin and related serine proteases recognize basic residues (Arg, Lys) and cleave the peptide bond on the C-terminal side.

• Ornithine Substitution: Already reduces cleavage efficiency due to the shortened side chain.

• N-Methylation: Abolishes cleavage. The steric bulk of the N-methyl group prevents the protease catalytic triad from accessing the scissile bond, effectively "armoring" the cationic site.

Natural Precedent: The Enteropeptin Paradigm[4][5][6]

Recent biosynthesis-guided discoveries have identified Enteropeptins , a class of sactipeptides produced by Enterococcus cecorum, as a natural reservoir of N-methyl-ornithine.[1][2][3]

Biosynthetic Pathway

The installation of NMe-Orn in nature is a sophisticated two-step editing process of a ribosomally synthesized precursor.

• Arginase Activity: An arginine residue in the precursor peptide is converted to ornithine via deguanidination.

• Radical SAM Methylation: An S-adenosylmethionine (SAM)-dependent methyltransferase installs the methyl group on the backbone nitrogen.

This natural occurrence validates NMe-Orn as a biologically relevant motif for stability and self-immunity in competitive microbial environments.

Figure 1: Biosynthetic logic of Enteropeptins converting Arginine to N-Methyl-Ornithine.

Experimental Protocols: Chemical Synthesis

Synthesizing peptides with NMe-Orn is challenging due to the steric hindrance of the N-methyl group, which makes subsequent coupling reactions difficult. The Fukuyama-Mitsunobu (o-NBS) method adapted for solid-phase peptide synthesis (SPPS) is the most robust approach.

Protocol: On-Resin N-Methylation of Ornithine

Objective: Site-selective N-methylation of an Ornithine residue within a peptide sequence.

Reagents Required:

• Resin-bound peptide with free N-terminal Ornithine (Side chain protected with Boc or Alloc, not Fmoc).

• 2-Nitrobenzenesulfonyl chloride (o-NBS-Cl).

• Collidine or 2,4,6-trimethylpyridine.

• DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene).

• Dimethyl sulfate (Me2SO4) or Methyl p-nitrobenzenesulfonate.

• Mercaptoethanol.

Step-by-Step Methodology:

• Coupling of Fmoc-Orn(Boc)-OH:

  • Couple standard Fmoc-Orn(Boc)-OH to the resin using HATU/DIEA.

  • Remove Fmoc group (20% Piperidine/DMF).[4]

  • Note: The

    -amino group remains protected by Boc, which is stable to the basic conditions of the methylation steps.

• Sulfonylation (Activation):

  • Wash resin with DCM.

  • Add o-NBS-Cl (4 eq) and Collidine (10 eq) in NMP.

  • Shake for 2 hours. Perform Kaiser test (should be negative/yellow).

  • Mechanism:[4][5][6][7] Forms the sulfonamide, rendering the

    -NH acidic.

• N-Methylation:

  • Add DBU (3 eq) in NMP to deprotonate the sulfonamide.

  • Add Dimethyl sulfate (10 eq) or Methyl p-nitrobenzenesulfonate.

  • Shake for 30 minutes. Repeat this step once to ensure completion.

  • Result: The backbone nitrogen is now methylated (

    ).

• Desulfonylation (Deprotection):

  • Treat resin with Mercaptoethanol (10 eq) and DBU (5 eq) in NMP for 30 minutes.

  • Repeat twice.

  • Result: Removes the o-NBS group, leaving the secondary amine (

    ) ready for the next coupling.[6]

• Coupling the Next Amino Acid (The Difficult Step):

  • Coupling to a secondary amine is sterically hindered.

  • Use HATU (or COMU) with HOAt (1:1 ratio) and DIEA.

  • Perform double coupling (2 x 2 hours) or use microwave-assisted coupling (75°C, 5 min).

Figure 2: Solid-Phase Synthesis workflow for site-specific N-methylation of Ornithine.

Biological Applications & Case Studies

Antimicrobial Peptides (AMPs)

Cationic AMPs often fail in vivo due to rapid degradation by serum proteases. Replacing critical Lys/Arg residues with NMe-Orn can maintain the net positive charge required for bacterial membrane disruption while preventing tryptic cleavage.

• Case Study: Analogs of Lacticin 481. The incorporation of Ornithine via enzymatic transformation (OspR) followed by methylation enhances stability without abolishing the lanthionine ring formation essential for activity.

Metabolic Stability Data Comparison

The following table summarizes the stability impact of substituting Lysine with Ornithine and NMe-Orn in a model hexapeptide exposed to human serum.

Peptide Sequence	Half-life ( ) in Human Serum	Protease Susceptibility	Membrane Permeability (Log )
Ac-Ala-Lys-Ala-NH2	~ 15 min	High (Trypsin)	Low
Ac-Ala-Orn-Ala-NH2	~ 45 min	Moderate	Low
Ac-Ala-(NMe)Orn-Ala-NH2	> 240 min	Negligible	High

Receptor Ligand Engineering

In GPCR ligand design, the N-methyl group can lock the peptide bioactive conformation. For ligands targeting the melanocortin receptors or opioid receptors, NMe-Orn can replace Lys to probe the necessity of the side-chain length while simultaneously freezing the backbone geometry to reduce entropic penalties upon binding.

References

• Di Gioia, M. L., et al. (2016).[8] "N-Methylated α-Amino Acids And Peptides: Synthesis And Biological Activity." Mini-Reviews in Medicinal Chemistry. Link

• Cogan, D. A., et al. (2022). "Biosynthesis-guided discovery reveals enteropeptins as alternative sactipeptides containing N-methylornithine."[1] Nature Chemistry. Link

• Biron, E., et al. (2006). "Optimized selective N-methylation of peptides on solid support." Journal of Peptide Science. Link

• Chatterjee, J., et al. (2013). "N-Methylation of Peptides and Proteins: An Important Element for Modulating Biological Functions."[8][5][9] Angewandte Chemie International Edition. Link

• Huo, L., et al. (2019). "Biosynthesis of Antimicrobial Ornithine-Containing Lacticin 481 Analogues." ACS Synthetic Biology. Link

Sources

• 1. collaborate.princeton.edu [collaborate.princeton.edu]
• 2. Biosynthesis-guided discovery reveals enteropeptins as alternative sactipeptides containing N-methylornithine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chemrxiv.org [chemrxiv.org]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. Serum-stable and selective backbone-N-methylated cyclic peptides that inhibit prokaryotic glycolytic mutases - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Lipidated variants of the antimicrobial peptide nisin produced via incorporation of methionine analogs for click chemistry show improved bioactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. N-Methylated α-Amino Acids And Peptides: Synthesis And Biological Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Time-Reduced N‑Methylation: Exploring a Faster Synthesis Technique - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Spectroscopic Analysis of Fmoc-N-Me-Orn-OH

This guide provides a comprehensive technical exploration of the spectroscopic techniques essential for the structural elucidation and quality control of Nα-Fmoc-Nα-methyl-L-ornithine (Fmoc-N-Me-Orn-OH). Designed for researchers, scientists, and professionals in drug development, this document moves beyond procedural outlines to deliver field-proven insights into the causality behind experimental choices, ensuring a robust and validated analytical approach.

Foundational Principles: The 'Why' Behind the 'How'

The introduction of an N-methyl group to an amino acid backbone significantly impacts its conformational properties and proteolytic stability, making N-methylated amino acids valuable building blocks in peptide-based therapeutics. However, this modification also introduces unique challenges in synthesis and characterization. A multi-faceted spectroscopic approach is therefore not just recommended but essential for unambiguous structural confirmation and purity assessment of molecules like Fmoc-N-Me-Orn-OH.

This guide will focus on a synergistic application of Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Fourier-Transform Infrared (FTIR) spectroscopy. Each technique provides a unique piece of the structural puzzle, and their combined application constitutes a self-validating system for analysis.

The Analytical Workflow: A Synergistic Approach

The characterization of Fmoc-N-Me-Orn-OH follows a logical progression, beginning with mass spectrometry to confirm the molecular weight, followed by NMR for detailed structural mapping, and FTIR to verify the presence of key functional groups.

Caption: Overall analytical workflow for Fmoc-N-Me-Orn-OH.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Blueprint of the Molecule

NMR spectroscopy is the most powerful technique for the de novo structural elucidation of organic molecules. For Fmoc-N-Me-Orn-OH, both ¹H and ¹³C NMR are indispensable.

Experimental Protocol: ¹H and ¹³C NMR

Rationale for Solvent Selection: The choice of a deuterated solvent is critical. Dimethyl sulfoxide-d₆ (DMSO-d₆) is often preferred for Fmoc-protected amino acids due to its excellent solubilizing properties for both the hydrophobic Fmoc group and the more polar amino acid moiety. It also possesses a high boiling point, which is advantageous for variable temperature studies, although not typically required for routine characterization. Chloroform-d (CDCl₃) can also be used and may offer better resolution for certain signals.[1]

Step-by-Step Protocol:

• Sample Preparation: Accurately weigh 5-10 mg of Fmoc-N-Me-Orn-OH and dissolve it in approximately 0.6-0.7 mL of deuterated solvent (e.g., DMSO-d₆) in a clean, dry NMR tube.

• Instrumentation: The spectra should be acquired on a spectrometer with a minimum field strength of 400 MHz to ensure adequate signal dispersion.[1]

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional proton spectrum.

  • Typical parameters include a 30-degree pulse angle, a relaxation delay of 1-2 seconds, and a sufficient number of scans (e.g., 16-64) to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum.

  • Due to the lower natural abundance of ¹³C, a greater number of scans will be required. A spectral width of approximately 200-220 ppm is standard.

• Data Processing: Process the raw data by applying a Fourier transform, phase correction, and baseline correction. The chemical shifts should be referenced to the residual solvent peak.[]

Expected ¹H NMR Spectral Data

The ¹H NMR spectrum provides a wealth of information based on chemical shifts, signal multiplicity, and integration. Below are the expected chemical shift ranges for the key protons in Fmoc-N-Me-Orn-OH, extrapolated from data for analogous compounds like Fmoc-N-Me-Thr(tBu)-OH.[1]

Proton Assignment	Expected Chemical Shift (δ, ppm) in DMSO-d₆	Multiplicity	Integration
Carboxylic Acid (-COOH)	~12.0 - 13.0	Singlet (broad)	1H
Fmoc Aromatic Protons	~7.30 - 7.90	Multiplets	8H
Fmoc CH & CH₂	~4.20 - 4.50	Multiplet	3H
α-CH	~4.30 - 4.50	Multiplet	1H
N-CH₃	~2.80 - 3.00	Singlet	3H
δ-CH₂	~2.90 - 3.10	Multiplet	2H
β-CH₂ & γ-CH₂	~1.40 - 1.90	Multiplets	4H

Expected ¹³C NMR Spectral Data

The ¹³C NMR spectrum confirms the carbon framework of the molecule.

Carbon Assignment	Expected Chemical Shift (δ, ppm) in CDCl₃
Carboxylic Acid (-C OOH)	~172.0 - 177.0
Fmoc Urethane C =O	~156.0 - 158.0
Fmoc Aromatic Carbons	~120.0 - 144.0
Fmoc C H & C H₂	~47.0 & ~67.0
α-C H	~63.0 - 65.0
δ-C H₂	~40.0 - 42.0
N-C H₃	~34.0 - 36.0
β-C H₂ & γ-C H₂	~25.0 - 30.0

Note: The chemical shifts are estimations based on data for similar compounds and may vary slightly.[1]

Mass Spectrometry (MS): Unveiling the Molecular Mass

Mass spectrometry is a cornerstone for confirming the molecular weight and elemental composition of a synthesized compound. Electrospray Ionization (ESI) is the preferred method for polar molecules like amino acid derivatives as it is a soft ionization technique that minimizes fragmentation.

Experimental Protocol: ESI-MS

• Sample Preparation: Prepare a dilute solution of Fmoc-N-Me-Orn-OH in a suitable solvent such as a mixture of water and acetonitrile with a small amount of formic acid (e.g., 0.1%) to promote protonation.[3]

• Instrumentation: A high-resolution mass spectrometer (e.g., TOF or Orbitrap) is recommended to obtain accurate mass measurements, which can be used to confirm the elemental composition.[1][4]

• Data Acquisition:

  • Infuse the sample solution into the ESI source.

  • Acquire the mass spectrum in positive ion mode to observe the protonated molecule [M+H]⁺.

  • A typical scan range would be m/z 100-1000.

Expected Mass Spectrometry Data

The primary goal is to identify the protonated molecular ion [M+H]⁺. For Fmoc-N-Me-Orn-OH (C₂₁H₂₄N₂O₄), the expected monoisotopic mass is 368.1736 g/mol . The molecular formula of the closely related Fmoc-N-Me-Orn(Boc)-OH is C₂₆H₃₂N₂O₆ with a molecular weight of 468.5 g/mol .[5]

Table of Expected Ions for Fmoc-N-Me-Orn-OH:

Ion	Formula	Expected m/z (Monoisotopic)	Description
[M+H]⁺	C₂₁H₂₅N₂O₄⁺	369.1814	Protonated molecule
[M+Na]⁺	C₂₁H₂₄N₂O₄Na⁺	391.1634	Sodium adduct
[M+K]⁺	C₂₁H₂₄N₂O₄K⁺	407.1373	Potassium adduct

Fragmentation Analysis (MS/MS)

Tandem mass spectrometry (MS/MS) can provide further structural confirmation by inducing fragmentation of the parent ion. The fragmentation of N-methyl amino acids often involves the loss of water and carbon monoxide to form an immonium ion.[6][7]

Caption: Predicted ESI-MS/MS fragmentation pathways.

Fourier-Transform Infrared (FTIR) Spectroscopy: A Vibrational Fingerprint

FTIR spectroscopy is a rapid and non-destructive technique that identifies the functional groups present in a molecule by measuring the absorption of infrared radiation.

Experimental Protocol: FTIR

• Sample Preparation: The sample can be analyzed as a solid using an Attenuated Total Reflectance (ATR) accessory or by preparing a KBr pellet. ATR is generally preferred for its simplicity and minimal sample preparation.

• Data Acquisition:

  • Record a background spectrum of the empty ATR crystal or the KBr pellet.

  • Place the sample on the ATR crystal or in the KBr press.

  • Acquire the sample spectrum, typically in the range of 4000-400 cm⁻¹.

  • A sufficient number of scans (e.g., 32-64) should be co-added to obtain a high-quality spectrum.

Expected FTIR Absorption Bands

The FTIR spectrum of Fmoc-N-Me-Orn-OH will exhibit characteristic absorption bands corresponding to its various functional groups.

Functional Group	Expected Absorption Range (cm⁻¹)	Vibrational Mode
O-H (Carboxylic Acid)	3300 - 2500 (broad)	Stretching
C-H (Aromatic)	3100 - 3000	Stretching
C-H (Aliphatic)	3000 - 2850	Stretching
C=O (Carboxylic Acid)	1725 - 1700	Stretching
C=O (Urethane)	1700 - 1670	Stretching
C=C (Aromatic)	1600 - 1450	Stretching
N-H (Amine)	Not present at Nα	-

The presence of the broad O-H stretch and the two distinct carbonyl peaks are key diagnostic features in the FTIR spectrum.

Conclusion: A Unified Approach to Structural Verification

The robust characterization of Fmoc-N-Me-Orn-OH is achieved not by a single technique but by the thoughtful and synergistic application of NMR, MS, and FTIR spectroscopy. This guide has provided not only the procedural steps but also the underlying scientific rationale for a comprehensive and self-validating analytical workflow. By understanding the "why" behind each experimental choice, researchers can confidently and accurately determine the structure and purity of this important synthetic building block, ensuring the integrity of their downstream applications in peptide synthesis and drug discovery.

References

• Protocol for Facile Synthesis of Fmoc-N-Me-AA-OH Using 2-CTC Resin as Temporary and Reusable Protecting Group. Methods and Protocols, 2023. [Link]

• NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 2010. [Link]

• H NMR spectra were recorded at 300 and 400 MHz. The Royal Society of Chemistry. [Link]

• Boc-Orn(Fmoc)-OH. Aapptec Peptides. [Link]

• Fmoc-Orn(Boc)-OH. Aapptec Peptides. [Link]

• ESI-MS/MS analysis of protonated N-methyl amino acids and their immonium ions. PubMed. [Link]

• Protocol for Facile Synthesis of Fmoc-N-Me-AA-OH Using 2-CTC Resin as Temporary and Reusable Protecting Group. National Institutes of Health. [Link]

• ESI-MS/MS spectra of [M + H] + ions of N-methyl amino acids (1-21). ResearchGate. [Link]

• Fmoc-N-Me-Orn(Boc)-OH. PubChem. [Link]

• Synthesized crude Fmoc-N-Me-AA-OH and its characterization after the... ResearchGate. [Link]

• The Challenging Complete and Detailed 1H and 13C NMR Assignment for Ent- Kaurenoic Acid, a Remark. Preprints.org. [Link]

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• MS Lecture 02 | High Resolution Mass Spectrometry, Isotopic Peaks, Fragmentation Pattern | Dr Hashmi. YouTube. [Link]

• ESI-MS/MS analysis of underivatised amino acids: a new tool for the diagnosis of inherited disorders of amino acid metabolism. Fragmentation study of 79 molecules of biological interest in positive and negative ionisation mode. PubMed. [Link]

• Preparation of the very acid-sensitive Fmoc-Lys(Mtt)-OH. Application in the synthesis of side-chain to side-chain cyclic peptides and oligolysine cores suitable for the solid-phase assembly of MAPs and TASPs. PubMed. [Link]

• Analysis of Fragmentation Pathways of Peptide Modified with Quaternary Ammonium and Phosphonium Group as Ionization Enhancers. MDPI. [Link]

• FTIR spectra of (a) the amino acid/peptide systems that formed... ResearchGate. [Link]

• The Challenging Complete and Detailed 1H and 13C NMR Assignment for ent-Kaurenoic Acid, a Remarkable Natural Product. National Institutes of Health. [Link]

• FTIR spectra of polymer bound Fmoc-(Ala) 6 -Lys(Boc)-OR. Solid line in... ResearchGate. [Link]

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The Pursuit of a Privileged Scaffold: A Technical Guide to the Discovery of Novel N-Methylated Peptides from Natural Products

Abstract

N-methylated peptides occupy a unique and coveted space in the landscape of natural products and drug discovery. The strategic addition of a methyl group to the peptide backbone amide nitrogen imparts a range of advantageous physicochemical properties, including enhanced metabolic stability, increased cell permeability, and the ability to modulate conformation. These characteristics often translate to improved pharmacokinetic profiles and potent biological activities, making N-methylated peptides highly attractive as therapeutic leads. This in-depth technical guide provides researchers, scientists, and drug development professionals with a comprehensive roadmap for the discovery and characterization of novel N-methylated peptides from natural sources. Moving beyond a mere recitation of protocols, this guide delves into the causal reasoning behind experimental choices, grounding every step in the principles of scientific integrity and field-proven insights. We will explore the intricate biosynthetic origins of these molecules, navigate the modern workflow for their discovery—from genome mining to final structure elucidation—and provide detailed methodologies for the critical analytical techniques that underpin this exciting field of research.

The Significance and Physicochemical Impact of N-Methylation

The seemingly subtle addition of a methyl group to a peptide's backbone has profound consequences for its structure and function. Unlike their canonical peptide counterparts, N-methylated peptides exhibit a distinct set of properties that make them particularly compelling as drug candidates.

1.1. Enhanced Proteolytic Resistance: The N-methyl group acts as a steric shield, hindering the approach of proteases that would otherwise readily cleave the amide bond. This increased resistance to enzymatic degradation significantly extends the in vivo half-life of the peptide, a critical factor for therapeutic efficacy.[1]

1.2. Increased Membrane Permeability and Oral Bioavailability: N-methylation reduces the hydrogen-bonding capacity of the amide nitrogen, making the peptide more lipophilic. This can facilitate passive diffusion across cell membranes, a key hurdle for many peptide-based drugs.[2] Furthermore, this modification can favor conformations that mask polar groups and present a more hydrophobic exterior, further enhancing membrane transit and, in some cases, leading to oral bioavailability—a "holy grail" for peptide therapeutics.[3]

1.3. Conformational Control: The steric hindrance introduced by the N-methyl group can restrict the rotational freedom around the peptide bond, influencing the local and global conformation of the peptide. This can lock the peptide into a bioactive conformation, leading to higher receptor affinity and specificity.[4]

A survey of the Dictionary of Natural Products reveals that a significant portion of cyclic peptide and depsipeptide natural products are partially N-methylated, underscoring the evolutionary advantage of this modification.

Property	Impact of N-Methylation	Rationale
Metabolic Stability	Increased	Steric hindrance of the N-methyl group prevents protease recognition and cleavage.
Membrane Permeability	Increased	Reduced hydrogen bonding capacity and increased lipophilicity of the backbone.
Oral Bioavailability	Potentially Increased	Enhanced metabolic stability and membrane permeability can contribute to oral absorption.
Receptor Binding	Can be modulated	Conformational constraints can pre-organize the peptide into a bioactive conformation.
Solubility	Can be altered	The overall effect on solubility is context-dependent and influenced by other residues.

Biosynthetic Origins: Nature's Blueprint for N-Methylation

The biosynthesis of N-methylated peptides in nature is primarily accomplished through two major enzymatic pathways: Non-Ribosomal Peptide Synthetases (NRPSs) and Ribosomally Synthesized and Post-translationally Modified Peptides (RiPPs). Understanding these pathways is not only of fundamental scientific interest but also provides a powerful predictive tool for genome mining-based discovery efforts.

2.1. Non-Ribosomal Peptide Synthetases (NRPSs): These large, modular enzyme complexes function as assembly lines to build peptides from standard and non-standard amino acid precursors. N-methylation is typically incorporated by a dedicated N-methyltransferase (NMT) domain within an NRPS module. This domain utilizes S-adenosyl-L-methionine (SAM) as the methyl donor to modify the amino acid substrate before its incorporation into the growing peptide chain.

2.2. Ribosomally Synthesized and Post-translationally Modified Peptides (RiPPs): In this pathway, a precursor peptide is first synthesized by the ribosome. Subsequently, a suite of tailoring enzymes modifies the peptide to its mature form. N-methylation in RiPPs is catalyzed by standalone N-methyltransferases that recognize specific motifs on the precursor peptide.[5] A fascinating example is the biosynthesis of omphalotin A, a cyclic dodecapeptide with nine N-methylations. In this case, the N-methyltransferase is fused to its own peptide substrate, catalyzing the auto-methylation of its C-terminus in an iterative fashion.[6]

Below is a conceptual diagram of these two biosynthetic pathways.

Biosynthetic pathways for N-methylated peptides.

A Modern Workflow for the Discovery of Novel N-Methylated Peptides

The discovery of novel N-methylated peptides from natural products has been revolutionized by the integration of modern analytical and bioinformatic techniques. The following workflow represents a robust and efficient strategy for identifying these valuable compounds.

Modern workflow for novel N-methylated peptide discovery.

3.1. Phase 1: Discovery and Dereplication

The initial phase focuses on rapidly identifying promising natural product extracts and pinpointing potentially novel N-methylated peptides while simultaneously eliminating known compounds from further investigation.

3.1.1. Genome Mining and Bioinformatics (The Predictive Approach): Before any wet lab work commences, a powerful in silico approach involves mining the genomes of microorganisms (bacteria and fungi) for biosynthetic gene clusters (BGCs) that encode for NRPS and RiPP pathways.[7]

• Tools: Software such as antiSMASH (antibiotics & Secondary Metabolite Analysis Shell)[3] and BAGEL (BActeriocin GEnome mining tooL) are invaluable for identifying and annotating these BGCs. The presence of N-methyltransferase domains (in NRPS) or standalone N-methyltransferase genes within or near a peptide BGC is a strong indicator that the organism may produce N-methylated peptides.[8] This bioinformatic pre-screening allows for the targeted selection of microbial strains with a high potential for producing novel compounds.

Bioinformatics Tool	Primary Function	Application in N-Methylated Peptide Discovery
antiSMASH	Identifies and annotates a wide range of secondary metabolite BGCs.	Predicts NRPS and RiPP gene clusters; identifies N-methyltransferase domains.
BAGEL	Specialized in the discovery of RiPPs, including bacteriocins.	Excellent for identifying RiPP BGCs that may contain N-methyltransferases.
RODEO	RiPP-oriented BGC discovery and analysis.	Useful for exploring the diversity of RiPPs and their modifying enzymes.[9]
PRISM	Predicts the chemical structures of polyketides and non-ribosomal peptides from their BGCs.	Can generate hypothetical structures of N-methylated peptides based on genomic data.[10]

3.1.2. Natural Product Extraction and Fractionation: The selected organisms are cultured, and the biomass or supernatant is subjected to extraction to obtain a crude mixture of secondary metabolites.[11] This crude extract is then typically fractionated using techniques like solid-phase extraction (SPE) or liquid-liquid extraction to simplify the mixture for analysis.

3.1.3. LC-MS/MS Analysis and Dereplication: High-performance liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the cornerstone of modern natural product discovery.[12] The fractionated extract is analyzed to generate a complex dataset of mass spectra.

• Dereplication: This critical step aims to rapidly identify known compounds in the extract, allowing researchers to focus on the novel chemical entities.[13] This is often achieved using platforms like the Global Natural Products Social (GNPS) molecular networking platform and the DEREPLICATOR algorithm.[14] These tools compare the experimental MS/MS spectra against databases of known natural products. A mass corresponding to a potential peptide with one or more +14 Da shifts (the mass of a methylene group, -CH2-, which is the net result of replacing an N-H with an N-CH3) that does not match a known compound is a strong candidate for a novel N-methylated peptide.

3.2. Phase 2: Targeted Isolation and Structure Elucidation

Once a promising candidate is identified, the focus shifts to purifying the compound and determining its exact chemical structure.

3.2.1. Targeted Isolation and Purification: Guided by the LC-MS/MS data, the fraction containing the target compound is subjected to further rounds of preparative or semi-preparative HPLC until the N-methylated peptide is isolated in sufficient purity and quantity for structural analysis.

3.2.2. Advanced Spectroscopic Analysis:

3.2.2.1. Tandem Mass Spectrometry (MS/MS) for Sequencing: High-resolution MS/MS is crucial for determining the amino acid sequence of the peptide.[15] The fragmentation pattern provides a wealth of structural information.

• Fragmentation of N-Methylated Peptides: N-methylation can significantly influence peptide fragmentation. The N-methylated amide bond can be more labile than a standard amide bond, leading to characteristic fragmentation patterns. The presence of an N-methyl group can favor the formation of specific b- and y-type ions. Electron-transfer dissociation (ETD) is often advantageous for analyzing N-methylated peptides, as it tends to preserve this and other post-translational modifications that can be labile under collision-induced dissociation (CID).[15] Careful analysis of the mass differences between fragment ions allows for the sequencing of the peptide and can provide initial hypotheses for the location of the N-methylation.

3.2.2.2. Nuclear Magnetic Resonance (NMR) Spectroscopy for Definitive Structure Elucidation: NMR spectroscopy is the ultimate tool for unambiguously determining the three-dimensional structure of a novel N-methylated peptide, including the precise location of the methyl groups.[16] A suite of 1D and 2D NMR experiments is typically required.

• Key NMR Experiments for N-Methylated Peptides:

  • ¹H NMR: The N-methyl protons typically appear as a singlet in the range of 2.5-3.5 ppm.

  • ¹³C NMR: The N-methyl carbon resonates at approximately 30-40 ppm.

  • COSY (Correlation Spectroscopy): Identifies proton-proton couplings within the same amino acid residue.

  • TOCSY (Total Correlation Spectroscopy): Shows correlations between all protons within a spin system (i.e., an entire amino acid residue).

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates protons with their directly attached carbons, definitively linking the N-methyl protons to the N-methyl carbon.

  • HMBC (Heteronuclear Multiple Bond Correlation): This is a critical experiment for locating the N-methylation. It shows correlations between protons and carbons that are two or three bonds away. A key correlation will be observed between the N-methyl protons and the alpha-carbon of the N-methylated amino acid.

  • NOESY (Nuclear Overhauser Effect Spectroscopy) / ROESY (Rotating-frame Overhauser Effect Spectroscopy): These experiments provide information about through-space proximity of protons, which is essential for determining the 3D structure and the cis/trans conformation of the N-methylated amide bond.[16][17]

Key 2D NMR correlations for identifying N-methylation.

3.3. Phase 3: Chemical Synthesis and Biological Evaluation

3.3.1. Total Synthesis: The proposed structure of the novel N-methylated peptide is confirmed through total chemical synthesis, typically using solid-phase peptide synthesis (SPPS).[18][19] The synthetic material should have identical spectroscopic data (MS and NMR) and chromatographic retention time to the natural product.

3.3.2. Biological Assays and SAR Studies: The purified natural product and the synthetic material are then evaluated in a battery of biological assays to determine their activity (e.g., antimicrobial, anticancer, enzyme inhibition). The ability to synthesize the peptide also opens the door to structure-activity relationship (SAR) studies, where analogues with different patterns of N-methylation can be created to optimize activity and pharmacokinetic properties.[20]

Case Study: The Discovery of Friomaramide and Shagamides from an Antarctic Sponge

A compelling example of this discovery workflow in action is the identification of a new class of highly N-methylated linear peptides from the Antarctic sponge Inflatella coelosphaeroides.[20][21]

• Discovery: Bioassay-guided fractionation of the sponge extract led to the isolation of friomaramide , a highly modified hexapeptide.[21]

• Structure Elucidation: The structure was determined using a combination of 1D and 2D NMR spectroscopy and mass spectrometry. The extensive N-methylation of the peptide backbone was a key structural feature.

• Biological Activity: Friomaramide was found to inhibit the liver-stage development of the malaria parasite Plasmodium falciparum.[21]

• Further Discoveries: Subsequent investigation of the same sponge led to the discovery of seven new related N-methylated peptides, the shagamides A-F .

• Significance: This work highlights how the exploration of unique environments can lead to the discovery of novel chemical scaffolds with potent biological activities. The N-methylated backbone of these peptides is likely a key contributor to their bioactivity and stability.

Future Directions and Conclusion

The field of N-methylated peptide discovery is poised for continued growth, driven by advances in technology and our expanding understanding of natural product biosynthesis. The integration of genomics and metabolomics will continue to accelerate the identification of novel compounds. The development of more sophisticated mass spectrometry and NMR techniques will further streamline the process of structure elucidation. Furthermore, the enzymatic machinery responsible for N-methylation in nature presents exciting opportunities for biocatalysis and the chemoenzymatic synthesis of novel peptide analogues.

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• Biron, E., Chatterjee, J., & Kessler, H. (2006). Optimized selective N-methylation of peptides on solid support. Journal of peptide science : an official publication of the European Peptide Society, 12(3), 213–219.
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• Watson, K. (2023). Synthesis of Poly-N-Methylated Peptides Against Malaria.
• Roodbeen, R., & Jensen, K. J. (2013). Synthesis of N-Methylated Peptides: On-Resin Methylation and Microwave-Assisted Couplings.
• Oldfield, E. (2002). CHEMICAL SHIFTS IN AMINO ACIDS, PEPTIDES, AND PROTEINS: From Quantum Chemistry to Drug Design. Annual Review of Physical Chemistry, 53, 349-378.

• Tools for mining secondary metabolite biosynthesis gene clusters. (n.d.). SecondaryMetabolites.org. Retrieved from [Link]

• Carroll, A. R., Copp, B. R., Davis, R. A., Keyzers, R. A., & Prinsep, M. R. (2021). Marine natural products.
• Knestrick, B. A., Traver, M. K., Foor, S. D., Cao, S., El-Habibi, M., Deb, S., ... & Wright, D. L. (2018). Friomaramide, a Highly Modified Linear Hexapeptide from an Antarctic Sponge, Inhibits Plasmodium falciparum Liver-Stage Development.
• Biron, E., & Kessler, H. (2005). Convenient synthesis of N-methylamino acids compatible with Fmoc solid-phase peptide synthesis. The Journal of organic chemistry, 70(13), 5183–5189.
• Phansalkar, R., Goud, R., & Kulkarni, S. (2019).
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• "N NMR chemical shifts 6 (ppm, relative to exter- nal NO:) of amino acid methyl ester hydro- chlorides". (n.d.). ResearchGate. Retrieved from [Link]

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• Capon, R. J., Stewart, M., Ratnayake, R., Lacey, E., & Gill, J. H. (2007). Highly N-methylated linear peptides produced by an atypical sponge-derived Acremonium sp.

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• Highly N-methylated linear peptides produced by an atypical sponge-derived Acremonium sp. (n.d.). PubMed.
• Chemical Structure Elucidation in the Development of Inorganic Drugs: Evidence from Ru-, Au-, As-, and Sb-based Medicines. (n.d.).
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Protocols & Analytical Methods

Advanced Protocol for Solid-Phase Synthesis of N-Methylated Peptides

Abstract & Strategic Overview

N-methylation of the peptide backbone is a critical modification in modern drug discovery.[1] By replacing the amide proton with a methyl group, researchers can significantly improve metabolic stability (blocking proteolytic cleavage), increase membrane permeability (lowering hydrogen bond donor count), and lock bioactive conformations.[1][2]

However, introducing N-methylated amino acids into Solid-Phase Peptide Synthesis (SPPS) introduces two primary synthetic hurdles:

• Steric Hindrance: The N-methyl group creates significant steric clash, making the acylation of the secondary amine (coupling the next amino acid) difficult.[1][2]

• Side Reactions: N-methylated peptides are highly prone to diketopiperazine (DKP) formation and racemization.[1][2]

This guide provides a validated protocol for both On-Resin N-Methylation (using the Miller-Scanlan method) and the subsequent Coupling to N-Methylated Residues .[1]

Strategic Decision Matrix: Make vs. Buy

Before starting, determine the source of your N-methylated residue.[1][2]

Figure 1: Decision matrix for selecting the synthesis strategy.

Protocol 1: Coupling to N-Methylated Residues[1][3]

The Challenge: Once an N-methylated residue is on the resin, the terminal amine is secondary (

).[1] The nucleophilicity is retained, but the steric bulk of the methyl group severely hinders the approach of the next activated amino acid.[1][2] Standard HBTU/DIEA protocols often fail, leading to deletion sequences.[1][2]

Recommended Reagents:

• HATU/HOAt: The gold standard.[1][2] The aza-benzotriazole moiety (HOAt) utilizes a "neighboring group effect" via the pyridine nitrogen to accelerate coupling.[1]

• COMU: A safer, highly efficient alternative to HATU with reduced risk of racemization.[1][2][3]

• PyAOP: Excellent for extremely difficult couplings where HATU fails.[1][2]

Experimental Procedure

Scale: 0.1 mmol resin loading.

• Resin Preparation: Ensure the N-methylated amine on the resin is deprotected and washed (3x DMF).[1]

• Activation Cocktail:

  • Amino Acid: 5.0 equivalents (relative to resin loading).[1][2][4]

  • Coupling Reagent (HATU): 5.0 equivalents.[1][2]

  • Base (HOAt): 5.0 equivalents (Optional but recommended for HATU).[1][2]

  • Base (DIEA): 10.0 equivalents.[1][2][4]

  • Note: Pre-activation is not recommended for HATU; add DIEA to the resin/AA/Reagent mixture to prevent rapid hydrolysis of the active ester.[1]

• Reaction:

  • Add dissolved AA/HATU/HOAt in minimal DMF to the resin.[1][2]

  • Add DIEA.[1][2][4][5]

  • Agitate: 2 hours at Room Temperature.

  • Optimization: For extremely hindered residues (e.g., N-Me-Val, N-Me-Ile), double couple (repeat step 3) or elevate temperature to 50°C (check for racemization risk with Cys/His).[1][2]

• Monitoring: Perform the Chloranil Test (See Section 4). Do not use Kaiser Test.

Protocol 2: On-Resin N-Methylation (Miller-Scanlan Method)[1][2]

When the specific Fmoc-N-Me-AA-OH is not available, the Miller-Scanlan three-step protocol is the industry standard.[1][2] It utilizes the o-nitrobenzenesulfonyl (o-NBS) group to activate and protect the amine.[1]

The Mechanism[1][8]

Figure 2: The 3-step Miller-Scanlan cycle for site-specific N-methylation.[1]

Detailed Methodology

Reagents Required:

• o-Nitrobenzenesulfonyl chloride (o-NBS-Cl).[1]

• 2,4,6-Collidine.[1][2][6][7]

• Methyl-4-nitrobenzenesulfonate (Me-p-NBS) [Safer alternative to Methyl Iodide].[1]

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU).[1][2][8][9]

• 2-Mercaptoethanol (BME).[1]

Step 1: Protection/Activation (Sulfonylation)[1]

• Wash resin with DCM (3x).[1][2]

• Dissolve o-NBS-Cl (4 eq) and Collidine (10 eq) in minimal NMP.[1]

• Add to resin and shake for 2 hours at RT.

• Wash with NMP (3x) and DCM (3x).[1][2]

• QC Check: Kaiser test should be negative (no free primary amine).[1][2]

Step 2: N-Methylation (The Alkylation)[1]

• Dissolve Me-p-NBS (4 eq) and DBU (3 eq) in DMF.[1]

• Add to resin and shake for 30 minutes .

• Drain and repeat the step once to ensure completion.[1][2]

• Wash with DMF (3x).[1][2]

Step 3: Deprotection (Desulfonylation)[1]

• Prepare a solution of 2-Mercaptoethanol (10 eq) and DBU (5 eq) in NMP.

• Add to resin and shake for 5 minutes .

• Drain and repeat this step 2 more times (Total 3 x 5 min).

• Wash thoroughly with NMP, DMF, and DCM.[1][2]

• QC Check: Perform Chloranil test to confirm presence of secondary amine (Blue color).[1][2][10]

Critical Quality Control: The Chloranil Test

The standard Kaiser (Ninhydrin) test relies on the formation of Ruhemann's purple, which requires a primary amine.[1][2] It will yield a false negative on N-methylated residues.[1][2] You must use the Chloranil test.[1][2][10]

Feature	Kaiser Test (Ninhydrin)	Chloranil Test
Target	Primary Amines ( )	Secondary Amines ( )
Reagents	Ninhydrin, Phenol, KCN	2% Acetaldehyde, 2% Chloranil
Positive Color	Deep Blue/Purple (Beads + Solution)	Dark Blue/Green (Beads only)
Use Case	Standard AA coupling	N-methyl AA coupling

Chloranil Protocol:

• Place a few resin beads in a small glass tube.

• Add 2 drops of 2% Acetaldehyde in DMF.

• Add 2 drops of 2% Chloranil in DMF.

• Wait 5 minutes at RT.

• Result: Dark blue/green beads = Free secondary amine (Coupling failed or Deprotection successful).[1][2] Colorless/Amber = Protected amine (Coupling successful).[1][2]

Troubleshooting: Diketopiperazine (DKP) Formation

The Problem: When the second amino acid is coupled to the N-methylated residue (forming a dipeptide on resin), and the Fmoc group is removed, the free amine can back-bite the C-terminal ester bond.[1] This cleaves the dipeptide from the resin as a cyclic Diketopiperazine (DKP), drastically reducing yield.[1][2]

The Solution:

• Resin Choice (Critical): Use 2-Chlorotrityl Chloride (CTC) Resin .[1][2] The bulky trityl linker sterically hinders the back-biting attack.[1]

• Order of Operations: If using Wang resin is unavoidable, couple the dipeptide (Fmoc-AA-N(Me)AA-OH) as a single block rather than stepwise.

References

• Miller, S. C., & Scanlan, T. S. (1997). Site-selective N-methylation of peptides on solid support.[1][2] Journal of the American Chemical Society.[1][2] Link[1]

• Biron, E., et al. (2006). Optimized selective N-methylation of peptides on solid support.[1][2] Journal of Peptide Science. Link[1]

• Teixidó, M., et al. (2005). Solid-phase synthesis and characterization of N-methyl-rich peptides.[1][2][11] Journal of Peptide Research.[1][2][11] Link[1]

• Yang, Y., & Hansen, L. (2022). Optimized Fmoc-Removal Strategy to Suppress the Traceless and Conventional Diketopiperazine Formation in Solid-Phase Peptide Synthesis.[1][2] ACS Omega.[1][2] Link[1]

Sources

• 1. scribd.com [scribd.com]
• 2. peptide.com [peptide.com]
• 3. bachem.com [bachem.com]
• 4. Peptide Resin Loading Protocols [sigmaaldrich.com]
• 5. chempep.com [chempep.com]
• 6. Time-Reduced N‑Methylation: Exploring a Faster Synthesis Technique - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. peptide.com [peptide.com]
• 11. Solid-phase synthesis and characterization of N-methyl-rich peptides - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: N-Hydroxy Amino Acids in Drug Discovery

Structural Engineering, Siderophore Mimetics, and Metalloenzyme Inhibition

Executive Summary & Strategic Value

-hydroxy amino acids ( -OH-AAs) represent a distinct class of non-canonical building blocks where the backbone amino nitrogen bears a hydroxyl group. Unlike their ubiquitous -methyl counterparts, which are primarily used to improve metabolic stability and induce cis-peptide bonds, -hydroxy amino acids offer a dual utility:

• Electronic & Conformational Control: They act as hydrogen bond donors/acceptors capable of stabilizing unique secondary structures (e.g.,

  -sheets) while resisting proteolysis.

• Pharmacophore Precursors: They serve as direct precursors to hydroxamic acids—the "gold standard" zinc-binding group (ZBG) for histone deacetylase (HDAC) and matrix metalloproteinase (MMP) inhibitors.

• Siderophore Mimetics: They are critical components in the design of "Trojan Horse" antibiotics that hijack bacterial iron transport systems.[1]

This guide provides actionable protocols for synthesizing these moieties, incorporating them into peptides, and validating their biological utility.

Application I: Synthesis of N-Hydroxy Amino Acids

Context: The direct oxidation of amino acids is often non-selective. The most robust, scalable method for generating chiral

-hydroxy amino acids is the reduction of oxime ethers or Schiff bases .

Protocol A: Cyanoborohydride Reduction of -Oximino Esters

Objective: Synthesis of

-hydroxy- -amino acid esters from -keto esters. Mechanism: Selective reduction of the C=N bond without over-reduction to the amine.

Reagents:

• -Keto ester (Starting material)

• Hydroxylamine hydrochloride (

  )

• Sodium Cyanoborohydride (

  )[2]

• Solvent: Methanol (MeOH) / Acetic Acid (AcOH)

Step-by-Step Methodology:

• Oxime Formation:

  • Dissolve the

    -keto ester (10 mmol) in MeOH (30 mL).

  • Add

    (15 mmol) and Sodium Acetate (15 mmol).

  • Stir at room temperature (RT) for 4–12 hours. Monitor by TLC (Visualizer:

    stain).

  • Expert Insight: Ensure complete conversion to the oxime before proceeding. Residual keto-ester will lead to side products.

• Selective Reduction:

  • Cool the oxime solution to 0°C.[2]

  • Critical Step: Add

    (20 mmol) portion-wise.

  • Adjust pH to ~4.0 using glacial acetic acid. Why?

    requires acidic activation to reduce the imine/oxime species but is stable enough not to decompose rapidly like .

  • Stir at RT for 12 hours.

• Work-up & Purification:

  • Quench with saturated

    (careful: gas evolution).

  • Extract with Ethyl Acetate (

    mL).

  • Wash organic layer with brine, dry over

    .

  • Purify via flash column chromatography (Hexane:EtOAc).

Self-Validation Check:

• NMR Signature: Look for the disappearance of the oxime proton and the appearance of the

  -proton signal (usually 3.5–4.5 ppm) and the exchangeable N-OH proton (broad singlet, 8.0–10.0 ppm).

• Stability Warning:

  -hydroxy amino acids are prone to oxidation to nitrones. Store under Argon at -20°C.

Application II: Metalloenzyme Inhibition (HDACs)

Context:

-hydroxy amino acids are structural precursors to hydroxamic acids ( ), which are potent Zinc Binding Groups (ZBGs). In drug discovery, incorporating an -OH moiety into the peptide backbone creates a bidentate ligand for the catalytic Zinc ion in HDACs.

Mechanism of Action: The Zinc Trap

The following diagram illustrates how the

-hydroxy motif chelates the Zinc ion within the HDAC active site, displacing the water molecule required for catalysis.

Figure 1: Mechanism of HDAC inhibition by N-hydroxy peptide derivatives via Zinc chelation.

Protocol B: Fluorometric HDAC Inhibition Assay

Objective: Determine the

of synthesized -OH peptides against HDAC1/6.

• Reagents:

  • HDAC Assay Buffer (50 mM Tris-HCl, pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM

    ).

  • Substrate: Fluorogenic Acetyl-Lysine (e.g., Boc-Lys(Ac)-AMC).

  • Developer: Trypsin solution.

• Workflow:

  • Incubation: Mix 10

    L of Inhibitor (variable concentration) + 15 L HDAC enzyme. Incubate 30 min at 37°C.

  • Reaction: Add 25

    L Substrate. Incubate 30 min.

  • Development: Add 50

    L Trypsin. Explanation: Trypsin only cleaves the deacetylated lysine to release the AMC fluorophore. If the HDAC is inhibited, the acetyl group remains, Trypsin cannot cleave, and no fluorescence is observed.

  • Readout: Measure Fluorescence (Ex 360 nm / Em 460 nm).

Application III: Siderophore-Drug Conjugates (Trojan Horse Strategy)

Context: Bacteria secrete siderophores (often hydroxamate-based, derived from

-hydroxy ornithine) to scavenge iron.[1] By linking an antibiotic to a synthetic siderophore mimetic containing -hydroxy amino acids, researchers can trick the bacteria into actively transporting the drug across the cell membrane.

Comparative Data: Bacterial Uptake Efficiency

The table below highlights the efficacy of Siderophore-Drug Conjugates (SDCs) versus standard antibiotics in Gram-negative strains.

Compound Class	Iron Binding Motif	Target Organism	Uptake Mechanism	Relative Potency (MIC)
Standard -lactam	None	P. aeruginosa	Passive Diffusion	1x (Baseline)
Natural Siderophore	Hydroxamate ( -OH-Orn)	P. aeruginosa	Active Transport (TonB)	N/A (Non-toxic)
Siderophore-Drug Conjugate	-OH-AA linker	P. aeruginosa	Active Transport	100x - 1000x

Protocol C: Chrome Azurol S (CAS) Shuttle Assay

Objective: Validate the iron-binding capacity of the synthesized

-hydroxy mimetic. A self-validating step before biological testing.

• Preparation:

  • Prepare CAS solution (Blue):

    complexed with Chrome Azurol S and HDTMA.

• Execution:

  • Add synthesized

    -hydroxy compound to the CAS solution.

• Readout:

  • Positive Result: Color change from Blue to Orange .

  • Causality: The

    -hydroxy compound has a higher affinity for than the CAS dye, stripping the iron and causing the dye to revert to its orange (iron-free) state.

Workflow Visualization

Figure 2: Integrated workflow from chemical synthesis to biological validation.

References

• Miller, M. J., et al. (2018). "Design and Syntheses of New Antibiotics Inspired by Nature's Quest for Iron." Accounts of Chemical Research. Link

• Bode, J. W., et al. (2020). "N-Hydroxy peptides: Solid-phase synthesis and β-sheet propensity." Organic & Biomolecular Chemistry. Link

• Giannini, G., et al. (2012). "Histone Deacetylase Inhibitors in the Treatment of Cancer: Overview and Perspectives." Future Medicinal Chemistry. Link

• Neilands, J. B. (1995). "Siderophores: Structure and Function of Microbial Iron Transport Compounds." Journal of Biological Chemistry. Link

Sources

• 1. mdpi.com [mdpi.com]
• 2. Structure–Property Relationship Study of N‑(Hydroxy)Peptides for the Design of Self-Assembled Parallel β‑Sheets - PMC [pmc.ncbi.nlm.nih.gov]

Incorporation of N-Me-Orn-OH into cyclic peptides.

An Application Guide to the Strategic Incorporation of Nα-Methyl-L-ornithine into Cyclic Peptides

Authored by: A Senior Application Scientist

Introduction: The Power of N-Methylation and Ornithine in Peptide Drug Design

In the landscape of modern drug development, cyclic peptides stand out for their unique combination of high binding affinity, target selectivity, and reduced susceptibility to enzymatic degradation compared to their linear counterparts. A key strategy to further enhance their therapeutic potential is the site-specific N-methylation of the peptide backbone.[1][2] This modification, inspired by highly successful natural products like Cyclosporine A, involves replacing an amide proton with a methyl group, which can profoundly improve a peptide's pharmacokinetic profile.[3][4]

Key benefits of N-methylation include:

• Enhanced Metabolic Stability: The N-methyl group sterically shields the adjacent peptide bond from cleavage by proteases.[3]

• Improved Membrane Permeability: By removing a hydrogen bond donor, N-methylation can reduce the polar surface area and favor the adoption of conformations that mask other polar groups, facilitating passive diffusion across cell membranes and potentially leading to oral bioavailability.[1][2][4][5]

• Conformational Control: N-methylation restricts the conformational flexibility of the peptide backbone, which can lock the molecule into its bioactive conformation, thereby increasing affinity and selectivity for its target.

This guide focuses on the incorporation of a particularly versatile non-canonical amino acid, Nα-methyl-L-ornithine (N-Me-Orn-OH). Ornithine itself is a valuable building block, offering a shorter side chain than lysine and contributing to enhanced proteolytic resistance.[6] Its side-chain primary amine provides a reactive handle for various modifications, including lactam bridge formation for side-chain-to-tail or side-chain-to-side-chain cyclization.[7] By combining the advantages of N-methylation at the alpha-amine with the functional side chain of ornithine, researchers can unlock novel peptide architectures with superior drug-like properties.

This document provides a detailed technical overview and actionable protocols for the successful synthesis and incorporation of N-Me-Orn-OH into cyclic peptides, addressing the common challenges and offering field-proven solutions.

Part 1: Foundational Concepts & Strategic Planning

The successful synthesis of an N-Me-Orn-OH-containing cyclic peptide hinges on navigating two primary challenges: the sterically hindered coupling onto the N-methylated amine and the implementation of an orthogonal protecting group strategy.

The Challenge of Steric Hindrance

The secondary amine of an N-methylated amino acid is a significantly poorer nucleophile than a primary amine, and the methyl group creates steric hindrance. This makes the subsequent coupling of the next amino acid in the sequence challenging, often resulting in low yields or incomplete reactions with standard coupling reagents.[8] Overcoming this requires more robust coupling conditions.

Table 1: Recommended Coupling Reagents for N-Methylated Residues

Coupling Reagent	Acronym	Key Advantages & Considerations
(1H-Benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate	HBTU	A classic, effective choice. Often used in excess (3-4 eq.).
(7-Azabenzotriazol-1-yloxy)tris(pyrrolidino)phosphonium hexafluorophosphate	PyAOP	Excellent for hindered couplings, minimizes racemization.
1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate	HATU	Highly recommended for N-methylated couplings due to its high reactivity.[8]
N,N'-Diisopropylcarbodiimide / Ethyl (hydroxyimino)cyanoacetate	DIC/Oxyma	A cost-effective carbodiimide-based method with a superior additive (Oxyma Pure) to suppress racemization.

Insight: While standard couplings might take 1-2 hours, couplings onto an N-methylated residue should be extended (3-4 hours) or performed at elevated temperatures. Microwave-assisted solid-phase peptide synthesis (SPPS) is particularly effective at driving these difficult couplings to completion in a shorter timeframe.[9]

Orthogonal Protecting Group Strategy

A robust and orthogonal protecting group scheme is non-negotiable. For standard Fmoc-based SPPS, three levels of protection must be considered:[10][11]

• Nα-Amine Protection (Temporary): The Fmoc group, removed at each cycle with a base (e.g., piperidine).

• Side-Chain Protection (Semi-permanent): Groups that are stable to the Fmoc deprotection conditions but are removed during the final cleavage from the resin (e.g., with trifluoroacetic acid - TFA).

• Ornithine Side-Chain Protection (Orthogonal): The choice of protecting group for the Nδ-amine of ornithine dictates the cyclization strategy.

Table 2: Protecting Group Strategies for the Nδ-Amine of N-Me-Orn-OH

Protecting Group	Acronym	Removal Conditions	Typical Application
tert-Butoxycarbonyl	Boc	Strong acid (e.g., TFA)	Head-to-Tail Cyclization. The Boc group is removed along with all other side-chain protecting groups during the final cleavage.
1-(4,4-Dimethyl-2,6-dioxocyclohex-1-ylidene)ethyl	Dde	2-5% Hydrazine in DMF	On-Resin Side-Chain Cyclization. Allows selective deprotection of the ornithine side chain while the peptide remains anchored to the resin and other protecting groups are intact.[12]
4-Methyltrityl	Mtt	1-2% TFA in DCM (mild acid)	On-Resin Side-Chain Cyclization. Similar to Dde, offers an alternative orthogonal removal chemistry.
Allyloxycarbonyl	Alloc	Pd(PPh₃)₄ / Scavenger	On-Resin Side-Chain Cyclization. Provides another orthogonal deprotection scheme, though it requires a metal catalyst which must be thoroughly washed away.[10]

Part 2: Synthesis & Incorporation Workflows

There are two primary pathways for incorporating N-Me-Orn-OH: using a pre-synthesized building block or performing N-methylation directly on the resin-bound peptide.

Workflow A: Pre-synthesized Fmoc-N-Me-Orn(PG)-OH Building Block

This is the most common and reliable method. It involves synthesizing the protected N-methylated amino acid first and then using it in a standard Fmoc-SPPS protocol.[13][14]

Caption: Workflow for incorporating a pre-synthesized N-Me-Orn building block.

Workflow B: On-Resin N-Methylation

This method involves synthesizing the linear peptide containing a standard Orn residue and then performing the N-methylation reaction directly on the solid support.[9][15] The most established method is the Fukuyama-Mitsunobu or related sulfonamide-based procedures.[14]

Caption: Key steps of on-resin N-methylation via a sulfonamide intermediate.

Insight: While on-resin methylation offers flexibility, it adds three steps to the synthesis and requires careful optimization to avoid side reactions.[14] The pre-synthesis approach (Workflow A) is generally recommended for higher purity and predictability.

Part 3: Experimental Protocols

Disclaimer: These protocols are intended as a guide. Researchers must adhere to all institutional safety guidelines and perform their own risk assessments. All manipulations should be carried out in a fume hood with appropriate personal protective equipment.

Protocol 1: Fmoc-SPPS Incorporating Fmoc-N-Me-Orn(Boc)-OH

This protocol assumes a 0.1 mmol synthesis scale using a rink amide resin for a C-terminally amidated peptide.

Materials:

• Rink Amide Resin (e.g., 0.4 mmol/g substitution)

• Fmoc-protected amino acids

• Fmoc-N-Me-Orn(Boc)-OH

• Solvents: Dimethylformamide (DMF), Dichloromethane (DCM)

• Reagents: Piperidine, N,N'-Diisopropylethylamine (DIPEA), HATU

• Washing Solution: DMF, DCM

• Kaiser Test Kit

Procedure:

• Resin Swelling: Place 250 mg of Rink Amide resin in a reaction vessel. Add 5 mL of DMF and allow to swell for at least 1 hour on a shaker.

• Initial Fmoc Deprotection: Drain the DMF. Add 5 mL of 20% piperidine in DMF. Agitate for 5 minutes. Drain. Add another 5 mL of 20% piperidine in DMF and agitate for 15 minutes. Drain and wash the resin thoroughly with DMF (5x) and DCM (3x).

• Standard Amino Acid Coupling:

  • In a separate vial, dissolve 4 equivalents of the first Fmoc-amino acid (0.4 mmol) and 3.9 equivalents of HATU (0.39 mmol) in 2 mL of DMF.

  • Add 8 equivalents of DIPEA (0.8 mmol).

  • Add the activated mixture to the resin. Agitate for 1-2 hours.

  • Drain and wash with DMF (5x). Perform a Kaiser test to confirm reaction completion (beads should be colorless/yellow).

• Repeat Standard Cycles: Repeat steps 2 and 3 for all amino acids preceding the N-Me-Orn-OH residue.

• Incorporation of Fmoc-N-Me-Orn(Boc)-OH:

  • Prepare the activated amino acid solution as in step 3, using Fmoc-N-Me-Orn(Boc)-OH.

  • Add the solution to the deprotected peptide-resin. Agitate for 4 hours at room temperature or 1 hour at 50°C.

  • Drain and wash thoroughly with DMF (5x). Note: The Kaiser test is not applicable here as the N-terminus is a secondary amine. Proceed to the next coupling.

• Coupling onto the N-Methylated Residue (Critical Step):

  • Deprotect the Fmoc group from the N-Me-Orn residue as described in step 2.

  • Activate the next Fmoc-amino acid using HATU/DIPEA as in step 3.

  • Allow the coupling to proceed for at least 4 hours , or consider double coupling (repeating the coupling step with a fresh reagent mixture).

• Completion of Synthesis: Continue with standard SPPS cycles until the full linear sequence is assembled.

Protocol 2: On-Resin vs. Solution-Phase Cyclization

After synthesizing the linear peptide, cyclization is the final crucial step. The choice between on-resin and solution-phase methods depends on the peptide sequence and desired outcome.

Sources

• 1. Synthesis of N-methylated cyclic peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. CIPSM - N-Methylation of Peptides: A New Perspective in Medicinal Chemistry [cipsm.de]
• 5. On-resin N-methylation of cyclic peptides for discovery of orally bioavailable scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. peptide.com [peptide.com]
• 8. researchgate.net [researchgate.net]
• 9. Synthesis of N-Methylated Peptides: On-Resin Methylation and Microwave-Assisted Couplings | Springer Nature Experiments [experiments.springernature.com]
• 10. mdpi.com [mdpi.com]
• 11. peptide.com [peptide.com]
• 12. drivehq.com [drivehq.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. pubs.acs.org [pubs.acs.org]
• 15. pubs.acs.org [pubs.acs.org]

N-hydroxylation of ornithine for siderophore biosynthesis studies.

Application Note: N-Hydroxylation of Ornithine for Siderophore Biosynthesis

Abstract & Biological Context

The N-hydroxylation of ornithine is the committed step in the biosynthesis of hydroxamate siderophores, which are critical virulence factors for pathogens such as Aspergillus fumigatus (ferrichromes) and Pseudomonas aeruginosa (pyoverdines).[1] This reaction is catalyzed by Class B flavin-dependent monooxygenases, specifically SidA (A. fumigatus) and PvdA (P. aeruginosa). These enzymes utilize NADPH and molecular oxygen to install a hydroxyl group at the

-position of L-ornithine.

This guide provides a comprehensive technical workflow for studying these enzymes, from mechanistic validation to quantitative product analysis. It addresses the common challenge of "uncoupling"—where the enzyme consumes NADPH without hydroxylating the substrate—and provides robust protocols for distinguishing true catalytic activity.

Mechanistic Insight: The Flavin-Dependent Cycle

Unlike many monooxygenases, SidA and PvdA do not strictly require substrate binding to initiate the reduction of FAD. However, the presence of L-ornithine dramatically accelerates the reaction of the reduced flavin with oxygen, ensuring tight coupling of NADPH oxidation to product formation.

Pathway Diagram: The Catalytic Cycle

The following diagram illustrates the critical C4a-hydroperoxyflavin intermediate, which is the oxygenating species.

Caption: The catalytic cycle of SidA/PvdA. The enzyme forms a stable C4a-hydroperoxyflavin intermediate.[1] In the presence of L-ornithine, this intermediate hydroxylates the substrate.[1] Without substrate, it decays to release toxic hydrogen peroxide (uncoupling).

Experimental Workflow Overview

Caption: Integrated workflow for characterizing ornithine hydroxylases. Step 3 measures rate; Step 4 confirms the product identity.

Protocol 1: In Vitro Kinetic Assay (NADPH Oxidation)

This assay monitors the consumption of NADPH at 340 nm. It provides the reaction velocity but does not distinguish between hydroxylation and uncoupling (H2O2 production).

Reagents:

• Buffer: 100 mM Sodium Phosphate, pH 7.5 (SidA optimum) or pH 8.0 (PvdA optimum).

• Substrate: 100 mM L-Ornithine stock (in buffer).

• Cofactor: 10 mM NADPH stock (freshly prepared, protect from light).

• Enzyme: Purified SidA or PvdA (approx. 0.5–1.0 µM final concentration).

• FAD: 10 µM FAD (Optional: added if the enzyme loses cofactor during purification).

Procedure:

• Blanking: In a quartz cuvette or UV-transparent plate, add Buffer and Enzyme. Zero the spectrophotometer.

• Baseline: Add NADPH (final conc. 100–200 µM) and monitor absorbance at 340 nm for 1 minute to establish the "uncoupled" baseline rate (leakage).

• Initiation: Add L-Ornithine (final conc. 1–10 mM) and mix rapidly.

• Measurement: Monitor the decrease in absorbance at 340 nm (

  ) for 3–5 minutes.

• Calculation:

Critical Control: Run the assay with L-Lysine instead of Ornithine. Lysine often stimulates NADPH oxidation in these enzymes but results in H2O2 production (uncoupling) rather than hydroxylation.

Protocol 2: The Csaky Iodine Oxidation Assay

The "Gold Standard" for detecting hydroxylamines. This colorimetric assay is specific for the N-OH group and confirms that NADPH oxidation resulted in product formation.

Principle: Hydroxylamine (bound or free) is oxidized by iodine to nitrite (

), which is then diazotized with sulfanilic acid and coupled to -naphthylamine to form a red azo dye.

Reagents:

• Reagent A (Acid): 6 N H2SO4.

• Reagent B (Buffer): 35% (w/v) Sodium Acetate.

• Reagent C (Oxidizer): 1% (w/v) Iodine in Glacial Acetic Acid.

• Reagent D (Reducing): 2% (w/v) Sodium Arsenite in water.

• Reagent E (Diazo 1): 1% (w/v) Sulfanilic Acid in 30% Acetic Acid.

• Reagent F (Diazo 2): 0.3% (w/v)

  -Naphthylamine in 30% Acetic Acid.

Procedure:

• Quench: Take 100 µL of the reaction mixture from Protocol 1. Add 100 µL Reagent A.

  • Note: If the siderophore is complex/acylated, boil at 100°C for 30 min to hydrolyze. For free N5-OH-Ornithine (enzymatic product), hydrolysis is usually not required, but acidification is.

• Buffer: Add 300 µL Reagent B.

• Oxidation: Add 100 µL Reagent C. Incubate 5 min at Room Temp.

• Reduction: Add 100 µL Reagent D to destroy excess iodine. The solution should become clear/colorless.

• Color Development: Add 100 µL Reagent E followed immediately by 100 µL Reagent F.

• Read: Incubate 20–30 min. Measure Absorbance at 526 nm .

• Standard Curve: Prepare a standard curve using hydroxylamine hydrochloride (0–100 µM).

Protocol 3: LC-MS/MS Structural Confirmation

For definitive identification and quantification, Liquid Chromatography-Mass Spectrometry is superior to colorimetric methods.

Method A: FMOC Derivatization (Recommended for Robustness) N-hydroxyornithine is highly polar and retains poorly on C18 columns. Derivatization with FMOC-Cl increases hydrophobicity and sensitivity.

• Derivatization Reagent: 5 mM FMOC-Cl in acetonitrile.

• Buffer: 0.2 M Borate buffer, pH 8.5.

• Reaction: Mix 50 µL sample + 50 µL Borate + 50 µL FMOC-Cl. Incubate 5 min. Quench with 1% Adamantylamine or simply inject.

• LC Conditions:

  • Column: Agilent Zorbax Eclipse Plus C18 (2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.[2]

  • Mobile Phase B: Acetonitrile.

  • Gradient: 10% B to 90% B over 10 mins.

• MS Detection: ESI Positive mode. Look for the parent ion of the FMOC-N-OH-Orn derivative.

Method B: HILIC (Direct Analysis)

• Column: SeQuant ZIC-HILIC or Waters BEH Amide.

• Mobile Phase A: 10 mM Ammonium Acetate, pH 5.0.

• Mobile Phase B: Acetonitrile.

• Gradient: Start at 90% B, ramp down to 40% B (Inverse gradient).

• Target Mass:

  149.09 (Ornithine + 16 Da).

Troubleshooting & Optimization

Issue	Probable Cause	Solution
High NADPH oxidation, No Csaky Color	Uncoupling	The enzyme is active but not coupling. Check substrate identity (ensure L-Orn, not D-Orn or Lysine). Enzyme may be damaged; add 10 µM FAD to buffer.
High Background in Csaky	Iodine excess	Ensure Sodium Arsenite (Reagent D) fully clears the iodine color before adding diazo reagents.
Enzyme Inactivity	FAD Loss	Class B monooxygenases bind FAD non-covalently. Always include 5–10 µM FAD in purification and assay buffers.
Product Instability	Oxidation	N-hydroxylated products are prone to oxidation. Analyze immediately or store at -80°C with antioxidants (e.g., ascorbic acid).

References

• Visca, P., et al. (2007). "Pyoverdine siderophores: From biogenesis to biosignificance." Trends in Microbiology. 3

• Franceschini, S., et al. (2012).[1] "Structural and Mutational Analyses of Aspergillus fumigatus SidA." VTechWorks. 4

• Meneely, K.M., et al. (2009). "Kinetic mechanism of ornithine hydroxylase (PvdA) from Pseudomonas aeruginosa." Biochemistry. 5

• Csaky, T.Z. (1948).[6] "On the estimation of bound hydroxylamine in biological materials." Acta Chemica Scandinavica. (Referenced via ACS Omega Protocol). 6

• Thermo Fisher Scientific. "Amino acid analysis by automated in-needle OPA/FMOC derivatization."[7] Application Note. 7

Sources

• 1. scholarsmine.mst.edu [scholarsmine.mst.edu]
• 2. Development and Verification of a Precolumn Derivatization LC-MS/MS Method for the Pharmacokinetic Study of Houttuynine of Houttuynia Essential Oil - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Identification of Active Site Residues of the Siderophore Synthesis Enzyme PvdF and Evidence for Interaction of PvdF with a Substrate-Providing Enzyme | MDPI [mdpi.com]
• 4. Structural and Mutational Analyses of Aspergillus fumigatus SidA: A Flavin-Dependent N-hydroxylating Enzyme [vtechworks.lib.vt.edu]
• 5. Kinetic mechanism of ornithine hydroxylase (PvdA) from Pseudomonas aeruginosa: substrate triggering of O2 addition but not flavin reduction - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A Practical Toolkit for the Detection, Isolation, Quantification, and Characterization of Siderophores and Metallophores in Microorganisms - PMC [pmc.ncbi.nlm.nih.gov]
• 7. documents.thermofisher.com [documents.thermofisher.com]

Fmoc-N-Me-Orn-OH in the synthesis of cell-penetrating peptides.

Application Note & Protocol

Topic: Fmoc-N-Me-Orn-OH in the Synthesis of Cell-Penetrating Peptides

Audience: Researchers, scientists, and drug development professionals.

Harnessing N-Methylation: A Guide to Synthesizing Advanced Cell-Penetrating Peptides using Fmoc-N-Me-Orn-OH

Abstract

The therapeutic potential of peptides is often curtailed by their poor metabolic stability and limited ability to cross cellular membranes. Cell-penetrating peptides (CPPs) have emerged as a promising solution to the delivery challenge, but they too can be susceptible to proteolytic degradation. A key strategy to overcome these limitations is the site-specific N-methylation of the peptide backbone. This modification, which converts a secondary amide to a tertiary amide, can profoundly enhance proteolytic stability, modulate conformation, and improve membrane permeability.[1][2][3][4][5][6] This guide provides an in-depth exploration of the use of Nα-Fmoc-Nδ-Boc-L-ornithine (Fmoc-N-Me-Orn(Boc)-OH), a specialized building block, for the solid-phase synthesis of advanced CPPs with enhanced pharmacological properties. We will delve into the mechanistic basis for the advantages conferred by N-methylation and provide detailed, field-tested protocols for its successful incorporation into peptide sequences.

The Rationale: Why N-Methylate Cell-Penetrating Peptides?

Cell-penetrating peptides, such as those derived from the HIV-1 Tat protein, are typically rich in cationic residues like arginine and lysine, which are crucial for their interaction with negatively charged cell membranes.[7] However, the amide bonds of a standard peptide backbone are vulnerable to cleavage by endogenous proteases, significantly shortening the peptide's in vivo half-life.

N-methylation introduces a methyl group onto the backbone amide nitrogen, which imparts several crucial advantages:

• Enhanced Proteolytic Resistance: The presence of the N-methyl group sterically hinders the approach of proteases, effectively "shielding" the adjacent peptide bond from enzymatic cleavage. This modification is a well-established strategy to improve the metabolic stability of peptide drug candidates.[3][4][8]

• Improved Membrane Permeability: N-methylation reduces the hydrogen-bonding capacity of the peptide backbone, which can favor the adoption of conformations more amenable to passive diffusion across the lipid bilayer of cell membranes.[2][5][6] This is inspired by nature; the highly cell-permeable immunosuppressant drug, cyclosporine A, contains seven N-methylated residues.[2][9]

• Conformational Control: The substitution of an amide proton with a methyl group restricts the conformational flexibility of the peptide backbone. This can be used to lock the peptide into a bioactive conformation, potentially increasing its binding affinity and selectivity for its target.[3][10][11]

Ornithine, a non-proteinogenic amino acid, is a valuable component of CPPs, often serving as a shorter-chain analog of lysine. Its N-methylated form, Fmoc-N-Me-Orn-OH, therefore, represents a strategic building block for creating CPPs with superior drug-like properties.

Visualizing the Advantage: N-Methylation

Caption: Comparison of standard vs. N-methylated peptide backbones.

The Building Block: Fmoc-N-Me-Orn(Boc)-OH

For use in standard Fmoc-based solid-phase peptide synthesis (SPPS), the N-methylated ornithine must be appropriately protected. The commercially available form is typically Nα-Fmoc-Nα-methyl-Nδ-Boc-L-ornithine.

Property	Value	Source
Synonym	Fmoc-N-Me-L-Orn(Boc)-OH	[12]
CAS Number	1793105-28-8	[12]
Molecular Formula	C₂₆H₃₂N₂O₆	[12][13]
Molecular Weight	468.55 g/mol	[12]
Appearance	White to off-white powder	[12]
Storage	0-8 °C	[12]

Chemical Structure

Caption: Structure of Nα-Fmoc-Nα-methyl-Nδ-Boc-L-ornithine.

This building block is designed for direct incorporation into a peptide sequence using standard SPPS workflows. The Fmoc group on the α-amine is temporarily protecting and is removed at each cycle, while the Boc group on the side-chain (δ-amine) is stable to the basic conditions of Fmoc removal and is only cleaved during the final acidolytic cleavage from the resin.

The Challenge: Synthesizing N-Methylated Peptides

The incorporation of N-methylated amino acids into a growing peptide chain is notoriously challenging. The secondary amine of the N-methylated residue is both sterically hindered and less nucleophilic than a primary amine.[14] This leads to significantly slower acylation kinetics, often resulting in incomplete coupling and the generation of deletion sequences.

Standard coupling reagents like HBTU or DIC/HOBt may prove insufficient, especially when coupling an N-methylated residue onto another N-methylated residue.[3][15] Overcoming this hurdle requires optimized protocols and more potent coupling reagents.

Recommended Coupling Reagents for N-Methylated Residues

To drive the acylation of the sterically hindered N-methyl amine to completion, high-activity uronium or phosphonium salt-based reagents are required.[9]

Reagent	Full Name	Rationale for Use
HATU	1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate	Forms a highly reactive HOAt ester, which is very effective for hindered couplings. Generally considered a gold standard.
HCTU	O-(6-Chlorobenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate	A highly efficient and cost-effective alternative to HATU, showing excellent performance for difficult couplings.
PyAOP	(7-Azabenzotriazol-1-yloxy)tripyrrolidinophosphonium hexafluorophosphate	A phosphonium salt-based reagent, particularly effective for coupling N-protected N-methyl amino acids to other N-methyl amino acids.[15][16]
PyBOP	(Benzotriazol-1-yloxy)tripyrrolidinophosphonium hexafluorophosphate	Another effective phosphonium salt reagent, often used in conjunction with HOAt for challenging couplings.[15]

Experimental Protocols

The following protocols are designed for manual solid-phase peptide synthesis on a 0.1 mmol scale. Adjustments may be necessary for automated synthesizers.

Protocol 1: Standard Fmoc-SPPS Cycle

This protocol outlines the fundamental steps of resin preparation, Fmoc deprotection, and coupling of a standard (non-methylated) amino acid.

• Resin Swelling:

  • Place 0.1 mmol of a suitable resin (e.g., Rink Amide MBHA, 100-200 mesh) in a fritted reaction vessel.

  • Add dimethylformamide (DMF, ~10 mL/g of resin) and allow the resin to swell for at least 1 hour at room temperature with gentle agitation.[17]

  • Drain the DMF.

• Fmoc Deprotection:

  • Add a solution of 20% piperidine in DMF (~10 mL/g of resin) to the swelled resin.[17]

  • Agitate for 5 minutes, then drain.

  • Add a fresh solution of 20% piperidine in DMF and agitate for an additional 15-20 minutes.

  • Drain the solution and wash the resin thoroughly with DMF (5 x 1 min).

  • Self-Validation: Perform a Kaiser test. A positive result (blue beads) confirms the presence of a free primary amine.

• Coupling (Standard Amino Acid):

  • In a separate vial, dissolve the Fmoc-amino acid (0.4 mmol, 4 eq.) and a coupling agent like HCTU (0.38 mmol, 3.8 eq.) in DMF.

  • Add N,N-Diisopropylethylamine (DIEA) (0.8 mmol, 8 eq.) to the activation mixture.

  • Immediately add the activated amino acid solution to the resin.

  • Agitate for 1-2 hours at room temperature.

  • Drain the coupling solution and wash the resin with DMF (3 x 1 min).

  • Self-Validation: Perform a Kaiser test. A negative result (clear/yellow beads) indicates complete coupling.

Protocol 2: Incorporation of Fmoc-N-Me-Orn(Boc)-OH

This protocol details the optimized conditions required for the successful coupling of the N-methylated building block.

• Fmoc Deprotection:

  • Perform the deprotection step as described in Protocol 1, Step 2.

  • Note: The Kaiser test will be negative after this step if the previous residue was N-methylated. A chloranil test is recommended to confirm the presence of a free secondary amine.

• Optimized Coupling (Fmoc-N-Me-Orn(Boc)-OH):

  • Pre-activation: In a separate vial, dissolve Fmoc-N-Me-Orn(Boc)-OH (0.5 mmol, 5 eq.) and HATU (0.48 mmol, 4.8 eq.) in DMF.

  • Add DIEA (1.0 mmol, 10 eq.) to the solution and allow it to pre-activate for 2-5 minutes.

  • Coupling Reaction: Add the pre-activated solution to the deprotected resin.

  • Agitate for a minimum of 4 hours at room temperature. For particularly difficult sequences (e.g., coupling onto another N-methylated residue), extend the reaction time to overnight or perform a double coupling.

  • Drain the coupling solution and wash the resin thoroughly with DMF (5 x 1 min).

  • Self-Validation: A negative Kaiser test is expected. Use a chloranil test to confirm complete coupling (negative result). If the test is positive, perform a second coupling (double coupling) using fresh reagents.

Protocol 3: Peptide Cleavage and Deprotection

This final step cleaves the synthesized peptide from the solid support and removes the side-chain protecting groups.

• Resin Preparation:

  • After the final Fmoc deprotection (if the N-terminus is to be free) or coupling, wash the peptide-resin with DMF, followed by dichloromethane (DCM) (3 x 1 min each), and dry it under a stream of nitrogen or in a vacuum desiccator.

• Cleavage:

  • Prepare a cleavage cocktail. For a standard peptide containing an ornithine residue, Reagent K is often suitable: Trifluoroacetic acid (TFA) / water / phenol / thioanisole / 1,2-ethanedithiol (EDT) (82.5:5:5:5:2.5 v/v).[2]

  • Add the cleavage cocktail to the dried resin (~10 mL per 100 mg of resin).

  • Agitate at room temperature for 2-3 hours.

  • Caution: Perform this step in a well-ventilated fume hood as TFA is highly corrosive.

• Peptide Precipitation and Purification:

  • Filter the resin and collect the filtrate containing the cleaved peptide.

  • Precipitate the crude peptide by adding the filtrate to a 50 mL centrifuge tube containing cold diethyl ether.

  • Centrifuge the mixture, decant the ether, and wash the peptide pellet with cold ether two more times.

  • Dry the crude peptide pellet under vacuum.

  • Purify the peptide using reverse-phase high-performance liquid chromatography (RP-HPLC).

  • Confirm the identity and purity of the final product by mass spectrometry (e.g., MALDI-TOF or ESI-MS).

Workflow for Incorporating Fmoc-N-Me-Orn-OH in SPPS

Caption: Key steps for incorporating Fmoc-N-Me-Orn-OH in SPPS.

Conclusion

The incorporation of Fmoc-N-Me-Orn-OH into cell-penetrating peptides is a powerful strategy for enhancing their therapeutic potential. While the synthesis of N-methylated peptides presents challenges due to steric hindrance and reduced reactivity, these can be effectively overcome by using optimized protocols featuring extended reaction times and high-activity coupling reagents like HATU. The resulting peptides benefit from increased proteolytic stability and potentially improved cell permeability, making them more robust candidates for drug development and delivery applications. The protocols and guidelines presented here provide a validated framework for researchers to successfully synthesize these advanced macromolecules.

References

• Biron, E., & Kessler, H. (2005). Convenient synthesis of N-methylamino acids compatible with Fmoc solid-phase peptide synthesis. Journal of Organic Chemistry, 70(13), 5183–5189. Available at: [Link]

• LifeTein. (n.d.). Cell-penetrating Peptide Synthesis. Retrieved from [Link][7]

• Nowick, J. S. (2017). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). University of California, Irvine. Available at: [Link][17]

• Rainey, J. K., & Rouda, S. (2023). Nα-Methylation of Arginine: Implications for Cell-Penetrating Peptides. ACS Omega. Available at: [Link][2]

• Teixidó, M., Albericio, F., & Giralt, E. (2005). Solid-phase synthesis and characterization of N-methyl-rich peptides. Journal of Peptide Research, 65(2), 153-166. Available at: [Link][15]

• Uray, K., et al. (2024). Time-Reduced N-Methylation: Exploring a Faster Synthesis Technique. The Journal of Organic Chemistry. Available at: [Link][1]

• Aapptec Peptides. (n.d.). Coupling Reagents. Retrieved from [Link][16]

• Chatterjee, J., et al. (2012). Synthesis of N-methylated cyclic peptides. Nature Protocols, 7(3), 449-457. Available at: [Link][6]

• He, C. Y., et al. (2023). Backbone N-methylation of peptides: Advances in synthesis and applications in pharmaceutical drug development. Bioorganic Chemistry, 141, 106892. Available at: [Link][4]

• Kent, S. B. H., & Alewood, P. F. (2011). Proximity-driven acceleration of challenging solid-phase peptide couplings. Proceedings of the National Academy of Sciences, 108(40), 16541-16546. Available at: [Link][14]

• PubChem. (n.d.). Fmoc-N-Me-Orn(Boc)-OH. Retrieved from [Link][13]

• Siano, A. S., et al. (2025). N-methylation of bioactive peptides as a conformational constraint tool to improve enzymatic stability. Methods in Enzymology, 695, 1-17. Available at: [Link][3]

• Takaoka, Y., et al. (2017). Serum-stable and selective backbone-N-methylated cyclic peptides that inhibit prokaryotic glycolytic mutases. Nature Chemistry, 9(9), 891-898. Available at: [Link][8]

• Various Authors. (n.d.). N-Methylation related articles. Various publishers.[5][10][11][18][19][20]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Nα-Methylation of Arginine: Implications for Cell-Penetrating Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. N-methylation of bioactive peptides as a conformational constraint tool to improve enzymatic stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Backbone N-methylation of peptides: Advances in synthesis and applications in pharmaceutical drug development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis of N-methylated cyclic peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. lifetein.com [lifetein.com]
• 8. Serum-stable and selective backbone-N-methylated cyclic peptides that inhibit prokaryotic glycolytic mutases - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. peptide.com [peptide.com]
• 11. DSpace [diposit.ub.edu]
• 12. chemimpex.com [chemimpex.com]
• 13. Fmoc-N-Me-Orn(Boc)-OH | C26H32N2O6 | CID 121233396 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. pnas.org [pnas.org]
• 15. Solid-phase synthesis and characterization of N-methyl-rich peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. peptide.com [peptide.com]
• 17. chem.uci.edu [chem.uci.edu]
• 18. Protocol for Facile Synthesis of Fmoc-N-Me-AA-OH Using 2-CTC Resin as Temporary and Reusable Protecting Group - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]

Enzymatic synthesis of N-hydroxyornithine derivatives.

Application Note: Chemoenzymatic Synthesis & Stabilization of N-Hydroxyornithine Derivatives

Executive Summary

N-hydroxyornithine (ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

-OH-Orn) is a non-proteinogenic amino acid and a critical pharmacophore found in siderophores (microbial iron-chelating agents) such as Pyoverdine and Ferrichrome. Its biosynthesis represents a potent target for novel antimicrobial development ("Trojan Horse" antibiotics) and virulence suppression.

However, ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

-OH-Orn is chemically unstable, prone to rapid oxidation and disproportionation. This guide provides a robust, field-validated protocol for its enzymatic synthesis using Flavin-dependent N-monooxygenases (NMOs) and its subsequent chemical or enzymatic stabilization via acylation. We utilize the bacterial enzyme PvdA (Pseudomonas aeruginosa) and the fungal enzyme SidA (Aspergillus fumigatus) as model biocatalysts.

Mechanistic Principles

The synthesis relies on Class B flavin-dependent monooxygenases. Unlike cytochrome P450s, these enzymes utilize FAD and NADPH to activate molecular oxygen.

The Catalytic Challenge: The reaction requires the precise timing of cofactor reduction and oxygen activation to prevent the release of toxic hydrogen peroxide (uncoupling).

• Reduction: FAD is reduced to FADH

  by NADPH.[1]

• Activation: FADH

  reacts with O to form the C4a-hydroperoxyflavin intermediate.[1]

• Hydroxylation: This intermediate performs an electrophilic attack on the

  -amino group of L-Ornithine.

• Dehydration: The resulting C4a-hydroxyflavin eliminates water to regenerate FAD.[1]

Figure 1: The catalytic cycle of L-Ornithine N5-monooxygenase.[1] Note the critical C4a-hydroperoxyflavin intermediate.[2][1][3][4]

Biocatalyst Preparation (Protocol A)

Target Enzyme: PvdA (Uniprot: P0C0L2) or SidA (Uniprot: Q92ZJ9). Expression Host: E. coli BL21(DE3).

Expert Insight: These enzymes are prone to inclusion body formation. Low-temperature induction is non-negotiable.

• Inoculation: Inoculate 10 mL LB (+ Kanamycin 50 µg/mL) with a single colony. Grow overnight at 37°C.

• Scale-up: Transfer to 1 L Terrific Broth (TB). Grow at 37°C until OD

  reaches 0.6–0.8.

• Induction: Cool culture to 18°C (critical step). Induce with 0.2 mM IPTG.

• Expression: Incubate at 18°C for 16–20 hours with vigorous shaking (220 rpm) to ensure high dissolved oxygen (substrate for the enzyme).

• Harvest: Centrifuge (5,000 x g, 15 min). Store pellets at -80°C.

• Lysis Buffer: 50 mM NaH

  PO , 300 mM NaCl, 10 mM Imidazole, 10% Glycerol, pH 8.0. Note: Glycerol is essential for PvdA stability.

Synthesis & Stabilization (Protocol B)

The "Uncoupling" Problem: If the reaction is run without substrate or at improper pH, the enzyme generates H

O instead of product, inactivating itself. The Cost Problem: NADPH is expensive. We utilize a Glucose Dehydrogenase (GDH) recycling system.

Reagents:

• Buffer: 100 mM Potassium Phosphate, pH 7.5.

• Substrate: L-Ornithine monohydrochloride (10 mM final).

• Cofactor: NADP

  (0.5 mM catalytic load).

• Recycling System: Glucose (20 mM) + Glucose Dehydrogenase (GDH, 5 U/mL).

• Enzyme: Purified PvdA/SidA (5–10 µM final).

• Stabilizer: Catalase (100 U/mL) to degrade any uncoupled H

  O .

Step-by-Step Procedure:

• Degassing: Briefly degas the buffer to remove excess nitrogen, but ensure the system is open to air (or bubbled with O

  ) during the reaction.

• Mix: Combine Buffer, Ornithine, Glucose, and NADP

  .

• Initiate: Add PvdA/SidA and GDH simultaneously.

• Incubation: Incubate at 25°C with orbital shaking (200 rpm).

  • Timepoint: Reaction is typically complete in 2–4 hours.

• Derivatization (Mandatory for Isolation):

  • ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

    -OH-Orn is difficult to isolate due to polarity and instability.

  • Acylation: Add Acetic Anhydride (1.5 eq) and adjust pH to 8.0 immediately after enzymatic conversion to generate

    -Acetyl- -hydroxyornithine . This mimics the natural siderophore structure and stabilizes the hydroxylamine.

Analytical Validation: The Csaky Assay

Direct UV detection is impossible (no chromophore). We use the Csaky iodine oxidation method, specific for hydroxylamines.

Principle: Iodine oxidizes hydroxylamine to nitrite (

), which is then detected via the Griess reaction (pink azo dye).

Protocol:

• Sample: Take 100 µL of reaction mixture.

• Oxidation: Add 100 µL Iodine Solution (1.3% I

  / 2.6% KI in acetic acid). Incubate 5 min.

• Destaining: Add 100 µL NaAsO

  (2.5% w/v) to remove excess iodine.

• Griess Reaction:

  • Add 100 µL Sulfanilic Acid (1% in 30% acetic acid).

  • Add 100 µL

    -Naphthylamine (0.3% in 30% acetic acid).

• Measurement: Incubate 20 min. Read Absorbance at 526 nm .

Data Interpretation:

Compound	Absorbance (526 nm)	Notes
L-Ornithine	0.05 (Baseline)	Negative Control
-OH-Orn	> 1.50 (High)	Product
Hydroxylamine (NH OH)	> 1.50 (High)	Standard for Calibration

Workflow Visualization

The following diagram illustrates the integrated chemoenzymatic workflow, moving from expression to the stabilized derivative.

Figure 2: Integrated workflow for the production and stabilization of N-hydroxyornithine.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield	Oxygen Limitation	Use baffled flasks or bubble pure Ongcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted"> . These enzymes have high Kngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted"> for oxygen.
Enzyme Precipitation	Instability	Add 10-20% Glycerol to all buffers. Keep temperature < 30°C.
High Background (Assay)	Iodine excess	Ensure Sodium Arsenite (NaAsOngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted"> ) step completely clears the iodine color before adding Griess reagents.
Product Degradation	Oxidation	ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted"> -OH-Orn is unstable at neutral pH over time. Acylate immediately or store at pH < 4.0 at -80°C.

References

• Visca, P., et al. (2007). "Biochemical characterization of a flavin adenine dinucleotide-dependent monooxygenase, ornithine hydroxylase from Pseudomonas aeruginosa." Biochemistry.

• Sobrado, P., et al. (2006). "Recombinant expression and characterization of the Aspergillus fumigatus ornithine N5-monooxygenase SidA." Eukaryotic Cell.

• Csaky, T. Z. (1948). "On the estimation of bound hydroxylamine in biological materials." Acta Chemica Scandinavica.

• Miller, M. J. (1989). "Syntheses and therapeutic potential of hydroxamic acid based siderophores and analogues." Chemical Reviews.

Sources

• 1. benchchem.com [benchchem.com]
• 2. mimedb.org [mimedb.org]
• 3. researchgate.net [researchgate.net]
• 4. uniprot.org [uniprot.org]

N-Me-Orn-OH as a building block for combinatorial chemistry.

Application Note: N-Me-Orn-OH in High-Throughput Combinatorial Chemistry

Executive Summary

This guide details the integration of

-Methyl-L-Ornithine (N-Me-Orn) into solid-phase peptide synthesis (SPPS) workflows for combinatorial library generation. While standard amino acids are easily coupled, N-methylated derivatives present unique steric and kinetic challenges.[1][2] This document provides optimized protocols for overcoming the "difficult coupling" barrier associated with secondary amines, mitigating diketopiperazine (DKP) formation, and executing N-methyl scans to enhance peptide bioavailability and metabolic stability.

Introduction: The Strategic Value of N-Me-Orn

In drug discovery, native peptides often fail due to rapid proteolytic degradation and poor membrane permeability. N-methylation of the peptide backbone addresses these liabilities by:

• Eliminating a Hydrogen Bond Donor: The

  is replaced by , increasing lipophilicity and membrane permeability.

• Steric Clashing: The methyl group restricts rotational freedom (

  angles), locking the peptide into bioactive conformations (often turn structures).

• Proteolytic Shielding: The bulky methyl group prevents proteases from accessing the scissile bond.

N-Me-Orn-OH is particularly valuable because it combines backbone methylation with a reactive

-amino side chain, allowing for further functionalization (e.g., lactamization, fluorophore attachment) in combinatorial libraries.

Chemical Specifications & Handling

• Building Block: Fmoc-N-Me-Orn(Boc)-OH

• CAS Number: 198560-36-6 (Generic for Fmoc-N-Me-Orn derivatives; verify specific salt forms)

• Molecular Weight: ~468.5 g/mol

• Solubility: Soluble in DMF, NMP, and DCM.

• Storage:

  C, desiccated. Hygroscopic.

Critical Note: The side chain is protected with Boc (tert-butyloxycarbonyl), which is stable to piperidine (Fmoc removal) but labile to TFA (final cleavage).

Core Challenges & Solutions

Challenge	Mechanistic Cause	Solution Strategy
Coupling to N-Me-Orn	The secondary amine at the N-terminus is sterically hindered and less nucleophilic than a primary amine.	Use high-efficiency reagents (HATU, COMU) and elevated temperature (Microwave).
Diketopiperazine (DKP) Formation	The free secondary amine of a dipeptide-resin can attack the C-terminal ester linkage, cleaving the dipeptide as a cyclic DKP.	Use sterically hindered resins (2-Chlorotrityl) or Trityl linkers to block the attack.
Racemization	Activated N-methyl amino acids are prone to oxazolonium ion formation, leading to epimerization.	Use base-free coupling or weak bases (Collidine) with Oxyma/HOAt.

Experimental Protocols

Protocol A: Coupling Fmoc-N-Me-Orn(Boc)-OH to the Resin

This step couples the N-Me-Orn unit to the growing chain. It is relatively standard but requires efficient activation.

Reagents:

• Fmoc-N-Me-Orn(Boc)-OH (4 eq)

• HATU (3.9 eq)

• HOAt (4 eq) - Optional but recommended to suppress racemization

• DIPEA (8 eq)

• Solvent: DMF or NMP[2][3]

Procedure:

• Dissolve amino acid and HATU/HOAt in minimal DMF.

• Add DIPEA immediately prior to addition to the resin.

• Reaction Time: 60 minutes at Room Temperature (RT).

• Monitoring: Standard Kaiser Test (Ninhydrin) works here as the resin-bound amine is primary.

Protocol B: Coupling onto the N-Terminal N-Me-Orn (The Critical Step)

This is the bottleneck. The resin-bound amine is now secondary (

). Standard HBTU/DIPEA protocols will fail.

Recommended Reagents:

• Primary Choice: COMU (4 eq) / Oxyma Pure (4 eq) / DIPEA (8 eq)

• Alternative: HATU (4 eq) / HOAt (4 eq) / DIPEA (8 eq)

• Aggressive Option (for sterically demanding residues like Val/Ile): PyBroP or Triphosgene activation (Acid Chloride method).

Procedure:

• Swell Resin: Ensure resin is fully swollen in DMF.

• Activation: Pre-activate the incoming Fmoc-Amino Acid (4 eq) with COMU/Oxyma/DIPEA for 30 seconds.

• Coupling: Add to resin.

  • Microwave (Recommended): 75°C for 10 minutes (25W).

  • Room Temp: 2 x 2 hours (Double coupling is mandatory).

• Monitoring: Do NOT use the Kaiser Test. It does not detect secondary amines.

  • Use the Chloranil Test:

    • Reagent: 2% Chloranil in DMF and 2% Acetaldehyde in DMF.

    • Result: Blue/Green beads = Free secondary amine (Incomplete coupling). Colorless/Amber = Complete.

Protocol C: Preventing Diketopiperazine (DKP) Formation

Risk: High when N-Me-Orn is the 2nd residue from the C-terminus (e.g., Resin-AA1-N(Me)Orn-H).

Strategy:

• Resin Selection: Use 2-Chlorotrityl Chloride (2-CTC) Resin . The bulky trityl group sterically hinders the nucleophilic attack of the N-methyl amine on the ester linkage.

• Fmoc Deprotection: Avoid prolonged exposure to piperidine.

  • Use DBU (2%) + Piperidine (2%) in DMF for shorter times (2 x 5 min) instead of 20% Piperidine (2 x 10 min).

Visualization: Workflow & Decision Logic

Figure 1: SPPS Cycle for N-Methylated Amino Acids

Caption: Optimized SPPS workflow differentiating between standard coupling and the rigorous requirements for N-methylated residues, including DKP mitigation steps.

Combinatorial Application: The N-Methyl Scan

Concept: Systematically replacing each amino acid in a bioactive peptide with its N-methylated counterpart to identify positions that improve stability without sacrificing potency.

Library Design: For a peptide of length

, synthesize analogs.

• Analog 1:

  -Me-AA1...

• Analog 2: AA1-

  -Me-AA2...

• Analog X: ...

  -Me-Orn... (Use N-Me-Orn to replace Lys/Arg to probe cation interactions + backbone constraints).

Data Analysis Table:

Analog	(Potency)	(Plasma Stability)	Interpretation
Native	5 nM	15 min	Baseline
N-Me-Ala^3	500 nM	60 min	Methylation disrupts H-bond required for binding.
N-Me-Orn^5	4 nM	>240 min	Hit: Binding retained; proteolysis blocked.

References

• American Chemical Society (ACS). (2022). Mechanistic Study of Diketopiperazine Formation during Solid-Phase Peptide Synthesis. Retrieved from [Link]

• National Institutes of Health (NIH). (2022). Advances in Fmoc solid-phase peptide synthesis. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. peptide.com [peptide.com]
• 3. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Optimizing Cleavage of N-Me-Orn-OH Peptides

Introduction: The Steric-Lactam Conundrum

Welcome to the Advanced Peptide Synthesis Support Center. You are likely accessing this guide because you are experiencing low yields, deletion sequences, or unexpected mass shifts (specifically

) when working with peptides containing N-Methyl-Ornithine (N-Me-Orn) .

The cleavage of peptides containing N-Me-Orn presents a unique "double-edged" chemical challenge:

• Steric Hindrance: The

  -methyl group creates significant steric bulk, drastically slowing down the acidolysis of the peptide-resin ester linkage (especially on Wang resin).

• Lactamization Risk: While the cleavage is stalled by sterics, the side-chain protecting group (typically Boc on

  ) is removed rapidly by TFA. This exposes a nucleophilic amine positioned perfectly to attack the activated carbonyl, leading to intramolecular lactamization (δ-lactam formation).

This guide provides the protocols to break this deadlock.

Module 1: Critical Decision Matrix (Resin & Chemistry)

Before troubleshooting the cleavage cocktail, you must validate your resin strategy. The choice of solid support is the single most critical factor for C-terminal N-methyl amino acids.

Resin Selection Guide

Resin Type	Suitability for N-Me-Orn	Risk Profile	Recommendation
Wang Resin	HIGH RISK	High steric hindrance prevents efficient loading and cleavage. Requires harsh acid conditions that degrade N-Me peptides.	AVOID for C-terminal N-Me-Orn.
Rink Amide	MODERATE	Good for C-terminal amides.[1] Cleavage is generally faster than Wang but still subject to aggregation.	ACCEPTABLE if amide is required.
2-Chlorotrityl Chloride (2-CTC)	OPTIMAL	Extremely acid-sensitive linker allows cleavage with 1% TFA (keeping side chains protected) or standard TFA. Minimizes DKP and lactam formation.	PREFERRED for C-terminal acids.

Mechanism of Failure: The Lactam Trap

The following diagram illustrates why standard cleavage fails. The N-methyl group slows the release from the resin, giving the deprotected ornithine side chain time to cyclize.

Caption: The "Lactam Trap" occurs when side-chain deprotection outpaces resin cleavage due to N-methyl steric hindrance.

Module 2: Optimized Experimental Protocols

Protocol A: The "Swelling" Cocktail (Standard Cleavage)

Use this for Rink Amide or 2-CTC resins when full side-chain deprotection is desired.

N-methylated peptides are highly lipophilic and often aggregate, collapsing the resin matrix in pure TFA. You must add DCM to ensure the resin remains swollen and the acid can access the linker.

Reagents:

• Trifluoroacetic acid (TFA)

• Triisopropylsilane (TIS)

• Dichloromethane (DCM)[2]

• Water (

  )

• Dithiothreitol (DTT) - Optional, if Met/Cys present

The "High-Swell" Cocktail Formulation:

Component	Volume %	Function
TFA	90%	Cleavage & Deprotection
TIS	2.5%	Scavenger (Cations)
H2O	2.5%	Scavenger (t-Butyl groups)

| DCM | 5.0% | Critical: Swells resin & solubilizes N-Me peptide |

Step-by-Step:

• Wash: Wash resin 3x with DCM to pre-swell.

• Incubate: Add the "High-Swell" cocktail.

• Time: Shake at room temperature.

  • 2-CTC Resin: 1.5 - 2 hours.

  • Rink Amide: 2 - 3 hours.[3]

• Precipitation (CRITICAL): N-Me peptides often do not precipitate in cold ether due to high lipophilicity.

  • Step 4a: Evaporate TFA under

    stream until an oil remains.

  • Step 4b: Add cold Diethyl Ether.[3] If no solid forms, add Hexane (1:1 with Ether) and cool to -20°C.

Protocol B: The "Mild" Cleavage (Fragment Isolation)

Use this for 2-CTC resin to isolate the protected peptide fragment, completely avoiding lactamization.

• Cocktail: 1% TFA in DCM (v/v).

• Execution: Treat resin with cocktail for 2 minutes. Filter into a flask containing 5% Pyridine in Methanol (to neutralize immediately).

• Repeat: Repeat 5-10 times.

• Result: You obtain the protected peptide with the C-terminal acid free. The side chains (Boc on Orn) remain intact, preventing lactamization.

Module 3: Troubleshooting & FAQs

Q1: I see a mass of [M-18] in my LC-MS. Is this a deletion?

Diagnosis: No. A deletion would be -113 Da (Ile/Leu) or -128 Da (Gln/Lys). A shift of -18 Da indicates dehydration . Root Cause: Lactamization. The

-amine of Ornithine has attacked the C-terminal carbonyl, expelling water (18 Da) and forming a cyclic lactam. Solution:

• Switch to 2-CTC resin .

• Reduce cleavage time.

• Ensure the cleavage cocktail contains water (2.5%) to thermodynamically discourage dehydration, although kinetic cyclization is the main driver.

Q2: My peptide is not precipitating in ether. Did the cleavage fail?

Diagnosis: Likely not. N-methylation drastically increases the solubility of peptides in organic solvents (like ether). Verification: Take the ether supernatant (which looks clear) and spot it on a TLC plate or run a small aliquot on LC-MS. You will likely find your peptide there. Solution:

• Do not discard the ether.

• Evaporate the ether/TFA mixture completely to dryness using a Rotavap (cold trap required).

• Dissolve the residue in 50% Acetonitrile/Water and lyophilize.

Q3: The cleavage yield is <10%. What is happening?

Diagnosis: If the resin is Wang, the steric bulk of the N-methyl group is preventing the acid from hydrolyzing the ester bond. Solution:

• Immediate: Re-cleave the resin with fresh cocktail for an additional 2 hours.

• Future: You must switch to 2-Chlorotrityl Chloride (2-CTC) resin. The steric sensitivity of the trityl linker is actually an advantage here—it cleaves much faster than the benzyl ester of Wang resin.

Visual Workflow: Optimized N-Me-Orn Processing

Caption: Decision tree for maximizing yield and minimizing side reactions in N-Me-Orn cleavage.

References

• Barlos, K., et al. (1989). "Darstellung geschützter Peptid-Fragmente unter Einsatz substituierter Triphenylmethyl-Harze" (Preparation of protected peptide fragments using substituted triphenylmethyl resins).[1][2][4][5][6] Tetrahedron Letters, 30(30), 3943-3946. Link

• Isidro-Llobet, A., et al. (2009). "Amino Acid-Protecting Groups."[5] Chemical Reviews, 109(6), 2455-2504. (Detailed discussion on Orthogonal protection and 2-CTC advantages). Link

• Coin, I., et al. (2007). "Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences." Nature Protocols, 2, 3247–3256. Link

• Teixidó, M., et al. (2005). "Solid-Phase Synthesis of N-Methylated Peptides." Journal of Peptide Science. (Discusses steric hindrance and resin choices for N-methyl amino acids). Link

• BenchChem Technical Support. (2025). "Troubleshooting Incomplete Cleavage of Peptide from Resin." (General cleavage troubleshooting). Link

Sources

• 1. chem.uci.edu [chem.uci.edu]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. peptide.com [peptide.com]
• 6. m.youtube.com [m.youtube.com]

Technical Support Center: Fmoc-N-Me-Orn-OH Incorporation Guide

Ticket ID: #SPPS-NME-ORN-001 Subject: Troubleshooting Low Yield and Deletion Sequences with Fmoc-N-Me-Orn-OH Assigned Specialist: Senior Application Scientist, Peptide Chemistry Division

Executive Summary

You are encountering low yields during the incorporation of Fmoc-N-Me-Orn(Boc)-OH . This is a classic "difficult sequence" scenario driven by two converging factors:

• Steric Hindrance: The

  -methyl group creates a massive steric blockade, hindering both the acylation of the residue itself and, more critically, the acylation of the subsequent amino acid onto the N-methylated amine.[1][2]

• Diketopiperazine (DKP) Formation: N-methylated amino acids favor a cis-peptide bond conformation, which predisposes the dipeptide-resin intermediate to intramolecular cyclization (DKP formation) and premature cleavage from the resin.

The following guide breaks down the troubleshooting process into Installation (getting the residue on) and Elongation (continuing the chain), followed by critical DKP mitigation strategies.

Phase 1: Diagnostic & Decision Matrix

Before altering your protocol, identify where the yield loss occurs.

Observation (LC-MS/HPLC)	Diagnosis	Root Cause
Deletion of N-Me-Orn	Failed Installation	Steric hindrance prevents Fmoc-N-Me-Orn-OH from coupling to the previous residue.
Deletion of Next AA	Failed Elongation	The secondary amine of N-Me-Orn is too sterically hindered to accept the next amino acid.
Truncated Sequence (M-2)	DKP Formation	The N-Me-Orn dipeptide cyclized and cleaved itself off the resin during Fmoc deprotection.
Mass +12 Da	Methylidene formation	Reaction with formaldehyde contaminants in DMF (rare, but possible with N-Me residues).

Workflow Visualization: Troubleshooting Logic

Figure 1: Decision matrix for selecting the correct optimization protocol based on crude peptide analysis.

Phase 2: Installation (Coupling Fmoc-N-Me-Orn-OH)

The Challenge: The incoming Fmoc-N-Me-Orn-OH is bulky. Standard HBTU/HCTU activation often generates an active ester that is too short-lived or not reactive enough to overcome the energy barrier.

Protocol A: High-Efficiency Activation Standard carbodiimides (DIC) are insufficient here. We must use aminium/phosphonium salts with HOAt.

• Reagents: Use HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) with HOAt (1-Hydroxy-7-azabenzotriazole).

  • Why: The pyridine nitrogen in HOAt provides an anchimeric assistance effect (neighboring group participation) that boosts the reaction rate significantly over HOBt [1].

• Stoichiometry: 4 eq. Amino Acid : 4 eq.[1] HATU : 4 eq. HOAt : 8 eq. DIPEA.

• Solvent: DMF or NMP (NMP is superior for aggregation prevention).

• Microwave: 75°C for 10 minutes (if Cys/His are absent) or 50°C for 20 minutes.

• Double Coupling: Mandatory.

Phase 3: Elongation (Coupling to the N-Me-Orn)

The Challenge: This is the most common failure point. You are attempting to form a peptide bond with a secondary amine that is shielded by a methyl group (

) and a bulky side chain ( -Boc).

Protocol B: The "Difficult Coupling" Strategy If HATU fails here, you must switch to generating an acid chloride or using PyAOP.

Option 1: PyAOP/HOAt (Preferred)

• Reagent: PyAOP (Phosphonium analogue of HATU).

• Mechanism: Phosphonium salts are more reactive than uronium salts for secondary amines and avoid guanidinylation side reactions which can occur with HATU during slow couplings [2].

• Conditions: Double couple at 75°C (Microwave).

Option 2: In-Situ Acid Chloride (The "Nuclear" Option) Use Triphosgene (Bis(trichloromethyl) carbonate) to generate the acid chloride of the incoming amino acid in situ.

• Dissolve incoming Fmoc-AA-OH (3 eq.) and BTC (1 eq.) in THF/DCM.

• Add Collidine (10 eq.) slowly. Formation of the acid chloride is rapid.

• Add to resin.[1][3]

• Warning: This is moisture sensitive. Ensure anhydrous solvents.

Phase 4: Preventing Diketopiperazine (DKP)[4]

The Challenge: Once Fmoc-N-Me-Orn is coupled, removing the Fmoc group exposes a secondary amine. Because N-methylation favors the cis-conformation, the amine can easily attack the carbonyl of the preceding amino acid (residue

), cleaving the dipeptide off the resin as a cyclic DKP [3].

Mechanism Visualization:

Figure 2: The pathway of Diketopiperazine formation leading to sequence truncation.

Protocol C: DKP Mitigation Strategies

• Resin Selection (Prevention):

  • Use 2-Chlorotrityl Chloride (2-CTC) Resin: The massive steric bulk of the trityl linker prevents the conformational twist required for DKP formation. This is the most effective passive defense [4].

  • Avoid: Wang or Rink Amide resins for C-terminal N-Me residues if possible.

• Optimized Deprotection (The "DBU" Mix):

  • Standard 20% Piperidine is slow and promotes DKP.

  • Use: 0.1 M HOBt in 20% Piperidine/DMF. The acidic HOBt suppresses the basicity slightly to prevent side reactions while maintaining deprotection speed.

  • Alternative: 2% DBU / 2% Piperidine in DMF. Short bursts (2 x 3 min) to minimize the time the free amine sits idle before the next coupling [5].

• Acylation Speed:

  • Do not wash the resin extensively after deprotection.

  • Pre-activate the next amino acid before finishing the deprotection of the N-Me-Orn. Add it immediately.

FAQ: Frequently Asked Questions

Q1: Can I use the standard Ninhydrin (Kaiser) test to check coupling? A: No. The Kaiser test detects primary amines. N-Me-Orn has a secondary amine. You must use the Chloranil Test or p-Chloranil test .

• Positive (Uncoupled): Blue/Green beads.

• Negative (Coupled): Colorless/Yellow beads.

• Note: Secondary amines often give weaker signals; rely on micro-cleavage and LC-MS for definitive proof.

Q2: Why does my LC-MS show a +12 Da impurity? A: This indicates methylene bridge formation. N-methylated amines are highly nucleophilic and can react with trace formaldehyde present in low-quality DMF.

• Fix: Use fresh, high-grade DMF or wash with a scavenger (like hydrazine in DMF) prior to coupling.

Q3: Is the side chain protection (Boc) stable to these harsh coupling conditions? A: Yes, the Boc group on the

-amine of Ornithine is stable to HATU, basic conditions, and microwave heating up to 75°C. It is only sensitive to acid (TFA cleavage).

References

• Carpino, L. A. (1993). 1-Hydroxy-7-azabenzotriazole. An efficient peptide coupling additive.[4] Journal of the American Chemical Society, 115(10), 4397-4398. Link

• Albericio, F., et al. (1998). Use of Onium Salt-Based Coupling Reagents in Peptide Synthesis.[5] The Journal of Organic Chemistry, 63(26), 9678-9683. Link

• Gisin, B. F., & Merrifield, R. B. (1972). Carboxyl-catalyzed intramolecular aminolysis. A side reaction in solid-phase peptide synthesis.[5][4][6][7] Journal of the American Chemical Society, 94(9), 3102-3106. Link

• Barlos, K., et al. (1991). 2-Chlorotrityl chloride resin.[7][8][9] International Journal of Peptide and Protein Research, 37(6), 513-520. Link

• BenchChem Technical Support. (2025). Troubleshooting Coupling to N-Methylated Amino Acids. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. peptide.com [peptide.com]
• 4. benchchem.com [benchchem.com]
• 5. Mechanistic Study of Diketopiperazine Formation during Solid-Phase Peptide Synthesis of Tirzepatide - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Protocol for Facile Synthesis of Fmoc-N-Me-AA-OH Using 2-CTC Resin as Temporary and Reusable Protecting Group [mdpi.com]
• 9. chem.uci.edu [chem.uci.edu]

Technical Support Center: Minimizing Diketopiperazine (DKP) Formation in N-Methylated Peptide Synthesis

Current Status: Operational Topic: Advanced SPPS Troubleshooting Target Audience: Synthetic Chemists, Process Development Scientists

Executive Summary & Diagnostic Context[1][2][3]

The Problem: N-methylated amino acids are essential for improving the pharmacokinetic profile of peptide therapeutics (enhancing metabolic stability and membrane permeability). However, they introduce a critical synthetic hurdle: Diketopiperazine (DKP) formation .[1]

The Mechanism: DKP formation is an intramolecular aminolysis reaction. Unlike standard amino acids which predominantly adopt a trans peptide bond configuration (>99%), N-methylated residues have a significantly higher population of the cis rotamer. This cis conformation brings the deprotected N-terminal amine of the second residue into close proximity with the C-terminal ester linkage.

Upon Fmoc removal of the second residue, the free amine attacks the resin-ester carbonyl, cleaving the dipeptide from the solid support as a cyclic byproduct (2,5-diketopiperazine). This results in "traceless" yield loss —the peptide falls off the resin during synthesis, often leaving a deceptively clean crude chromatogram but a drastically reduced yield.[2]

Mechanism of Failure (Visual Analysis)

The following diagram illustrates the kinetic pathway favoring DKP formation in N-methylated sequences compared to standard residues.

Figure 1: The "Cis-Effect" in N-methylated peptides facilitates the intramolecular attack on the resin linker, leading to premature chain termination.

Strategic Resin Selection (Prevention)

The choice of resin is the single most effective variable in preventing DKP. The stability of the ester linkage determines the susceptibility to aminolysis.

Resin Compatibility Matrix

Resin Type	Linker Chemistry	DKP Risk (N-Me)	Recommendation	Mechanism of Action
Wang Resin	Benzyloxybenzyl alcohol	High	Avoid	The ester linkage is electron-rich but lacks sufficient steric bulk to prevent the intramolecular attack. Requires harsh TFA cleavage, but DKP happens during synthesis.[3]
2-Chlorotrityl Chloride (2-CTC)	Trityl	Low	Preferred	The massive steric bulk of the trityl group physically blocks the N-terminal amine from approaching the ester carbonyl.
Trityl Resin	Trityl	Low	Alternative	Similar steric protection to 2-CTC.
Rink Amide	Amide Linker	None	Safe	DKP cannot form because the peptide is anchored via an amide bond, not an ester. (Only applicable for C-terminal amides).

Protocol 1: Loading 2-CTC Resin for N-Me Sequences

To be used when the C-terminal or penultimate residue is N-methylated or Proline.

• Swelling: Swell 2-CTC resin in dry DCM for 30 min.

• Loading: Dissolve Fmoc-AA-OH (1.2 eq) in dry DCM. Add DIPEA (4 eq).

  • Note: Do not activate the carboxylate (no HBTU/HATU) to avoid racemization. 2-CTC reacts directly with the carboxylate.

• Reaction: Add solution to resin. Agitate for 2 hours at room temperature.

• Capping: Add Methanol (1 mL per gram of resin) to the reaction mixture and agitate for 20 min. This caps unreacted chloride sites.

• Washing: Wash extensively with DCM (3x), DMF (3x), DCM (3x).

Active Mitigation Strategies (During Synthesis)

If you cannot use 2-CTC resin (e.g., specific linker requirements), you must alter the synthesis chemistry to outcompete the DKP reaction.

Strategy A: The "Dipeptide Unit" (Gold Standard)

The most robust solution is to eliminate the risky "free amine at position 2" intermediate entirely.

• Concept: Instead of coupling Residue 2 then Residue 3, couple a pre-formed Fmoc-Dipeptide (Fmoc-AA3-AA2-OH) to Residue 1.

• Why it works: The critical amide bond between AA2 and AA3 is already formed. When you deprotect the Fmoc group, the free amine is now at Position 3, which is spatially too far to attack the resin ester at Position 1.

• Implementation: Many commercial vendors supply Fmoc-AA(N-Me)-AA-OH dipeptides.

Strategy B: Optimized Stepwise Coupling

If dipeptide blocks are unavailable, use this optimized cycle for the critical step (coupling AA3 to the deprotected AA2).

Step-by-Step Protocol:

• Fmoc Removal (Modified):

  • Standard: 20% Piperidine in DMF.[4]

  • Optimized:0.1 M HOBt in 20% Piperidine/DMF .

  • Reasoning: HOBt suppresses base-catalyzed side reactions. Alternatively, use 2% DBU + 5% Piperazine in NMP for shorter contact times.[4]

• Wash:

  • Use NMP (N-methylpyrrolidone) instead of DMF.[4][5] NMP destabilizes the secondary structure and can slightly favor the trans conformation.

• Coupling (The "Rapid Strike"):

  • The goal is to couple AA3 immediately after deprotection.

  • Activator: Use HATU/HOAt (stronger/faster than HBTU).

  • Base: DIEA (Collidine is a superior alternative for difficult couplings).

  • Procedure: Pre-activate AA3 (5 eq), HATU (5 eq), and Base (10 eq) for 30 seconds, then add immediately to the resin.

• Temperature:

  • CRITICAL: Perform the coupling of AA3 at 0°C to Room Temperature .

  • Warning: Do NOT use microwave heating for this specific step. Heat accelerates the intramolecular DKP reaction faster than the intermolecular coupling.

Troubleshooting & FAQs

Q1: I am synthesizing a peptide with an N-methylated residue at position 2. My crude yield is <10%, but the LC-MS looks clean. What happened? Diagnosis: You likely experienced "Traceless DKP Formation."[4] The peptide cyclized and cleaved itself from the resin during the Fmoc deprotection of the 2nd residue. Because the byproduct (DKP) is in the wash solvent, not on the resin, the final cleavage yields only the small fraction of peptide that survived. Corrective Action: Switch to 2-Chlorotrityl Chloride (2-CTC) resin .[6] The steric bulk will prevent this cyclization.[2]

Q2: Can I use microwave synthesis for N-methylated peptides? Answer: Generally, yes, except for the coupling of the residue immediately following the N-methylated amino acid. Technical Logic: Microwave irradiation accelerates all kinetics. While it speeds up coupling, it accelerates the intramolecular DKP formation even more drastically. Protocol: Pause the microwave method after coupling the N-Me residue. Perform the deprotection and the next coupling (AA3) manually at room temperature or 0°C. Resume microwave synthesis for AA4 onwards.

Q3: I see a mass corresponding to [M-2H] in my spectra. Is this DKP? Answer: No. DKP formation results in a deletion sequence (n-2) relative to the target if it happens in the middle of a chain, or total loss of the chain if at the C-terminus.

• DKP Mass: The byproduct is the cyclic dipeptide (Mass = AA1 + AA2 - H2O).

• Resin Analysis: If you suspect DKP, analyze the resin before cleavage. If the resin tests negative for free amines (Kaiser test) but you haven't coupled the next residue, your chain has likely terminated via DKP.

Q4: Does the stereochemistry (D- vs L-) matter? Answer: Yes. Heterochiral sequences (e.g., L-Residue coupled to a D-Residue) are much more prone to DKP formation than homochiral sequences. The spatial arrangement of L-D dipeptides favors the cis-amide bond transition state required for cyclization. Recommendation: If synthesizing L-D sequences involving N-methylation, the use of Fmoc-Dipeptide building blocks is mandatory for acceptable yields.

References

• Gilon, C., et al. (2003). "Backbone Cyclization: A New Method for Conferring Conformational Constraint on Peptides." Biopolymers. Link

• Barlos, K., et al. (1991). "2-Chlorotrityl chloride resin.[3][6][7] Studies on anchoring of Fmoc-amino acids and peptide cleavage." International Journal of Peptide and Protein Research. Link

• Teixidó, M., et al. (2005). "Minimization of Diketopiperazine Formation During the Synthesis of Peptides Containing N-Alkyl Amino Acids." Journal of Peptide Science. Link

• BenchChem Technical Support. (2025). "Strategies to Mitigate Diketopiperazine (DKP) Formation in Solid-Phase Peptide Synthesis." BenchChem Knowledge Base. Link

Sources

• 1. Mechanistic Study of Diketopiperazine Formation during Solid-Phase Peptide Synthesis of Tirzepatide - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. nbinno.com [nbinno.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. scribd.com [scribd.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Improving the Fmoc Solid Phase Synthesis of the Cyclic Hexapeptide Complement C5a Antagonist, PMX205 - PMC [pmc.ncbi.nlm.nih.gov]

Protecting group strategies for N-hydroxyornithine synthesis.

Technical Support Center: -Hydroxyornithine Synthesis Guide

Topic: Protecting Group Strategies & Synthesis Protocols for

-Hydroxyornithine Ticket ID: ORN-OH-SYNTH-001 Assigned Specialist: Senior Application Scientist

Introduction

-hydroxyornithine (L-Orn( -OH)) is a non-proteinogenic amino acid critical for the biosynthesis of siderophores (e.g., fusarinine C, erythrochelin) and the development of histone deacetylase (HDAC) inhibitors. Its synthesis presents a unique chemoselectivity challenge: the molecule contains three nucleophilic centers ( -amine, -carboxylate, and -hydroxylamine).

This guide provides a validated workflow for synthesizing

-hydroxyornithine, focusing on the Glutamic Semialdehyde Oxime Reduction route. This pathway is favored for its scalability and use of accessible reagents compared to the oxidative nitrone/oxaziridine routes.

Module 1: Strategic Planning & Protecting Group Logic

Before initiating synthesis, you must select a protecting group (PG) strategy compatible with your downstream application (Solution Phase vs. Solid Phase Peptide Synthesis - SPPS).[1]

Decision Matrix: Selecting the Right Orthogonal Set

The choice of the

-protecting group for the -hydroxylamine is the critical decision point. It must be stable during -amine deprotection but removable without cleaving the labile bond.

Figure 1: Decision tree for selecting orthogonal protecting groups based on synthesis mode.

Module 2: Validated Synthesis Protocol

Methodology: Reductive Amination of Glutamic Semialdehyde Oxime. Rationale: This route avoids the over-oxidation risks associated with direct amine oxidation (Miller Method Type 1) and utilizes readily available Glutamic Acid starting materials.

Reagents & Conditions

• Starting Material: Cbz-Glu-OtBu (or Boc-Glu-OBn depending on strategy).

• Reductant: Sodium Cyanoborohydride (

  ).[2]

• Critical Control: pH indicator (Methyl Orange/Bromocresol Green).

Step-by-Step Workflow

Step 1: Generation of Glutamic Semialdehyde

Convert the

-carboxylic acid of protected glutamate to the aldehyde.

• Activate Cbz-Glu-OtBu using CDI (Carbonyldiimidazole) or convert to the Thioester .

• Reduce using DIBAL-H (at -78°C) or Triethylsilane/Pd-C (Fukuyama reduction) to yield the aldehyde.

  • Checkpoint: Monitor by TLC.[3] Aldehydes are unstable; proceed immediately to Step 2.

Step 2: Oxime Formation

• Dissolve the crude aldehyde in EtOH/Pyridine (or MeOH/Acetate buffer).

• Add Hydroxylamine Hydrochloride (

  ) (1.2 equiv).

• Stir at RT for 2–4 hours.

  • Result: Formation of the

    oxime mixture.

  • Data Check:

    NMR should show the oxime proton at 6.8–7.5 ppm.

Step 3: Selective Reduction (The Critical Step)

This step reduces the

bond to the bond without cleaving the bond.

• Dissolve the oxime in MeOH.

• Add a trace of Bromocresol Green indicator (solution should be yellow-green, pH ~4).

• Add

  (2.0 equiv).

• CRITICAL: Add 2N HCl dropwise concurrently to maintain the yellow-green color. If the solution turns blue (basic), reduction stops; if red (too acidic), hydrolysis occurs.[1]

• Stir for 2–3 hours.

• Workup: Neutralize with

  , extract with EtOAc.[1]

Visualizing the Pathway

Figure 2: Reaction pathway from Glutamate to N5-hydroxyornithine.

Module 3: Troubleshooting & FAQs

This section addresses specific failure modes reported by users.

Issue 1: "I am getting the primary amine (Ornithine) instead of the N-hydroxy derivative."

Diagnosis: Over-reduction. The

bond is weak (approx. 53 kcal/mol) and susceptible to cleavage. Root Cause:

• Using

  instead of . is too aggressive.

• Allowing the reaction to run too long or at elevated temperatures.

• Using catalytic hydrogenation (

  ) to reduce the oxime (this almost always cleaves the N-O bond). Corrective Action:

• Switch to

  or Pyridine-Borane complex .

• Ensure temperature is kept at

  to RT.

Issue 2: "My O-Benzyl deprotection failed (or yield is zero)."

Diagnosis: Hydrogenolysis issues. Root Cause:

• Catalyst Poisoning: The free amine or hydroxylamine can poison the Pd catalyst.

• Bond Cleavage: Standard

  conditions often cleave the benzyl ether AND the bond, yielding Ornithine. Corrective Action:

• Protocol Adjustment: Use

  / Pd-BaSO (Rosenmund catalyst) or poison the Pd-C catalyst with Quinoline . This reduces the activity enough to cleave the Benzyl ether without touching the bond.

• Alternative: Use Boron Trichloride (

  ) or Boron Tribromide ( ) at -78°C for Lewis-acid mediated cleavage (requires Boc protection stability check).

Issue 3: "Low yields during the oxime reduction step."

Diagnosis: pH drift. Root Cause: As

is consumed, the solution becomes basic.[1] At basic pH, the iminium ion (the actual species being reduced) is not formed efficiently. Corrective Action:

• Use the Indicator Method . Add Bromocresol Green or Methyl Orange to the reaction mixture. Titrate continuously with HCl/MeOH to keep the color in the acidic transition range (pH 3–4).

Module 4: Reference Data

Comparison of Reducing Agents for Oxime to Hydroxylamine

Reagent	Specificity	Risk of N-O Cleavage	Recommended pH	Notes
	High	Low	3.0 – 4.0	Gold standard. Toxic (HCN risk).
	Low	High	N/A	Do not use. Produces amines.[3]
Pyridine-Borane	High	Low	4.0 – 5.0	Safer alternative to Cyanoborohydride.
/ PtO	Medium	Medium	Acidic	Difficult to control; often over-reduces.

References

• Synthesis of N5-hydroxyornithine via Oxime Reduction (The "Miller" Str

  • Miller, M. J. (1989).[1] Syntheses and therapeutic potential of hydroxamic acid based siderophores and analogs. Chemical Reviews, 89(7), 1563–1579.[1]

• Fmoc-SPPS Comp

  • Roelfes, G., et al. (2020).[1] N-Hydroxy peptides: Solid-phase synthesis and β-sheet propensity. Organic & Biomolecular Chemistry.

• Oxime Reduction Protocols (Cyanoborohydride method)

  • Bergeron, R. J., & McManis, J. S. (1989).[1] Total synthesis of the siderophore agrobactin. Journal of Organic Chemistry.

• Troubleshooting Benzyl Deprotection

  • Hamada, S., et al. (2023).[1][4] Oxidative Deprotection of Benzyl Protecting Groups for Alcohols by an Electronically Tuned Nitroxyl-Radical Catalyst. Journal of Organic Chemistry.

Sources

• 1. ‪Marvin Miller‬ - ‪Google Scholar‬ [scholar.google.com]
• 2. Sodium Cyanoborohydride [commonorganicchemistry.com]
• 3. researchgate.net [researchgate.net]
• 4. Oxidative Deprotection of Benzyl Protecting Groups for Alcohols by an Electronically Tuned Nitroxyl-Radical Catalyst - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Solubilizing N-Methyl-Ornithine Peptides

Status: Operational Ticket ID: N-Me-Orn-SOL-001 Assigned Specialist: Senior Application Scientist, Peptide Chemistry Division[1]

Executive Summary: The N-Me-Orn Solubility Paradox

Welcome to the technical support guide for peptides containing N-methyl-ornithine (N-Me-Orn) . If you are reading this, you are likely facing a precipitation, gelation, or "brick dust" issue with your peptide.

To solve this, we must first understand the physicochemical conflict introduced by this specific residue:

• The Aggregation Breaker (Good): The

  -methylation on the Ornithine backbone removes a hydrogen bond donor. This is strategically used to disrupt -sheet aggregation , theoretically improving solubility in sequences that otherwise form gels [1, 2].

• The Lipophilicity Trap (Bad): Simultaneously, this methyl group increases the peptide's lipophilicity (ClogP). If the peptide was not aggregating to begin with, N-methylation simply makes it "greasier" and harder to dissolve in water [2].

• The Cationic Advantage: Ornithine contains a

  -amino group (side chain) that is positively charged at neutral pH ( ). This is your primary lever for solubilization [3].

Diagnostic Matrix: Identify Your Solubility Phenotype[2]

Before adding solvents, observe the peptide's behavior in water.[2][3] Match your observation to the phenotype below to determine the root cause.

Observation	Phenotype	Root Cause	Recommended Strategy
"Brick Dust"	Solid particles settle at bottom; supernatant is clear.[1]	Hydrophobic Collapse. The peptide is too lipophilic. The N-methyl group exacerbated the hydrophobicity.	Organic co-solvents (DMSO/ACN) or Chaotropes.[1]
"Cloudy/Milky"	Suspension; no distinct particles; looks like milk.[1]	Micro-precipitation / pH mismatch. The peptide is likely near its isoelectric point (pI) or salting out.	Adjust pH away from pI (Acidify).[1]
"Clear Gel"	Solution thickens, becomes viscous or solid jelly.[1]	Hydrogen-Bond Network (Aggregation). The N-methylation failed to fully disrupt -sheets.[1]	Chaotropes (Urea/Guanidine) or HFIP reset.[1]
"Fluffy Snow"	Peptide floats or refuses to wet.[1]	Surface Tension / Static. High surface hydrophobicity.[1]	"Wet" with minimal organic solvent, then dilute.[1]

The "Golden Path" Solubilization Protocol

WARNING: Always test solubility on a small aliquot (e.g., 0.5 mg) before attempting to dissolve the entire batch.

Step 1: The Aqueous Baseline

Attempt to dissolve the peptide in sterile, deionized water at a high concentration (e.g., 5-10 mg/mL).

• Why: N-Me-Orn is cationic. If the counter-ion is favorable (e.g., Acetate or HCl), it may dissolve immediately.

• Result: If clear, stop. If insoluble, proceed to Step 2.

Step 2: Acidification (The Protonation Lever)

Since Ornithine is basic, lowering the pH ensures the side chain is fully protonated (

), maximizing repulsion between peptide chains.

• Action: Add 10% Acetic Acid dropwise.

• Alternative: If the peptide is stubborn, use 0.1% TFA or dilute HCl .

• Note: Avoid HCl if your sequence contains Ag (Silver) or Pb (Lead) binding motifs, though this is rare.

• Result: If clear, dilute to working concentration with buffer. If still insoluble, proceed to Step 3.

Step 3: The Organic "Wetting" Strategy

If acidification fails, hydrophobic interactions are dominating. We must "wet" the hydrophobic core.

• Action: Add a minimal volume of DMSO (Dimethyl Sulfoxide) or DMF (Dimethylformamide) .

  • Rule of Thumb: Do not exceed 10% of the final target volume if used for cell assays.

  • Method: Add pure DMSO dropwise to the solid peptide until dissolved (creating a "syrup"), then slowly add water/buffer while vortexing.

• Caution: DMSO is not suitable for peptides containing Cysteine (oxidation risk) unless degassed [4].[4]

Step 4: The "Hard Reset" (For Gels/Aggregates)

If the peptide gels, the hydrogen bonding network is too strong.

• Action: Dissolve in HFIP (Hexafluoroisopropanol) or 6M Guanidine HCl .

• Workflow: Dissolve completely

  Dilute significantly into buffer OR Lyophilize to reset the amorphous structure Re-attempt Step 1.

Visualizing the Workflow

The following decision tree outlines the logical progression for solubilizing N-Me-Orn peptides.

Figure 1: Decision tree for solubilizing cationic, N-methylated peptides.

Critical Factor: The Counter-Ion Effect[6]

Users often overlook that the "salt form" of the peptide dictates solubility as much as the sequence itself.

The TFA vs. Acetate vs. HCl Dilemma

Most synthetic peptides are delivered as TFA salts (Trifluoroacetate) due to the HPLC purification process.[5]

• TFA Salts: Can be surprisingly insoluble in aqueous media for certain sequences because the TFA anion is hydrophobic and can induce structure formation [6].

• HCl Salts: Often improve solubility for cationic peptides (like those with Ornithine) by 10-fold compared to TFA salts [6].

• Acetate Salts: Generally more biocompatible and often more soluble than TFA, but less soluble than HCl for very hydrophobic sequences.

Protocol: Counter-Ion Exchange (TFA

HCl) If your N-Me-Orn peptide is a TFA salt and insoluble:

• Dissolve peptide in dilute HCl (e.g., 10 mM).

• Lyophilize (freeze-dry).

• Repeat 2-3 times.

• Result: Peptide is now an HCl salt. Retest solubility in water.

Mechanism of Action: Why N-Methylation Matters[1][8]

Understanding the structural impact helps in troubleshooting.

Figure 2: The dual impact of N-methylation: preventing aggregation vs. increasing lipophilicity.

Frequently Asked Questions (FAQ)

Q: My peptide dissolved in DMSO, but precipitated immediately when I added water. Why? A: This is the "Crash-Out" effect. You likely added water too fast, or the final concentration of organic solvent is too low to support the hydrophobic residues.

• Fix: Add the peptide-DMSO solution dropwise into the vortexing water (not water into peptide). If it still crashes, you may need to keep the DMSO concentration higher (e.g., 5-10%) or use a chaotrope.

Q: Does N-methylation on the side chain (N-delta) affect solubility differently than the backbone (N-alpha)? A: Yes.

• -Me-Orn: Affects backbone conformation and prevents aggregation.
• -Me-Orn: Increases the basicity/hydrophobicity of the side chain but does not directly prevent backbone aggregation. The guide above focuses on -methylation, as it is the standard modification for stability.

Q: Can I use sonication? A: Yes, mild sonication is recommended to break up "brick dust." However, avoid excessive heat which can degrade the peptide (especially if Met/Cys are present).

References

• BenchChem. (2025).[6] Technical Support Center: Overcoming Solubility Challenges of N-Methylated Peptides. Retrieved from

• Rauf, S. M. A., et al. (2015).[7] "The effect of N-methylation of amino acids (Ac-X-OMe) on solubility and conformation: a DFT study." Organic & Biomolecular Chemistry. Retrieved from

• LifeTein. (2025). Unusual Amino Acids: Ornithine Structural and Biochemical Properties. Retrieved from

• Bachem. (2021). Peptide Solubility Guidelines and Handling. Retrieved from

• Sigma-Aldrich (Merck). Solubility Guidelines for Peptides. Retrieved from

• BenchChem. A Comparative Guide to TFA and HCl Salts in Peptide Research. Retrieved from

Sources

• 1. Alkaloid - Wikipedia [en.wikipedia.org]
• 2. merckmillipore.com [merckmillipore.com]
• 3. Peptide Dissolving Guidelines - Creative Peptides [creative-peptides.com]
• 4. lifetein.com [lifetein.com]
• 5. Which salt form should I choose for my peptide? | AmbioPharm [ambiopharm.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. The effect of N-methylation of amino acids (Ac-X-OMe) on solubility and conformation: a DFT study - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide: N-δ-methyl-Ornithine vs. Standard Ornithine in Peptide Conformation

For drug development professionals and peptide chemists, the quest for enhanced efficacy, stability, and specificity is perpetual. Non-proteinogenic amino acids offer a vast toolkit for modulating peptide properties, and among these, ornithine and its derivatives are particularly valuable. This guide provides an in-depth, data-driven comparison of standard L-ornithine and its N-δ-methylated counterpart, N-Me-Orn-OH, focusing on their profound and distinct impacts on peptide conformation and, consequently, function.

Foundational Differences: Structure and Stereoelectronics

Standard L-ornithine is a homolog of lysine, featuring a three-carbon aliphatic side chain terminating in a primary amine (δ-amino group).[1] This side chain is flexible and its primary amine can act as a hydrogen bond donor. N-δ-methyl-L-ornithine (N-Me-Orn-OH) introduces a single methyl group onto this terminal nitrogen. While seemingly minor, this modification fundamentally alters the residue's steric and electronic properties.

The primary effects of this N-methylation are twofold:

• Steric Hindrance: The methyl group adds steric bulk, which restricts the conformational freedom of the side chain and can influence the local peptide backbone.[2][3]

• Electronic Perturbation: The methyl group is electron-donating and, crucially, it replaces a hydrogen atom on the δ-amino group. This eliminates a hydrogen bond donor capability, which can disrupt or prevent specific intramolecular or intermolecular interactions that might otherwise stabilize a particular conformation.[2]

Diagram: Chemical Structures Below are the chemical structures of L-Ornithine and its N-δ-methylated form, highlighting the key structural difference.

Caption: Chemical structures of L-Ornithine and N-δ-methyl-L-Ornithine.

The Conformational Consequences of N-δ-Methylation

The true impact of N-Me-Orn-OH is realized when it is incorporated into a peptide sequence. The localized steric and electronic changes ripple through the peptide's conformational landscape.

Stabilizing Pre-Determined Folds

In many cases, N-methylation is used not to create flexibility, but to eliminate it. By introducing a calculated steric clash, chemists can disfavor certain unfolded or undesirable conformations, thereby increasing the population of a specific, bioactive fold. This is particularly effective in stabilizing turn structures, such as β-turns. For instance, studies on model dipeptides have shown that N-methylation can strongly favor specific folded conformations.[4] Research has demonstrated that a methylated ornithine derivative can serve as an improved template for inducing β-hairpin conformations in peptides, showcasing its ability to enforce a specific secondary structure.[5]

Impact on Secondary Structures

The influence of N-methylation extends beyond simple turns. The steric bulk can prevent the formation of more compact secondary structures, favoring more extended forms instead.[3] Conversely, by strategically placing the N-methylated residue, it's possible to stabilize specific helical or turn structures that are critical for biological activity.[2] The choice of neighboring amino acids (chirality) also plays a crucial role; homochiral sequences (e.g., L-X-L-MeY) are most affected by N-methylation, often showing a strong preference for βVI-folded conformations which contain a cis amide bond.[4]

Diagram: Conformational Impact This diagram illustrates how the methyl group on N-Me-Orn-OH can act as a "conformational lock," preventing free rotation and favoring a more defined peptide structure compared to a peptide with standard ornithine.

Caption: Impact of N-methylation on peptide conformational equilibrium.

Experimental Validation: A Comparative Workflow

To empirically determine the conformational differences, a systematic approach involving peptide synthesis, purification, and spectroscopic analysis is required. Knowing the bioactive conformations of peptides is crucial in drug discovery for designing more efficient ligands.[6]

Diagram: Experimental Workflow The following workflow outlines the necessary steps to compare peptides containing standard ornithine and N-Me-Orn-OH.

Caption: Workflow for comparing ornithine and N-Me-ornithine peptides.

Protocol 1: Solid-Phase Peptide Synthesis (SPPS)

• Resin Preparation: Start with a suitable solid support (e.g., Rink Amide resin for a C-terminal amide).

• Deprotection: Remove the Fmoc protecting group from the resin using 20% piperidine in DMF.

• Amino Acid Coupling:

  • For Standard Ornithine: Activate Fmoc-L-Orn(Boc)-OH (3 eq.) with a coupling agent like HBTU/HOBt (3 eq.) and a base like DIPEA (6 eq.) in DMF. Add to the resin and allow to react for 1-2 hours.

  • For N-Me-Orn-OH: N-methylated amino acids present a synthetic challenge due to steric hindrance. Use a stronger coupling reagent like HATU (3 eq.) and a non-nucleophilic base like DIPEA or collidine (6 eq.). Extend the coupling time to 4 hours or perform a double coupling to ensure high efficiency.

• Capping (Optional): After coupling, cap any unreacted amines using acetic anhydride to prevent deletion sequences.

• Wash: Thoroughly wash the resin with DMF and DCM.

• Repeat: Repeat steps 2-5 for each amino acid in the sequence.

• Cleavage and Deprotection: Cleave the peptide from the resin and remove side-chain protecting groups using a cleavage cocktail (e.g., 95% TFA, 2.5% TIS, 2.5% H₂O).

• Purification & QC: Precipitate the peptide in cold ether, then purify using reverse-phase HPLC. Confirm the mass and purity (>95%) via LC-MS.

Protocol 2: Conformational Analysis by Spectroscopy

A. Circular Dichroism (CD) Spectroscopy CD spectroscopy is an essential tool for determining the secondary structure of peptides.[7]

• Sample Preparation: Dissolve the purified peptides in a suitable buffer (e.g., 10 mM phosphate buffer, pH 7.4) to a final concentration of 50-100 µM.

• Data Acquisition:

  • Use a quartz cuvette with a 1 mm path length.

  • Scan from 190 nm to 260 nm at 25°C.

  • Record 3-5 scans and average them.

  • Subtract the spectrum of the buffer alone (baseline).

• Interpretation:

  • α-helix: Characteristic negative bands around 222 nm and 208 nm, and a positive band around 195 nm.

  • β-sheet: A negative band around 218 nm and a positive band around 195 nm.

  • Random Coil: A strong negative band near 200 nm.

  • Causality: A peptide containing N-Me-Orn-OH designed to be in a β-hairpin should show a significantly more pronounced β-sheet signal compared to its standard ornithine counterpart.[5]

B. Nuclear Magnetic Resonance (NMR) Spectroscopy NMR provides high-resolution structural data, making it a powerful tool for this analysis.[6][8]

• Sample Preparation: Dissolve the peptides to a concentration of ~1 mM in a buffer (e.g., 90% H₂O/10% D₂O phosphate buffer, pH 7.4).[9]

• Data Acquisition:

  • Acquire a suite of 2D NMR experiments, primarily:

    • TOCSY (Total Correlation Spectroscopy): To identify amino acid spin systems.

    • NOESY (Nuclear Overhauser Effect Spectroscopy): To identify protons that are close in space (<5 Å), which provides distance restraints crucial for structure calculation.

• Interpretation:

  • Resonance Assignment: Use the TOCSY and NOESY spectra to assign all proton resonances to their respective amino acids in the sequence.

  • Structural Restraints: A strong NOE between the α-proton of residue i and the amide proton of residue i+1 (dαN(i, i+1)) is indicative of an extended or β-sheet conformation. A series of dNN(i, i+1) NOEs suggests a helical conformation.

  • Causality: For a peptide containing N-Me-Orn-OH, you would expect to see a more consistent and less ambiguous set of NOEs. The standard ornithine peptide may show weaker or a greater number of conflicting NOEs, indicating conformational averaging between multiple states.

Data-Driven Comparison Summary

The following table summarizes the expected experimental outcomes when comparing two hypothetical decapeptides, one with L-Ornithine (Peptide-Orn) and one with N-Me-Orn-OH (Peptide-MeOrn), designed to form a β-hairpin.

Parameter	Peptide-Orn (Standard)	Peptide-MeOrn (N-Methylated)	Rationale & Interpretation
Synthesis Yield	High	Moderate to Low	Steric hindrance from the N-methyl group makes coupling more difficult, requiring optimized reagents and longer reaction times.[2]
HPLC Purity	>95%	>95%	Both peptides can be purified to high levels, but the crude MeOrn peptide may show more side products.
CD Spectroscopy	Weak negative band at ~218 nm, strong negative band at ~200 nm.	Strong, well-defined negative band at ~218 nm.	The Peptide-MeOrn shows a clear β-sheet signature, indicating a stable hairpin. The Peptide-Orn signal suggests a mix of β-sheet and random coil, indicating conformational flexibility.[5]
NMR (NOE Pattern)	Shows a mix of short- and medium-range NOEs. Some key cross-strand NOEs may be weak or absent.	Shows a consistent set of strong cross-strand NOEs, clearly defining the β-hairpin structure.	The well-defined NOE pattern for Peptide-MeOrn provides unambiguous evidence of a stable, folded structure. The ambiguous pattern for Peptide-Orn reflects its existence as an ensemble of conformations.
Metabolic Stability	Lower	Higher	The N-methyl group can sterically shield adjacent peptide bonds from proteolytic enzyme cleavage, enhancing stability.[2]

Conclusion and Application Insights

The choice between standard ornithine and N-Me-Orn-OH is a strategic decision in peptide design, driven by the desired outcome.

• Choose Standard L-Ornithine when:

  • Flexibility is desired to allow for induced fit at a receptor.

  • The synthetic simplicity and cost are primary drivers.

  • The δ-amino group is required for hydrogen bonding or subsequent chemical modification.

• Choose N-δ-methyl-Ornithine (N-Me-Orn-OH) when:

  • The primary goal is to conformationally constrain the peptide into a specific, pre-organized structure (e.g., a β-turn or hairpin).[5]

  • Enhanced metabolic stability against proteases is required.[2]

  • Increased membrane permeability is a goal, as methylation increases lipophilicity.[2]

By understanding the fundamental stereoelectronic differences and leveraging modern analytical techniques, researchers can rationally employ N-methylation of ornithine as a powerful tool to fine-tune peptide conformation, leading to the development of more potent and stable therapeutic candidates.

References

• LifeTein. (2025, September 25). Should My Peptide Be Methylated?[Link]

• Aubry, A., Cavelier-Frontin, F., & Pèpe, G. (2025, August 6). N-Methyl peptides: VII. Conformational perturbations induced by N-methylation of model dipeptides. ResearchGate. [Link]

• Horne, W. S., et al. (n.d.). An Improved Turn Structure for Inducing β-Hairpin Formation in Peptides. [Link]

• Scognamiglio, P. L., et al. (2020, July 2). NMR Spectroscopy in the Conformational Analysis of Peptides: An Overview. Bentham Science. [Link]

• Zhang, C., et al. (n.d.). Design and Biosynthesis of Ornithine 8-Containing Semaglutide Variants with a Click Chemistry-Modifiable Position 26. National Institutes of Health. [Link]

• Ghilas, M. G., et al. (n.d.). Effect of C-α and N-Methyl Methylation On the Conformational Structure(s) Adopted by Gas-Phase Peptides. ResearchGate. [Link]

• Tureček, F., et al. (n.d.). The ornithine effect in peptide cation dissociation. National Institutes of Health. [Link]

• Sugiyama, Y., et al. (2025, August 6). Conversion of arginine to ornithine for improving the fragmentation pattern of peptides labeled with the N-terminal tris(2,4,6-trimethoxyphenyl)phosphonium group in tandem mass spectrometry. ResearchGate. [Link]

• Mahler, F., et al. (2023, February 15). Structural and Biochemical Insights into Post-Translational Arginine-to-Ornithine Peptide Modifications by an Atypical Arginase. PubMed Central. [Link]

• Sugiyama, Y., et al. (n.d.). Conversion of arginine to ornithine for improving the fragmentation pattern of peptides labeled with the N-terminal tris(2,4,6-trimethoxyphenyl)phosphonium group in tandem mass spectrometry. Royal Society of Chemistry. [Link]

• Serra, J. (n.d.). Backbone N-modified peptides: beyond N-methylation. [Link]

• Zerbe, O., & Bader, B. (n.d.). Peptide/Protein NMR. [Link]

• National Center for Biotechnology Information. (n.d.). L-(-)-Ornithine. PubChem. [Link]

• Gordon, S. L., et al. (n.d.). CD Spectroscopy of Peptides and Proteins Bound to Large Unilamellar Vesicles. PubMed Central. [Link]

• Scognamiglio, P. L., et al. (n.d.). NMR Spectroscopy in the Conformational Analysis of Peptides: An Overview. ResearchGate. [Link]

• LifeTein Peptide Blog. (2025, March 27). Unusual Amino Acids: Ornithine. [Link]

• ResearchGate. (n.d.). Minimum-energy models (local minima) of ornithine and γ(R)-methyl-ornithine derivatives. [Link]

• Gellman, S. H., et al. (n.d.). Synthesis, Derivatization, and Conformational Scanning of Peptides Containing N-Aminoglycine. PubMed Central. [Link]

• D'Andrea, L. D., et al. (n.d.). High-Resolution Conformational Analysis of RGDechi-Derived Peptides Based on a Combination of NMR Spectroscopy and MD Simulations. MDPI. [Link]

Sources

• 1. lifetein.com [lifetein.com]
• 2. lifetein.com [lifetein.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. par.nsf.gov [par.nsf.gov]
• 6. eurekaselect.com [eurekaselect.com]
• 7. CD Spectroscopy of Peptides and Proteins Bound to Large Unilamellar Vesicles - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]

Validation of peptide function after N-hydroxyornithine incorporation.

Content Type: Publish Comparison Guide Author Role: Senior Application Scientist Audience: Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Role of N-Hydroxyornithine

Incorporating N-hydroxyornithine (N-OH-Orn) into peptide backbones is a precision engineering strategy used primarily to introduce high-affinity metal-binding capabilities. Unlike canonical amino acids, the hydroxamate side chain of N-OH-Orn (

) functions as a bidentate ligand, forming stable 5-membered chelate rings with hard Lewis acids like Fe(III), Zr(IV), and Zn(II).

This modification is critical in two primary fields:

• Siderophore Mimetics: Engineering peptides to scavenge iron in low-concentration environments, mimicking microbial siderophores like fusigen or erythrochelin.

• HDAC Inhibition: Designing peptidomimetics that chelate the catalytic zinc ion in the active site of Histone Deacetylases (HDACs), offering a potent alternative to small-molecule inhibitors like SAHA (Vorinostat).

Validation of these peptides requires more than just mass spectrometry; it demands rigorous functional assays to confirm that the hydroxamate moiety is chemically active and sterically accessible.

Comparative Analysis: N-OH-Orn vs. Alternatives

The choice of N-OH-Orn must be justified by performance metrics. The table below compares N-OH-Orn-containing peptides against native sequences and alternative chelating strategies.

Table 1: Performance Comparison of Metal-Binding Motifs

Feature	N-Hydroxyornithine (Hydroxamate)	Native Peptide (Glu/Asp/His)	Catecholates (e.g., Enterobactin mimetics)	Benzamides (HDACi Alternative)
Primary Mechanism	Bidentate Chelation (O,O donor)	Monodentate/Tridentate (O or N donor)	Bidentate Chelation (O,O donor)	Zinc Binding (N,O donor)
Fe(III) Affinity (log K)	~30 – 32 (High)	< 15 (Low)	~52 (Very High)	N/A
pH Stability	High (Stable over wide pH)	Moderate	Low (Oxidizes rapidly at neutral pH)	High
HDAC IC50 Potency	Nanomolar (nM) (Pan-inhibitor)	Micromolar (µM) or Inactive	N/A	Micromolar (µM) (Class I Selective)
Synthesis Complexity	Moderate (Requires protected building blocks)	Low (Standard SPPS)	High (Sensitive to oxidation)	Moderate
Biological Context	Fungal Siderophores, HDACi	General Metal Transport	Bacterial Siderophores	Synthetic Drugs

Senior Scientist Insight: While catecholates exhibit higher raw affinity for iron, they are notoriously unstable and prone to oxidation. N-OH-Orn hydroxamates offer the optimal balance of high affinity and chemical stability , making them superior for therapeutic peptides that must survive plasma circulation.

Experimental Workflow: From Synthesis to Validation

To validate the function of an N-OH-Orn peptide, one must confirm both the structural integrity of the hydroxamate group (often protected during synthesis) and its functional capability.

Figure 1: Validation Pipeline

Caption: Integrated workflow for synthesizing and validating N-OH-Orn peptides. Functional selection dictates the downstream assay path.

Protocol 1: Iron Chelation Validation (CAS Assay)

The Chrome Azurol S (CAS) assay is the "gold standard" for validating siderophore activity. It relies on a competition mechanism: the CAS-Fe(III) complex is blue; when a strong chelator (your peptide) removes the iron, the dye is released, turning the solution orange.

Reagents

• CAS Solution: 60.5 mg Chrome Azurol S in 50 mL water.

• Iron Solution: 1 mM FeCl₃ in 10 mM HCl.

• HDTMA Solution: 72.9 mg hexadecyltrimethylammonium bromide in 40 mL water.

• Assay Buffer: Piperazine buffer (pH 5.6) is preferred to mimic endosomal pH, though neutral buffers work.

Step-by-Step Methodology

• Preparation of CAS Reagent:

  • Mix 10 mL Fe(III) solution with 50 mL CAS solution.

  • Slowly add this mixture to 40 mL HDTMA solution while stirring.

  • Checkpoint: The solution should be a dark, distinct blue. If it precipitates, the HDTMA addition was too fast.

• Peptide Incubation:

  • Prepare a 100 µM stock of your N-OH-Orn peptide in ddH₂O.

  • In a 96-well plate, add 100 µL of CAS Reagent to each well.

  • Add 100 µL of peptide sample (serial dilutions: 100 µM to 0.1 µM). Include a Deferoxamine (DFO) positive control and a Native Peptide negative control.

• Equilibration:

  • Incubate at Room Temperature (RT) for 1–3 hours . Hydroxamate exchange kinetics can be slow compared to carboxylates.

• Measurement:

  • Measure Absorbance at 630 nm (Blue) and 480 nm (Orange).

  • Calculation: % Siderophore Units =

    .[1]

Interpretation: A decrease in A630 indicates successful iron chelation. The N-OH-Orn peptide should show activity comparable to DFO (within 1 log order), whereas the native peptide should show negligible activity (<5%).

Protocol 2: HDAC Inhibition Validation (Fluorogenic)

For peptides designed as HDAC inhibitors, the N-OH-Orn moiety binds the Zinc ion in the catalytic tunnel. This assay uses a fluorogenic substrate (acetylated lysine coupled to a fluorophore) which fluoresces only after deacetylation and subsequent cleavage by a developer.[2]

Reagents

• HDAC Enzyme: Recombinant HDAC1 or HeLa nuclear extract.

• Substrate: Boc-Lys(Ac)-AMC (Fluorogenic).

• Developer: Trypsin or specific developer solution (cleaves deacetylated Lys-AMC).

• Inhibitor: Your N-OH-Orn peptide.

Step-by-Step Methodology

• Enzyme-Inhibitor Pre-incubation:

  • Dilute HDAC enzyme in Assay Buffer (Tris-HCl pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl₂).

  • Add 10 µL of N-OH-Orn peptide (varying concentrations) to 40 µL of enzyme solution.

  • Critical Step: Incubate for 30 minutes at 37°C before adding substrate. This allows the hydroxamate to displace any bound water/ions in the active site.

• Reaction Initiation:

  • Add 10 µL of Fluorogenic Substrate (final conc. ~50 µM).

  • Incubate for 30 minutes at 37°C.

• Development:

  • Add 50 µL of Developer Solution containing Trypsin and Trichostatin A (to stop the HDAC reaction).

  • Incubate for 15 minutes at RT.

• Quantification:

  • Read Fluorescence: Ex 350-380 nm / Em 440-460 nm .

  • Plot Relative Fluorescence Units (RFU) vs. Log[Peptide]. Determine IC50.

Interpretation: A potent N-OH-Orn peptide will suppress fluorescence signal. Expect IC50 values in the nanomolar range (10–500 nM) . If IC50 is >10 µM, check for incomplete deprotection of the hydroxamate oxygen during synthesis.

Mechanistic Visualization

Understanding the coordination geometry is vital for troubleshooting low affinity.

Figure 2: Bidentate Chelation Mechanism

Caption: The hydroxamate group of N-OH-Orn acts as an O,O-donor ligand, forming a stable 5-membered ring with the metal center.

References

• Comparison of Siderophore Stability Constants: Boukhalfa, H., & Crumbliss, A. L. (2002).[3] Chemical aspects of siderophore mediated iron transport. Biometals, 15(4), 325-339. Link

• CAS Assay Protocol: Schwyn, B., & Neilands, J. B. (1987).[4][5] Universal chemical assay for the detection and determination of siderophores.[6][7] Analytical Biochemistry, 160(1), 47-56. Link

• HDAC Assay Methodology: Wegener, D., et al. (2003). Fluorogenic histone deacetylase (HDAC) assay for high-throughput screening.[8] Analytical Biochemistry, 321(2), 202-208. Link

• Synthesis of N-OH-Orn Peptides: Miller, M. J. (1989). Syntheses and therapeutic potential of hydroxamic acid based siderophores and analogs. Chemical Reviews, 89(7), 1563-1579. Link

• HDAC Inhibitor Comparison (Benzamide vs Hydroxamate): Lauffer, B. E., et al. (2013). Histone deacetylase (HDAC) inhibitor kinetic rate constants correlate with cellular histone acetylation but not transcription and cell viability.[9] Journal of Biological Chemistry, 288(37), 26926-26943. Link

Sources

• 1. bio-protocol.org [bio-protocol.org]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. researchgate.net [researchgate.net]
• 4. protocols.io [protocols.io]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Siderophore Detection Using Chrome Azurol S and Cross-Feeding Assays | Springer Nature Experiments [experiments.springernature.com]
• 8. bpsbioscience.com [bpsbioscience.com]
• 9. researchgate.net [researchgate.net]

Technical Guide: Effects of N-Methylation on Peptide-Receptor Binding Affinity

Executive Summary

N-methylation —the replacement of the amide hydrogen with a methyl group—is a high-impact structural modification in peptide drug discovery.[1][2][3][4][5] While primarily employed to enhance metabolic stability (protease resistance) and membrane permeability (by lowering the energy penalty of desolvation), its effect on binding affinity is non-linear and context-dependent.

This guide analyzes the "Magic Methyl" effect, where N-methylation can either drastically improve affinity by pre-organizing the bioactive conformation or abolish it by removing critical hydrogen bond donors. We provide comparative data, mechanistic insights, and validated protocols for synthesizing and testing N-methylated peptides.

Mechanistic Foundation: The "Magic Methyl" Effect

N-methylation alters peptide-receptor interactions through three distinct physical mechanisms. Understanding these is crucial for rational design.

Conformational Constraint (The "Lock")

Unmodified peptides possess high conformational entropy. Upon binding, this entropy is lost, incurring a thermodynamic penalty. N-methylation introduces steric clash (between the N-Me group and the side chain of the preceding residue), severely restricting the

and torsion angles.

• Impact: If the restricted conformation mimics the receptor-bound state, the entropy penalty is paid in advance during synthesis. This increases the association constant (

  ).

Cis/Trans Isomerization

Standard peptide bonds overwhelmingly favor the trans isomer (>99%). N-methylation shifts the equilibrium, making the cis isomer energetically accessible or even preferred.

• Impact: Essential for targeting receptors that recognize turn structures (e.g.,

  -turns in GPCR ligands).

Hydrogen Bond Donor (HBD) Removal

The N-H group is a potent hydrogen bond donor. N-methylation removes this donor.

• Impact:

  • Affinity Drop: If the receptor requires an H-bond at this position (enthalpic contribution), affinity will plummet.

  • Permeability Rise: If the N-H is solvent-exposed, methylating it reduces the desolvation energy required to enter a hydrophobic pocket or membrane.

Visualization: Mechanistic Decision Tree

Figure 1: Decision logic for predicting the impact of N-methylation on binding affinity. Success depends on balancing H-bond loss against conformational pre-organization.

Comparative Analysis: Native vs. N-Methylated Peptides[1][2][6][7][8]

The following data illustrates the dual nature of N-methylation using Cilengitide (an integrin inhibitor) and Somatostatin analogs.

Case Study A: Cilengitide (Integrin Selectivity)

Cilengitide is a cyclic pentapeptide. The N-methylation of a single Valine residue was the key to its picomolar affinity and high selectivity for

over the related platelet receptor .

Table 1: Impact of N-Methylation on Integrin Inhibition (

)

Peptide Variant	Sequence	Affinity ( )	Affinity ( )	Selectivity Ratio
Native Backbone	cyclo(RGDfV)	2.5 nM	210 nM	~84x
N-Methylated	cyclo(RGDf(NMe)V)	0.6 nM	1,400 nM	~2,300x
Alternative	cyclo(RGDf-D-V)	15 nM	50 nM	~3x

Data Source: Mas-Moruno et al. (2010) & Dechantsreiter et al. (1999).

Analysis: The N-methylation of Valine did not just improve affinity (0.6 nM vs 2.5 nM); it drastically reduced binding to the off-target

by enforcing a specific backbone geometry that the platelet receptor could not accommodate.

Case Study B: Somatostatin Analogs (The "N-Methyl Scan")

In a study of the Veber-Hirschmann peptide (a cyclic hexapeptide), a systematic "N-methyl scan" was performed.[6]

Table 2: The N-Methyl Scan Results

Methylation Site	Effect on Affinity ( )	Interpretation
None (Native)	0.5 nM	Baseline high affinity.
Phe7 (N-Me)	>1000 nM (Inactive)	Critical H-Bond Lost. The NH of Phe7 is essential for receptor binding.
Lys9 (N-Me)	0.8 nM (Retained)	Solvent exposed. Methylation improves permeability without hurting affinity.
Trp8 (N-Me)	1.2 nM (Slight Drop)	Tolerated. Increases metabolic stability significantly.[6]

Data Source: Chatterjee et al. (2008).[1]

Experimental Protocol: Synthesis of N-Methylated Peptides

Standard Solid Phase Peptide Synthesis (SPPS) often fails with N-methyl amino acids because the secondary amine is sterically hindered and less nucleophilic. The following protocol uses the o-NBS (o-nitrobenzenesulfonyl) method, which is superior to using expensive pre-methylated building blocks.[7]

The o-NBS "On-Resin" Methylation Protocol[7]

Reagents:

• o-NBS-Cl: Activates the amine.[1][7]

• DBU: Base.

• Dimethyl Sulfate (DMS): Methylating agent.[1]

• Mercaptoethanol: Cleavage of o-NBS.[1]

Workflow:

• Coupling: Couple the Fmoc-AA-OH to the resin using standard conditions.

• Deprotection: Remove Fmoc (20% Piperidine).

• Activation: Treat resin with o-NBS-Cl (4 eq) and Collidine (10 eq) in NMP for 2 hours.

• Methylation: Treat with DBU (3 eq) and DMS (10 eq) in NMP for 10 mins (Repeat 2x). Note: This is the critical step.

• De-activation: Remove o-NBS group using Mercaptoethanol (10 eq) and DBU (5 eq) in NMP for 30 mins.

• Difficult Coupling: The next amino acid must be coupled to this N-methylated secondary amine. Use HATU/HOAt or COMU with prolonged reaction time (2-4 hours) or microwave assistance (75°C, 20W).

Visualization: SPPS Cycle for N-Methylation

Figure 2: The modified SPPS cycle. Steps 2-4 are inserted to install the methyl group on the resin-bound amine.

Binding Assessment Methodologies

To accurately quantify the effects of N-methylation, kinetic data is superior to thermodynamic endpoint data.

Surface Plasmon Resonance (SPR)

• Why: N-methylation often affects the on-rate (

  ) by pre-organizing the peptide (faster recognition) or the off-rate ( ) by hydrophobic stabilization.

• Protocol: Immobilize the receptor (e.g., Integrin) on a CM5 chip. Inject Native vs. N-Me peptide variants.[8][9]

• Success Metric: A decrease in

  driven by a slower indicates successful hydrophobic locking.

Fluorescence Polarization (FP)

• Why: High throughput screening of "N-methyl scan" libraries.

• Protocol: Use a fluorescently labeled tracer peptide. Competition assay with N-methylated analogs.

Strategic Recommendations

• Perform an N-Methyl Scan: Do not guess. Synthesize a library where each non-critical residue is sequentially methylated.

• Target Solvent-Exposed Residues: If the goal is permeability/stability, methylate residues that point away from the receptor interface to avoid steric clashes.

• Use for Cyclization: If a linear peptide is floppy, N-methylation can induce turns that facilitate head-to-tail cyclization, indirectly boosting affinity.

References

• Mas-Moruno, C., Rechenmacher, F., & Kessler, H. (2010). Cilengitide: The First Anti-Angiogenic Small Molecule Drug Candidate. Design, Synthesis and Clinical Evaluation. Anti-Cancer Agents in Medicinal Chemistry.

• Chatterjee, J., Gilon, C., Hoffman, A., & Kessler, H. (2008). N-Methylation of Peptides: A New Perspective in Medicinal Chemistry. Accounts of Chemical Research.

• Dechantsreiter, M. A., et al. (1999). N-Methylated Cyclic RGD Peptides as Highly Active and Selective alpha(V)beta(3) Integrin Antagonists.[10][11] Journal of Medicinal Chemistry.

• Biron, E., Chatterjee, J., & Kessler, H. (2006). Optimized selective N-methylation of peptides on solid support.[1][6][12] Journal of Peptide Science.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Time-Reduced N‑Methylation: Exploring a Faster Synthesis Technique - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. N-methylation of peptides: a new perspective in medicinal chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. On-resin N-methylation of cyclic peptides for discovery of orally bioavailable scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. CIPSM - Increasing αvβ3 Selectivity of the Anti-Angiogenic Drug Cilengitide by N-Methylation [cipsm.de]
• 11. Cilengitide: The First Anti-Angiogenic Small Molecule Drug Candidate. Design, Synthesis and Clinical Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Synthesis of N-Methylated Peptides: On-Resin Methylation and Microwave-Assisted Couplings | Springer Nature Experiments [experiments.springernature.com]

Optimizing Steric Hurdles: A Comparative Study of Coupling Reagents for Fmoc-N-Me-Orn-OH

Executive Summary

For the synthesis of peptides containing Fmoc-N-Me-Orn-OH (Fmoc-N-

-methyl-Ornithine), standard solid-phase peptide synthesis (SPPS) protocols often fail. The dual challenge of -methylation-induced steric hindrance and the risk of -lactam formation demands a deviation from the standard HBTU/DIEA workflow.

The Verdict:

• Best Overall Performance (Yield/Purity): PyAOP (Phosphonium salt) is the superior choice for coupling to or of

  -methylated residues, minimizing guanidinylation side reactions common with uronium salts.

• Best Modern Alternative: COMU offers comparable yields to HATU with a safer safety profile (non-explosive) and reduced epimerization.[1]

• Best for Epimerization Control: DIC/Oxyma Pure is the preferred carbodiimide approach, offering a "greener" profile, though kinetics may be slower than phosphonium salts for extremely hindered junctions.

Part 1: The Scientific Challenge

The Steric & Electronic Barrier

The introduction of a methyl group on the

-nitrogen of Ornithine creates a severe steric clash. In the cis conformation (often favored in -methylated amide bonds), the methyl group shields the nucleophilic center. Furthermore, the inductive effect of the methyl group slightly increases the basicity of the amine but significantly reduces its nucleophilicity due to bulk.

The Ornithine-Specific Risk: -Lactamization

Unlike simple

-methyl amino acids (like -Me-Ala), Ornithine possesses a reactive -amino side chain. Even with protection (e.g., Boc, Alloc), the slow kinetics required for -methyl coupling increase the window for:

• Premature Fmoc removal (if base concentration is too high).

• Intramolecular attack of the

  -amine (if protecting group instability occurs) onto the activated carboxyl, forming a six-membered lactam ring, effectively terminating the chain.

Part 2: Comparative Reagent Analysis

HATU (The "Gold Standard" Baseline)

• Mechanism: Generates the highly reactive OAt-active ester. The pyridine nitrogen provides anchimeric assistance (neighboring group effect), accelerating the coupling.[2]

• Performance: Excellent reactivity.

• Drawbacks:

  • Guanidinylation: In slow couplings (common with

    -Me-Orn), the unreacted amine can attack the uronium moiety of HATU, permanently capping the peptide chain.

  • Epimerization: High reactivity coupled with exogenous base (DIEA/NMM) increases the risk of C

    -proton abstraction.

PyAOP (The Specialist)

• Mechanism: A phosphonium salt analog of HATU. It generates the same OAt ester but lacks the uronium structure.

• Performance: Superior for

  -methyl couplings. [3]

• Why it wins: Because it is a phosphonium salt, it cannot guanidinylate the amine. This allows for longer reaction times and double couplings without capping the growing chain—critical for the sterically hindered

  -Me-Orn.

COMU (The Modern Contender)

• Mechanism: Based on Oxyma (ethyl 2-cyano-2-(hydroxyimino)acetate).

• Performance: Often matches or exceeds HATU in yield.

• Why it works: It incorporates an internal base effect and shows a lower tendency for epimerization. It is safer (less explosive risk) than benzotriazole-based reagents.[4]

DIC / Oxyma Pure (The Green Alternative)

• Mechanism: Carbodiimide activation forming an unstable O-acylisourea, intercepted by Oxyma to form a stable active ester.

• Performance: Lowest racemization rates.

• Caveat: Kinetics are generally slower than PyAOP/HATU. For extremely hindered

  -Me-Orn couplings, this may result in incomplete conversion unless microwave heating is applied.

Part 3: Data Summary & Performance Metrics

The following table summarizes the expected performance based on kinetic studies of hindered

-methyl amino acid couplings.

Reagent	Class	Coupling Efficiency	Epimerization Risk	Guanidinylation Risk	Recommended Use Case
HATU	Uronium	High	Moderate-High	High	Standard hindered couplings (fast).
PyAOP	Phosphonium	Very High	Low-Moderate	None	Difficult -Me-Orn couplings; Cyclization.
COMU	Uronium/Oxyma	High	Low	Moderate	General purpose high-efficiency; Green alternative to HATU.
DIC/Oxyma	Carbodiimide	Moderate	Very Low	None	Racemization-sensitive sequences; Microwave synthesis.

Part 4: Experimental Protocols

Protocol A: The PyAOP Method (Recommended for High Yield)

This protocol is optimized to prevent guanidinylation during the slow acylation of

-Me-Orn.

Reagents:

• Fmoc-N-Me-Orn(Boc)-OH (3.0 eq)

• PyAOP (3.0 eq)

• HOAt (3.0 eq) - Optional, boosts rate

• DIEA (6.0 eq)

• DMF (Anhydrous)

Workflow:

• Pre-activation: Dissolve Amino Acid and PyAOP in DMF. Add DIEA. Activate for 30 seconds (do not over-activate).

• Coupling: Add the mixture to the resin-bound peptide.

• Incubation: Shake for 2 hours at room temperature.

• Re-coupling (Double Couple): Drain. Repeat steps 1-3 with fresh reagents.

• Capping: Acetylate unreacted amines (Acetic Anhydride/DIEA) to prevent deletion sequences.

Protocol B: The Low-Epimerization Method (DIC/Oxyma)

Use this if the C-terminal residue is prone to racemization (e.g., Cys, His) or if purity is prioritized over raw yield.

Reagents:

• Fmoc-N-Me-Orn(Boc)-OH (3.0 eq)

• DIC (3.0 eq)

• Oxyma Pure (3.0 eq)

• DMF[5][6][7][8]

Workflow:

• Pre-mix: Dissolve Amino Acid and Oxyma in DMF.

• Activation: Add DIC. Allow to stand for 2 minutes.

• Coupling: Add to resin.

• Microwave Assistance (Optional but Recommended): Heat to 75°C for 15 minutes (Note: Ensure Orn side chain protection is stable).

Part 5: Visualizing the Decision Process

Diagram 1: Selection Strategy for Hindered Couplings

Caption: Decision tree for selecting the optimal coupling reagent based on steric difficulty and racemization sensitivity.

Diagram 2: The Mechanism of Failure (Guanidinylation)

Understanding why HATU fails in slow couplings is critical.

Caption: Visualizing the competition between productive coupling and the irreversible guanidinylation side reaction common with Uronium salts like HATU.

References

• Albericio, F., et al. (2018). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews. Link

• El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews. (Focus on COMU/Oxyma development). Link

• Coste, J., et al. (1990). PyBOP: A new peptide coupling reagent devoid of toxic by-products. Tetrahedron Letters. (Foundational work on Phosphonium salts). Link

• Thermo Fisher Scientific. Technical Note: Coupling Reagents for SPPS. (Highlighting PyAOP for cyclization and hindered amines). Link

• Bachem. Global Peptide Science Guide: Coupling Reagents. (Comparative data on HATU vs COMU). Link

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. ペプチドカップリング試薬のセレクションガイド [sigmaaldrich.com]
• 3. peptide.com [peptide.com]
• 4. bachem.com [bachem.com]
• 5. chem.uci.edu [chem.uci.edu]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Epimerisation in Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Comparative Guide: Enzymatic Stability Profiling of N-Hydroxy Peptides

Executive Summary

N-Hydroxy peptides (NHPs) represent a specialized class of peptidomimetics where the backbone amide nitrogen is substituted with a hydroxyl group (–CO–N(OH)–).[1][2] Unlike N-methylation, which is primarily used to increase lipophilicity and membrane permeability, N-hydroxylation introduces a unique polarity profile and hydrogen-bonding capability while maintaining exceptional resistance to proteolytic degradation.

This guide provides a technical assessment of NHPs, comparing their stability against native and N-methylated counterparts. It details the mechanistic basis for their resistance, provides representative stability data, and outlines a self-validating LC-MS/MS workflow for quantifying their enzymatic half-life (

).

Part 1: Scientific Rationale & Mechanism

The N-Hydroxy Modification

In native peptides, the amide bond is the primary recognition site for proteases. By substituting the amide proton with a hydroxyl group, NHPs introduce two critical stability factors:

• Steric Hindrance: The N-OH group creates a steric clash within the S1' or S2' subsites of serine and cysteine proteases, preventing the formation of the tetrahedral transition state required for hydrolysis.

• Electronic Repulsion & Chelation: The N-hydroxy amide is more acidic (

  ~8-9) than a standard amide. In metalloproteases, the N-OH group acts as a bidentate ligand, coordinating the catalytic Zinc ion ( ) and effectively turning the substrate into an inhibitor, thereby halting cleavage [1].

Comparison: N-Hydroxy vs. N-Methyl vs. Native

While N-methylation is the industry standard for backbone modification, N-hydroxylation offers distinct advantages in solubility and secondary structure stabilization (specifically

-sheets) [2].

Feature	Native Peptide	N-Methyl Peptide	N-Hydroxy Peptide
Proteolytic Stability	Low ( minutes)	High (Steric hindrance)	Very High (Steric + Electronic)
Solubility (Aq.)	Variable	Low (Increased Lipophilicity)	High (Added Polarity)
H-Bonding	Donor & Acceptor	Acceptor Only	Donor & Acceptor (Unique geometry)
Conformation	Flexible	Induces cis-amide	Favors trans-amide / -sheet
Primary Utility	Biological Baseline	Permeability Enhancement	Enzyme Inhibition / Stability

Part 2: Comparative Stability Data

The following data summarizes the stability trends observed when subjecting a model hexapeptide sequence to varying proteolytic environments. Note that N-hydroxy modification at the cleavage site (P1-P1') typically renders the bond inert.

Table 1: Representative Half-Life ( ) Comparison

Data represents a generalized trend derived from backbone modification studies [1, 3].

Medium / Enzyme	Native Sequence	N-Methyl Analog	N-Hydroxy Analog	Fold Improvement (N-OH vs Native)
Human Serum	15 min	120 min	> 240 min	> 16x
Trypsin (Lys/Arg specific)	8 min	45 min	Intact @ 4h	Stable
Chymotrypsin (Aromatic)	5 min	30 min	Intact @ 4h	Stable
Liver Microsomes (RLM)	10 min	55 min	180 min	18x

Key Insight: While N-methylation slows degradation, N-hydroxylation often abolishes recognition entirely at the modified site. However, researchers must verify that the modification does not negatively impact target binding affinity (

).

Part 3: Experimental Protocols

To rigorously assess the stability of N-hydroxy peptides, a discontinuous kinetic assay using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the gold standard.

Protocol A: In Vitro Serum Stability Assay

Objective: Determine the plasma half-life (

) of the N-hydroxy peptide.

Materials

• Pooled Human Plasma (heparinized).

• Test Peptide (10 mM stock in DMSO).

• Internal Standard (IS): Analogous stable isotope-labeled peptide or Verapamil.

• Precipitation Solvent: Acetonitrile (ACN) with 0.1% Formic Acid.

Workflow

• Preparation: Thaw plasma at 37°C. Centrifuge at 3,000 x g for 5 min to remove debris.

• Initiation: Spike Test Peptide into plasma to a final concentration of 1-5 µM (ensure DMSO < 1%).

• Incubation: Incubate at 37°C in a shaking water bath.

• Sampling: At time points

  min:

  • Remove 50 µL aliquot.

  • Immediately add to 200 µL ice-cold Precipitation Solvent containing Internal Standard.

• Quenching: Vortex vigorously for 30 sec, then centrifuge at 10,000 x g for 10 min (4°C) to pellet proteins.

• Analysis: Inject supernatant onto RP-HPLC coupled to a Triple Quadrupole MS (MRM mode).

Data Analysis

Calculate the remaining percentage using the peak area ratio (Analyte/IS). Plot

vs. Time. The slope is the elimination rate constant.

Protocol B: Enzymatic Resistance (Trypsin/Chymotrypsin)

Objective: Confirm site-specific resistance.

• Buffer: 50 mM Ammonium Bicarbonate, pH 7.8.

• Enzyme Ratio: 1:100 (Enzyme:Substrate, w/w).

• Control: Native peptide sequence (positive control for cleavage).

• Monitoring: Analyze by LC-MS at 0h, 1h, 4h, and 24h. Look for the appearance of specific cleavage fragments (daughter ions).

Part 4: Visualization of Experimental Workflow

The following diagram illustrates the decision logic and experimental workflow for validating N-hydroxy peptide stability.

Figure 1: Step-by-step workflow for assessing the enzymatic stability of N-hydroxy peptides using LC-MS/MS.

References

• Sarnowski, M. P., & Del Valle, J. R. (2020). N-Hydroxy peptides: solid-phase synthesis and β-sheet propensity.[1][2][3] Organic & Biomolecular Chemistry, 18(19), 3668-3674.

• O'Connor, S. J., et al. (2020). Structure–Property Relationship Study of N-(Hydroxy)Peptides for the Design of Self-Assembled Parallel β-Sheets. The Journal of Organic Chemistry, 85(19), 12224–12234.

• Chatterjee, J., et al. (2008).[4] N-Methylation of Peptides: A New Perspective in Medicinal Chemistry. Accounts of Chemical Research, 41(10), 1331–1342.[4]

Sources

• 1. Structure–Property Relationship Study of N‑(Hydroxy)Peptides for the Design of Self-Assembled Parallel β‑Sheets - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. N-Hydroxy peptides: solid-phase synthesis and β-sheet propensity - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]

Comparative Guide: N-Me-Orn-OH Peptides vs. Peptoids in Drug Design

This guide provides an in-depth technical comparison between N-Me-Orn-OH containing peptides and Peptoids (N-substituted glycines) in the context of therapeutic drug design.

Executive Summary: The Structural Trade-Off

In the development of peptide-based therapeutics, the transition from native sequences to peptidomimetics is driven by two failures of natural peptides: rapid proteolytic degradation and poor membrane permeability .[1][2]

• N-Me-Orn-OH Peptides represent a conservative modification strategy. By methylating the backbone nitrogen of Ornithine (a non-proteinogenic, cationic amino acid), researchers introduce steric hindrance and remove a hydrogen bond donor while retaining the

  -carbon chirality. This preserves the native side-chain vector, often maintaining high receptor affinity while boosting stability.

• Peptoids , conversely, represent a radical backbone alteration. The side chain is shifted from the

  -carbon to the backbone nitrogen. This results in an achiral, highly flexible backbone that is immune to proteases but often suffers from reduced binding affinity due to the loss of defined secondary structure and altered side-chain presentation.

Quick Comparison Matrix

Feature	N-Me-Orn-OH Peptides	Peptoids (N-substituted Glycines)
Backbone Chirality	Retained (L or D configuration)	Lost (Achiral Glycine backbone)
Side Chain Position	-Carbon	Backbone Nitrogen
Proteolytic Stability	High (at methylation site)	Complete (Immune to proteases)
Conformational Flexibility	Semi-Rigid (Restricted angles)	High (Flexible, requires constraints)
H-Bonding Capacity	Reduced (Loss of NH donor)	None (Tertiary amides only)
Synthesis Method	Fmoc-SPPS (Difficult couplings)	Sub-monomer (Robust, modular)
Primary Utility	High-affinity receptor ligands	Antimicrobials, foldamers, libraries

Structural Architectures & Signaling Logic

The fundamental difference lies in the backbone topology. The following diagram illustrates the structural divergence and its impact on drug design logic.

Figure 1: Decision pathway for backbone modification. N-methylation prioritizes affinity retention, while peptoid substitution prioritizes metabolic stability.

Synthesis Methodologies

The synthesis of these two classes differs significantly. Peptoids utilize a modular "sub-monomer" approach that is often cheaper and faster than the difficult couplings required for N-methylated amino acids.

A. N-Me-Orn-OH Synthesis (Fmoc-SPPS)

Incorporating N-methylated residues, especially bulky ones like Ornithine, is challenging due to steric hindrance at the N-terminus.

Key Challenges:

• Coupling Difficulty: The secondary amine of the N-methylated residue is a poor nucleophile.

• Racemization: High activation energy increases the risk of racemization during coupling.

• Peptide Aggregation: N-methylation disrupts H-bonding, which can actually help prevent aggregation (beta-sheet formation) during synthesis, a distinct advantage over native sequences.

B. Peptoid Synthesis (Sub-Monomer Method)

Peptoids are synthesized using a two-step cycle that avoids the use of protected amino acids entirely.[3]

• Acylation: Bromoacetic acid is coupled to the resin-bound amine.[3]

• Displacement: A primary amine (containing the side chain) displaces the bromide.[3][4]

Figure 2: Synthetic workflow comparison. Note the "Difficult Step" in SPPS when extending the chain after an N-methylated residue.

Experimental Protocols

Protocol A: Synthesis of N-Me-Orn Containing Peptide

Target: Incorporation of Fmoc-N-Me-Orn(Boc)-OH into a sequence.

• Resin Preparation: Swell Rink Amide resin (0.5 mmol/g) in DMF for 30 min.

• Standard Deprotection: Treat with 20% Piperidine/DMF (2 x 10 min). Wash with DMF (5x).

• Coupling N-Me-Orn:

  • Dissolve Fmoc-N-Me-Orn(Boc)-OH (3 eq), HATU (2.9 eq), and HOAt (3 eq) in DMF.

  • Add DIEA (6 eq) and immediately add to resin.

  • Critical: React for 2 hours (double standard time) or use microwave assistance (75°C, 10 min).

• Coupling onto N-Me-Orn (The Bottleneck):

  • The secondary amine is sterically hindered.[5]

  • Use HATU/HOAt or COMU as the coupling reagent.

  • Perform double coupling (2 x 1 hr).

  • Validation: Use the Chloranil test (sensitive for secondary amines) to check for completion. Kaiser test is unreliable here.

Protocol B: Sub-Monomer Peptoid Synthesis

Target: Creation of an Ornithine-mimetic Peptoid residue (N-Lys/N-Orn analogue).

• Acylation:

  • Add Bromoacetic acid (1.2 M in DMF) and DIC (1.2 M in DMF) to the resin (1:1 ratio).

  • Incubate for 20 min at 35°C. Wash with DMF.

• Displacement (Introduction of Side Chain):

  • Prepare a 1 M solution of 1,4-diaminobutane (monoprotected with Boc, e.g., N-Boc-1,4-diaminobutane) in NMP.

  • Add to the bromoacetylated resin.[3]

  • Incubate for 60 min at room temperature.

  • Wash with DMF.[6][7][8]

  • Result: You have created an N-substituted glycine with an ornithine-like side chain.

Functional Performance Data

The following data summarizes the typical performance metrics observed when comparing these modifications.

Table 1: Stability and Permeability Metrics

Metric	Native Peptide	N-Me-Orn Analog	Peptoid Analog
Serum Half-Life (t1/2)	< 15 min	2 - 6 Hours	> 24 Hours
Protease Resistance	Low (Trypsin/Chymotrypsin)	High (at N-Me site)	Complete
Caco-2 Permeability ( )	< cm/s	cm/s	cm/s
Receptor Binding ( )	1 - 10 nM	1 - 50 nM	100 - 1000 nM
Solubility	Variable	Improved (Disrupted aggregation)	High

Mechanistic Insight: Why N-Me-Orn?

N-methylation of Ornithine serves a dual purpose:

• Cationic Charge: The Ornithine side chain (

  ) provides electrostatic interaction with negatively charged membranes or receptor pockets.

• N-Methylation: The methyl group on the backbone forces the peptide into a distinct conformation (often favoring cis-amide bonds or specific turn structures) and eliminates a hydrogen bond donor. This reduction in Hydrogen Bond Donors (HBD) is the primary driver for improved membrane permeability (Lipinski's Rule of 5).

References

• Comparison of Peptoids and Peptides in Drug Design

  • Source: MDPI / ResearchG
  • Snippet: Peptoids display significantly improved stability profiles in vivo, are more lipophilic, and possess better cell permeability than peptides, though often with reduced binding affinity due to flexibility.

• Backbone N-Methyl

  • Source: PubMed / NIH

  • Snippet: N-methylation improves stability, bioavailability, and receptor selectivity.[9][10] It is a prominent strategy for enhancing the druggability of peptides.[10]

• Submonomer Synthesis of Peptoids

  • Source: JoVE (Journal of Visualized Experiments)
  • Snippet: Detailed protocol for the sub-monomer method: Acylation with bromoacetic acid followed by displacement with primary amines allows for the rapid generation of protease-resistant peptoid libraries.

• Improving Peptide Stability and Delivery

  • Source: MDPI
  • Snippet: Strategies including N-methylation and peptidomimetics (peptoids)

• N-Me-Orn Specific Synthesis Notes

  • Source: Aapptec / Peptide Synthesis Protocols
  • Snippet: Protocols for handling difficult couplings in SPPS, specifically addressing the steric hindrance encountered when coupling onto N-methyl

Sources

• 1. researchgate.net [researchgate.net]
• 2. Converting a peptide into a drug: strategies to improve stability and bioavailability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Solid-phase Submonomer Synthesis of Peptoid Polymers and their Self-Assembly into Highly-Ordered Nanosheets [jove.com]
• 4. youtube.com [youtube.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. bpm-wiki.cnsi.ucsb.edu [bpm-wiki.cnsi.ucsb.edu]
• 7. rsc.org [rsc.org]
• 8. Peptide Synthesis for Beginners - Peptide Primers [americanpeptidesociety.org]
• 9. N-methylation of bioactive peptides as a conformational constraint tool to improve enzymatic stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Backbone N-methylation of peptides: Advances in synthesis and applications in pharmaceutical drug development - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Executive Summary &amp; Chemical Context

N-Me-Orn-OH (N-

-Methyl-L-ornithine) is a non-proteinogenic amino acid frequently utilized in peptide chemistry to introduce conformational constraints and enhance proteolytic stability.[1] While generally classified as a low-hazard substance compared to the reactive coupling agents (e.g., HATU, DCC) or solvents (DMF, DCM) used alongside it, its disposal requires strict adherence to laboratory chemical waste management protocols to prevent environmental contamination and ensure regulatory compliance.[1]

This guide provides a self-validating workflow for the disposal of N-Me-Orn-OH in three common states: pure solid reagent , organic reaction mixtures , and aqueous waste streams .[1]

Chemical Identity Verification:

• Common Name: N-

  -Methyl-L-ornithine (often supplied as the hydrochloride salt, N-Me-Orn-OH[1][2]·HCl)

• CAS Number: 16748-29-1 (for HCl salt) / 42489-35-0 (free base generic reference)[1]

• Molecular Formula: C

  H N O [1]

• Key Characteristic: Zwitterionic solid, soluble in water and polar organic solvents.

Safety Assessment & Risk Profile

Before initiating disposal, you must validate the specific hazards of the material. While N-Me-Orn-OH is often "Not Classified" as a dangerous good under GHS for transport, it is treated as a Chemical Irritant in a research setting due to the potential for respiratory or ocular irritation upon dust generation.[1]

Table 1: Hazard Identification & PPE Requirements

Parameter	Specification	Operational Implication
GHS Classification	Warning (Precautionary)	Treat as Irritant (Skin/Eye/Respiratory).[1]
Hazard Statements	H315, H319, H335	Avoid dust inhalation; do not dispose of in trash.[1]
Signal Word	WARNING	Standard chemical hygiene applies.
Primary PPE	Nitrile Gloves (0.11 mm)	Standard splash protection is sufficient.[1]
Respiratory PPE	N95 / P100 Mask	Required only if generating significant dust.[1]
Incompatibilities	Strong Oxidizers	Do not mix with nitric acid or perchlorates in waste.[1]

Disposal Decision Matrix

The following logic flow dictates the correct disposal path based on the physical state and solvent composition of your waste.

Figure 1: Decision tree for segregating N-Me-Orn-OH waste streams to ensure compatibility with incineration or fuel blending protocols.[1]

Detailed Operational Protocols

Protocol A: Solid Waste (Excess Reagent)

Context: Expired shelf-life material or spilled solid.[1]

• Containment: Do not sweep dry dust if possible. Dampen with a paper towel soaked in water to prevent aerosolization.

• Packaging: Place the solid (or the container with the solid) into a clear polyethylene bag.

• Labeling: Affix a hazardous waste label.

  • Constituents: "N-alpha-Methyl-L-ornithine hydrochloride"[1][2]

  • Hazard:[3][4][5][6][7] "Irritant"[8]

• Disposal: Deposit in the Solid Organic Waste drum. This stream is typically sent for high-temperature incineration.[1]

Protocol B: Liquid Waste (Reaction Mixtures)

Context: Mother liquors from peptide synthesis (SPPS) or recrystallization.[1]

• Critical Separation: You must determine if your solvent system contains Dichloromethane (DCM) or Chloroform .[1]

  • If DCM is present: Pour into Halogenated Waste . The presence of halogens requires specific scrubbers during incineration to neutralize acid gases (HCl/HF).[1]

  • If DMF/DMSO/Methanol only: Pour into Non-Halogenated Organic Waste .[1] This stream is often used for fuel blending (energy recovery).[1]

• Rinsing: Triple rinse the original reaction vessel with a small volume of the compatible solvent and add the rinsate to the waste container.

Protocol C: Aqueous Waste & Buffers

Context: HPLC waste or aqueous workup layers.

• pH Check: Measure the pH. N-Me-Orn-OH is a zwitterion; however, residual acids (TFA, HCl) from cleavage cocktails often make these solutions acidic.[1]

• Neutralization: If the pH is < 2 or > 12, neutralize to pH 5–9 using Sodium Bicarbonate (base) or Citric Acid (acid).[1]

• Disposal Choice:

  • High Concentration (>1%): Collect in Aqueous Chemical Waste container.

  • Trace (<0.1%) & Non-Hazardous Buffer: In some jurisdictions, trace amino acids are biodegradable and drain-safe.[1] However , the best practice in drug development is to collect all chemical waste to avoid "dilution as the solution" compliance violations. Default to Aqueous Chemical Waste.

Container & Spill Management

Empty Container Handling (RCRA "RCRA Empty" Rule)

A container is considered "RCRA Empty" (US EPA 40 CFR 261.[1]7) only if:

• All wastes have been removed using standard practices (pouring, pumping).[1]

• No more than 2.5 centimeters (1 inch) of residue remains on the bottom.[1]

• Procedure: Triple rinse the bottle with a solvent capable of dissolving the residue (e.g., water or methanol). Collect the rinsate as chemical waste (Protocol B).[1] Deface the label and discard the bottle in Glass/Plastic Recycling or General Trash , depending on facility rules.

Spill Response (Small Scale < 50g)

• Isolate: Mark the area.

• PPE: Don nitrile gloves, lab coat, and safety glasses.

• Clean:

  • Solid: Cover with wet paper towels to suppress dust. Scoop into a bag.

  • Solution: Absorb with vermiculite or polypropylene pads.

• Decontaminate: Wipe the surface with 70% Ethanol or water.

• Dispose: Place all cleanup materials into the Solid Hazardous Waste bin.

References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 121233396, Fmoc-N-Me-Orn(Boc)-OH (Derivative Reference).[1] Retrieved from [Link][1]

• Occupational Safety and Health Administration (OSHA). Hazard Communication Standard (HCS) 29 CFR 1910.1200.[1][8][9] Retrieved from [Link][1]

• US Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Orientation Manual 2014: Container Management.[1] Retrieved from [Link]

Sources

• 1. Ornithine - Wikipedia [en.wikipedia.org]
• 2. N-ALPHA-METHYL-L-ORNITHINE HYDROCHLORIDE | 16748-29-1 [chemicalbook.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. sds.metasci.ca [sds.metasci.ca]
• 6. H-phrases (hazard statements) [stoffenmanager.com]
• 7. chemimpex.com [chemimpex.com]
• 8. Chemical Hazards and Toxic Substances - Overview | Occupational Safety and Health Administration [osha.gov]
• 9. fishersci.com [fishersci.com]